Technical Documentation Center

Toldimfos Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Toldimfos
  • CAS: 57808-64-7

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Mechanism of Action of Toldimfos Sodium

Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Toldimfos sodium, the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, is an aromatic organophosphorus compound util...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Toldimfos sodium, the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, is an aromatic organophosphorus compound utilized in veterinary medicine as a metabolic stimulant and phosphorus source.[1][2] While it has been in use for decades to treat and prevent metabolic disorders associated with phosphorus deficiency, its precise mechanism of action remains incompletely elucidated.[3] It is widely proposed that its therapeutic effects extend beyond simple phosphorus substitution, likely involving a broader stimulation of metabolic processes. This document provides a comprehensive overview of the current research on the mechanism of action of toldimfos sodium, presenting available quantitative data, key experimental methodologies, and visual representations of its proposed metabolic role.

Core Mechanism of Action

The primary mode of action of toldimfos sodium is to serve as a readily available source of phosphorus for the body.[4] Unlike inorganic phosphates, toldimfos is an organic derivative where phosphorus is in a lower oxidation state (+1).[2][5] It is hypothesized that upon administration, toldimfos sodium is oxidized within the body to form phosphate (PO₄³⁻), the biologically active form of phosphorus.[5] This phosphate is then incorporated into numerous critical metabolic pathways.

The key effects stemming from this provision of phosphorus include:

  • Restoration of Phosphorus Homeostasis: In states of hypophosphatemia, such as post-parturient hemoglobinuria (PPH), toldimfos sodium administration leads to a significant improvement in serum phosphorus levels.[1]

  • Support of Cellular Energy Metabolism: The supplied phosphate is a crucial substrate for the synthesis of adenosine triphosphate (ATP), the primary energy currency of the cell. This is particularly vital for erythrocytes, where adequate ATP is required to maintain membrane integrity and prevent hemolysis.[1][6]

  • Stimulation of General Metabolism: The widespread integration of phosphate into metabolic pathways, including carbohydrate and protein metabolism, suggests that toldimfos acts as a general metabolic stimulant.[3]

Proposed Metabolic Pathway and Cellular Effects

While a specific receptor-mediated signaling pathway for toldimfos sodium has not been identified, its metabolic contribution can be visualized. The following diagrams illustrate the proposed metabolic fate of the compound and a typical experimental workflow for its analysis.

Toldimfos_Metabolic_Pathway cluster_admin Administration & Absorption cluster_metabolism Metabolic Conversion cluster_utilization Cellular Utilization cluster_excretion Excretion Toldimfos Toldimfos Sodium (Injection) Bloodstream Rapid Absorption into Bloodstream Toldimfos->Bloodstream < 20 mins Oxidation Oxidation in Body (Proposed) Bloodstream->Oxidation Urine Rapid Urinary Excretion (Unchanged Drug & Metabolites) Bloodstream->Urine Half-life ~1.1h Phosphate Biologically Active Phosphate (PO₄³⁻) Oxidation->Phosphate ATP ATP Synthesis (Energy Metabolism) Phosphate->ATP Substrate Bone Bone Mineralization (Hydroxyapatite) Phosphate->Bone Component Other Nucleic Acids, Phospholipids, etc. Phosphate->Other Precursor Phosphate->Urine Experimental_Workflow cluster_sampling Sample Collection & Preparation cluster_analysis Analytical Methods cluster_data Data Interpretation Animal Test Animal (e.g., Bovine) Blood Blood Sample Collection (e.g., Jugular Vein) Animal->Blood Tissue Tissue Sample Collection (e.g., Muscle, Milk) Animal->Tissue Centrifuge Centrifugation to Obtain Serum/Plasma Blood->Centrifuge Extract Solvent Extraction (e.g., Acetonitrile) Tissue->Extract Biochem Biochemical Analysis (e.g., Colorimetric Assay for PO₄³⁻) Centrifuge->Biochem LCMS LC-MS/MS Analysis (Toldimfos Residue) Extract->LCMS Quantify Quantification of Analytes (Metabolites, Residues) Biochem->Quantify LCMS->Quantify Stats Statistical Analysis Quantify->Stats Report Reporting of Results Stats->Report

References

Exploratory

Pharmacokinetics of Toldimfos in Bovine Models: An In-depth Technical Guide

This document provides a comprehensive technical overview of the pharmacokinetics of toldimfos in bovine models, designed for researchers, scientists, and professionals in drug development. It synthesizes available data...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides a comprehensive technical overview of the pharmacokinetics of toldimfos in bovine models, designed for researchers, scientists, and professionals in drug development. It synthesizes available data on the absorption, distribution, metabolism, and excretion of toldimfos in cattle, details common experimental methodologies, and visualizes key processes.

Quantitative Pharmacokinetic Data

The pharmacokinetic profile of toldimfos in bovine species has been characterized in several studies. Following intramuscular administration, toldimfos is rapidly absorbed.[1][2] The data from these studies are summarized below.

Table 1: Pharmacokinetic Parameters of Toldimfos in Cattle Following Intramuscular (IM) Administration

ParameterCalvesDairy CowsAdult Bovines
Dose (mg/kg) 10[2][3]10[2][3]20 (¹⁴C-toldimfos)[2]
Cmax (µg/mL) Not ReportedNot Reported52 to 61
Tmax (minutes) 10 to 20[2][3]10 to 20[2][3]10[2]
Half-life (t½) (hours) 1.07[2][3]1.15[2][3]0.7 to 0.95[2]
Mean Residence Time (MRT) (hours) 3.6[2][3]3.1[2][3]1.1 to 1.4[2]
Volume of Distribution (Vd) (L/kg) Not ReportedNot Reported0.27 to 0.34[2]
Total Clearance (CL) (L/hour) Not ReportedNot Reported0.2 to 0.27[2]

Note: Cmax is reported in µg equivalents/mL for the radiolabelled study in adult bovines.

Experimental Protocols

The characterization of toldimfos pharmacokinetics in bovine models typically involves the following experimental design:

2.1. Animal Models and Housing

  • Species: Bos taurus (e.g., dairy cows, calves).

  • Health Status: Clinically healthy, confirmed by veterinary examination prior to the study.

  • Housing: Animals are housed in conditions that allow for easy observation and sample collection, with ad libitum access to water and a standardized diet.

2.2. Drug Administration and Dosing

  • Formulation: Toldimfos is typically administered as a sterile aqueous solution of its sodium salt.

  • Dose: The recommended therapeutic dose is 10 mg/kg body weight.[2][3] Studies have also utilized a 20 mg/kg dose of ¹⁴C-labeled toldimfos for detailed metabolic and excretion analysis.[2]

  • Routes of Administration: Toldimfos can be administered via intravenous, intramuscular, or subcutaneous injection.[2][3] Pharmacokinetic studies predominantly focus on the intramuscular route.

2.3. Sample Collection and Processing

  • Matrix: Blood (serum or plasma) and urine are the primary matrices for pharmacokinetic analysis. Milk is also collected from lactating animals.[2]

  • Blood Sampling: Blood samples are collected at predetermined time points following drug administration. For rapid absorption profiles, initial sampling is frequent (e.g., 10, 20, 30 minutes) and extends up to 24 hours or more to capture the elimination phase.[2][3]

  • Urine Collection: Urine is collected to assess the extent and rate of renal excretion. Studies have shown that the majority of an administered dose is eliminated within 6 hours.[2]

  • Sample Processing: Blood samples are centrifuged to separate serum or plasma, which is then stored frozen until analysis.

2.4. Analytical Methodology

  • Method: A validated analytical method is crucial for the accurate quantification of toldimfos in biological matrices. High-performance liquid chromatography with tandem mass spectrometry (LC-MS/MS) is a common method for the detection and quantification of toldimfos residues in tissues and fluids like milk.[4][5][6] Ultraviolet (UV) spectrophotometry has also been employed.[3]

  • Extraction: The analytical process involves extracting the drug from the biological matrix. For instance, toldimfos can be extracted from milk and muscle using 10 mM ammonium formate in acetonitrile, followed by purification with n-hexane.[4][5]

  • Validation: The analytical method must be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). For milk, an LOQ of 150 µg/kg has been reported.[2]

Visualizations

3.1. Experimental Workflow for Bovine Pharmacokinetic Studies

G cluster_0 Phase 1: Pre-Study cluster_1 Phase 2: Dosing & Sampling cluster_2 Phase 3: Sample Processing cluster_3 Phase 4: Bioanalysis & Data Processing Animal Selection & Acclimation Animal Selection & Acclimation Health Screening Health Screening Animal Selection & Acclimation->Health Screening Drug Administration\n(IV, IM, SC) Drug Administration (IV, IM, SC) Health Screening->Drug Administration\n(IV, IM, SC) Timed Blood Collection Timed Blood Collection Drug Administration\n(IV, IM, SC)->Timed Blood Collection Timed Urine Collection Timed Urine Collection Timed Blood Collection->Timed Urine Collection Centrifugation\n(Serum/Plasma Separation) Centrifugation (Serum/Plasma Separation) Timed Urine Collection->Centrifugation\n(Serum/Plasma Separation) Aliquoting & Storage\n(-20°C or below) Aliquoting & Storage (-20°C or below) Centrifugation\n(Serum/Plasma Separation)->Aliquoting & Storage\n(-20°C or below) Sample Extraction Sample Extraction Aliquoting & Storage\n(-20°C or below)->Sample Extraction LC-MS/MS Analysis LC-MS/MS Analysis Sample Extraction->LC-MS/MS Analysis Concentration Determination Concentration Determination LC-MS/MS Analysis->Concentration Determination Pharmacokinetic Modeling Pharmacokinetic Modeling Concentration Determination->Pharmacokinetic Modeling

Caption: A generalized workflow for conducting pharmacokinetic studies of toldimfos in bovine models.

3.2. Hypothesized Mechanism of Action of Toldimfos

The precise mechanism of action for toldimfos is not fully elucidated. It is thought to act as a metabolic stimulant rather than simply a phosphorus supplement.[2][3][7] The compound is an aromatic phosphorus derivative that falls between phosphorus and phosphoric acid in its oxidation state.[2][3]

Toldimfos Toldimfos Administration Metabolism Stimulation of Cellular Metabolism Toldimfos->Metabolism ATP_Production Increased ATP Synthesis Metabolism->ATP_Production Enzyme_Activity Enhanced Enzyme Activity Metabolism->Enzyme_Activity Physiological_Response Improved Physiological Function ATP_Production->Physiological_Response Enzyme_Activity->Physiological_Response Organ_Support Support of Liver & Muscle Function Physiological_Response->Organ_Support Productivity Improved Health & Productivity Organ_Support->Productivity

Caption: Hypothesized signaling pathway for the metabolic effects of toldimfos.

Discussion of Pharmacokinetic Profile

  • Absorption: Toldimfos is characterized by its rapid absorption from the injection site following intramuscular administration, with peak serum concentrations (Tmax) observed within 10 to 20 minutes in cattle.[1][2][3]

  • Distribution: The pharmacokinetic profile of toldimfos corresponds to a one-compartment model of distribution.[2][3] The volume of distribution in adult bovines has been determined to be between 0.27 to 0.34 L/kg, suggesting distribution primarily within the extracellular fluid.[2]

  • Metabolism and Excretion: Toldimfos is eliminated as the parent compound, primarily through urinary excretion.[3] Elimination is rapid, with the major part of the dose being excreted within 6 hours of administration.[2] By 24 hours, urinary concentrations are typically near the limit of detection.[2] This rapid elimination profile indicates that repeated dosing is unlikely to lead to bioaccumulation.[1]

  • Residues in Milk: In dairy cows treated with toldimfos at the therapeutic dose, residues in milk were found to be below 200 µg/kg at all time points and fell below the limit of quantification (150 µg/kg) within 24 hours after the second dose.[2]

Conclusion

Toldimfos administered to bovine models exhibits a pharmacokinetic profile characterized by rapid absorption and elimination, with a short half-life. It is distributed according to a one-compartment model and is excreted unchanged in the urine. The rapid clearance of the compound minimizes the risk of bioaccumulation and results in low residue levels in milk. These pharmacokinetic properties are consistent with its use as a metabolic stimulant for short-term therapeutic intervention. Further research could focus on population pharmacokinetics in different bovine breeds and production systems to refine dosing regimens.

References

Foundational

An In-depth Technical Guide to the Molecular Structure and Chemical Properties of Toldimfos

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the molecular structure and chemical properties of Toldimfos, an organophosphorus compound utilize...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and chemical properties of Toldimfos, an organophosphorus compound utilized in veterinary medicine. The information is curated for researchers, scientists, and professionals involved in drug development and analytical sciences.

Molecular Structure and Identification

Toldimfos is the common name for the active phosphorus-containing moiety. In pharmaceutical preparations, it is typically used as its sodium salt, Toldimfos sodium. A trihydrate form of the sodium salt is also documented.

Chemical Identifiers

The following table summarizes the key identifiers for Toldimfos and its common salt forms.

IdentifierToldimfos (Free Acid)Toldimfos SodiumToldimfos Sodium Trihydrate
IUPAC Name [4-(dimethylamino)-2-methylphenyl]-hydroxy-oxophosphaniumsodium;[4-(dimethylamino)-2-methylphenyl]-oxido-oxophosphaniumsodium;[4-(dimethylamino)-2-methylphenyl]-oxido-oxophosphanium;trihydrate[1]
CAS Number 57808-64-7575-75-7[2][3]5787-63-3[1]
Molecular Formula C₉H₁₄NO₂PC₉H₁₃NNaO₂P[3]C₉H₁₈NNaO₅P[1]
SMILES Notation CC1=C(C=CC(=C1)N(C)C)P(=O)OCC1=C(C=CC(=C1)N(C)C)--INVALID-LINK--[O-].[Na+][2]CC1=C(C=CC(=C1)N(C)C)--INVALID-LINK--[O-].O.O.O.[Na+][1]

Physicochemical Properties

The physicochemical properties of a compound are critical for its formulation, delivery, and pharmacokinetic profile. The available data for Toldimfos sodium are presented below.

Quantitative Physicochemical Data
PropertyValueRemarks
Molecular Weight 221.17 g/mol (sodium salt)[3]274.21 g/mol (sodium salt trihydrate)[1]
Melting Point >241°C (decomposes)[4][5]The compound decomposes upon melting.
Boiling Point Data not availableNot applicable due to decomposition at melting point.
Water Solubility High solubility[2]Described as "freely soluble in cold water"[6]. Specific quantitative data (g/L) is not readily available.
Solubility in Organic Solvents Slightly soluble in Methanol[4][5]Freely soluble in hot alcohol.
LogP (Octanol-Water Partition Coefficient) -2.42This is a calculated value, indicating high hydrophilicity.
pKa Data not availableExperimental pKa value for the parent phosphinic acid is not readily available in the cited literature.
Qualitative Properties
  • Physical State : White to off-white crystalline powder or solid.

  • Stability : Toldimfos sodium is hygroscopic and should be stored accordingly[4][5]. It exhibits thermal stability at room temperature[2].

  • Chelating Ability : Toldimfos sodium has the capacity to form complexes with various metal ions[2].

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Toldimfos sodium are crucial for research and quality control.

Synthesis of Toldimfos Sodium

A common synthetic route for Toldimfos sodium involves a multi-step chemical process. The general procedure is as follows:

  • Preparation of the Phosphinic Acid Intermediate : The synthesis typically starts with the preparation of 4-dimethylamino-2-methylphenyl phosphinic acid. This intermediate can be derived by reacting dimethylamino toluene derivatives with phosphorus-based reagents under controlled conditions.

  • Neutralization : The resulting 4-dimethylamino-2-methylphenyl phosphinic acid is then neutralized with sodium hydroxide or sodium carbonate to form the sodium salt.

  • Purification : The crude Toldimfos sodium is purified, commonly by crystallization from a water-ethanol mixture (e.g., a 3:1 volume ratio) at a reduced temperature (e.g., 4°C) to achieve high purity (≥98.5%). Byproducts can be further removed by filtration with activated charcoal[7].

A diagram illustrating the general synthesis workflow is provided below.

General Synthesis Workflow of Toldimfos Sodium
Analytical Method: UV-Vis Spectrophotometry for Residual Determination

A validated UV-Vis spectrophotometric method can be used for the determination of Toldimfos sodium residues, for instance, in cleaning validation procedures within a manufacturing facility.

  • Instrumentation : Shimadzu UV-2600 Spectrophotometer or equivalent.

  • Wavelength of Maximum Absorption (λmax) : 270 nm.

  • Diluent : HPLC grade water.

  • Standard Preparation : A stock solution is prepared by accurately weighing and dissolving Toldimfos sodium reference standard in the diluent. Serial dilutions are then made to prepare working standards (e.g., 10 ppm).

  • Procedure : The absorbance of the standard and sample solutions is measured at 270 nm. The concentration of Toldimfos sodium in the sample is determined by comparing its absorbance to that of a standard of known concentration.

  • Validation Parameters : The method should be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ)[8].

Analytical Method: LC-MS/MS for Determination in Biological Matrices

A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been developed for the detection of Toldimfos sodium residues in porcine muscle and bovine milk.

  • Sample Preparation :

    • Extraction : The sample (e.g., porcine muscle or bovine milk) is homogenized and extracted with 10 mM ammonium formate in acetonitrile.

    • Purification : The extract is then purified using n-hexane to remove lipids.

  • Chromatographic Conditions :

    • Column : A C18 reversed-phase column (e.g., Luna C18).

    • Mobile Phase : A gradient elution using a mixture of 10 mM ammonium formate in ultrapure water (A) and acetonitrile (B).

  • Mass Spectrometry Detection :

    • Ionization Mode : Electrospray Ionization (ESI) in positive mode.

    • Analysis : Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for Toldimfos.

  • Method Performance : This method has demonstrated good linearity, with recoveries in the range of 75.58-89.74% and a limit of quantification of 0.005 mg/kg in fortified porcine muscle and bovine milk[9].

Below is a diagram of the analytical workflow.

G LC-MS/MS Analytical Workflow for Toldimfos A Biological Sample (e.g., Muscle, Milk) B Homogenization A->B C Extraction (Ammonium Formate in Acetonitrile) B->C D Purification (n-Hexane) C->D E LC-MS/MS Analysis (C18 Column, ESI+) D->E F Quantification (MRM) E->F

LC-MS/MS Analytical Workflow for Toldimfos

Mechanism of Action and Biological Role

The precise mechanism of action of Toldimfos sodium is not fully elucidated. However, its therapeutic effects are attributed to its role in phosphorus metabolism. Phosphorus is essential for numerous physiological processes, including:

  • Bone formation and mineralization.

  • Cellular energy transfer via ATP.

  • Serving as a component of nucleic acids and cell membranes.

It is proposed that Toldimfos acts as a source of organic phosphorus, influencing these metabolic pathways. Unlike inorganic phosphates, which directly provide the phosphate anion (PO₄³⁻), Toldimfos is an organophosphorus compound that may act through multiple stimulatory effects on the body's metabolism rather than simply as a substitute for deficient phosphorus. It is used in veterinary medicine to treat and prevent metabolic disorders, debility, and nutritional deficiencies, particularly those related to calcium, magnesium, and phosphorus metabolism[2]. Toldimfos sodium is noted for its rapid absorption and excretion, primarily through urine[2].

References

Exploratory

Toldimfos and its Influence on Cellular Metabolism: A Technical Overview

Introduction Toldimfos, an aromatic organophosphorus compound, has been utilized in veterinary medicine for decades, primarily as a metabolic stimulant and a source of phosphorus for livestock. Its application is particu...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Toldimfos, an aromatic organophosphorus compound, has been utilized in veterinary medicine for decades, primarily as a metabolic stimulant and a source of phosphorus for livestock. Its application is particularly prevalent in periods of high metabolic demand, such as growth, lactation, and recovery from illness. While its clinical efficacy in improving the general condition and productivity of animals is acknowledged, a detailed understanding of its specific effects on core cellular metabolism pathways at a molecular level remains an area of ongoing investigation. This technical guide synthesizes the available scientific knowledge on Toldimfos, focusing on its purported mechanisms of action on cellular energy metabolism, and presents this information in a structured format for researchers, scientists, and professionals in drug development.

Mechanism of Action: The Central Role of Phosphorus

The primary proposed mechanism of action for Toldimfos revolves around its ability to supply inorganic phosphate (Pi) to the body. Phosphorus is a cornerstone of cellular metabolism, playing an indispensable role in a multitude of biochemical processes.

  • Energy Currency: Phosphorus is a fundamental component of adenosine triphosphate (ATP), the universal energy currency of the cell. The high-energy phosphate bonds in ATP store and transport chemical energy required for virtually all cellular activities.

  • Metabolic Regulation: Phosphate is a key regulator of several metabolic pathways. For instance, the phosphorylation and dephosphorylation of enzymes are common mechanisms for controlling their activity. Key glycolytic enzymes, such as phosphofructokinase, are allosterically regulated by ATP and adenosine monophosphate (AMP), highlighting the tight control exerted by the cell's energy status.

  • Nucleic Acid and Membrane Structure: Phosphorus is an integral part of the DNA and RNA backbone and is a critical component of phospholipids, which form the basic structure of all cellular membranes.

By providing a readily available source of phosphorus, Toldimfos is thought to enhance these fundamental processes, thereby stimulating overall metabolism.

Hypothesized Effects on Cellular Metabolism Pathways

Direct experimental evidence detailing the specific impact of Toldimfos on individual metabolic pathways is limited. However, based on the central role of phosphorus, we can hypothesize its potential influence on key energy-producing pathways.

1. Glycolysis and the Krebs Cycle:

An increased availability of inorganic phosphate can theoretically drive the reactions of glycolysis that require Pi, such as the glyceraldehyde-3-phosphate dehydrogenase step. This could lead to an increased flux through the glycolytic pathway, generating more pyruvate. Pyruvate, in turn, is converted to acetyl-CoA, the primary fuel for the Krebs (or citric acid) cycle. An enhanced supply of acetyl-CoA could boost the activity of the Krebs cycle, leading to the generation of reducing equivalents (NADH and FADH2).

2. Oxidative Phosphorylation:

Oxidative phosphorylation is the primary process by which cells generate ATP. It is highly dependent on the availability of inorganic phosphate. The ATP synthase enzyme, located in the inner mitochondrial membrane, utilizes the proton gradient generated by the electron transport chain to catalyze the phosphorylation of ADP to ATP, a reaction that directly consumes Pi. Therefore, an increased supply of phosphorus from Toldimfos could directly enhance the rate of ATP synthesis, provided that substrate (ADP) and reducing equivalents are not limiting.

Below is a diagram illustrating the hypothesized influence of Toldimfos on these core metabolic pathways.

G cluster_0 Cellular Environment cluster_1 Core Metabolic Pathways Toldimfos Toldimfos Pi Inorganic Phosphate (Pi) Toldimfos->Pi Provides Glycolysis Glycolysis Krebs Krebs Cycle Glycolysis->Krebs Provides Substrate OxPhos Oxidative Phosphorylation Krebs->OxPhos Provides Reducing Equivalents ATP ATP OxPhos->ATP Generates Pi->Glycolysis Substrate Pi->OxPhos Substrate ADP ADP ADP->OxPhos Substrate G cluster_workflow Experimental Workflow start Start: Hypothesis Formulation cell_culture Cell Culture (e.g., Hepatocytes) start->cell_culture treatment Toldimfos Treatment (Dose-Response & Time-Course) cell_culture->treatment metabolomics Metabolomics (LC-MS/GC-MS) - Glycolysis - Krebs Cycle treatment->metabolomics seahorse Mitochondrial Respiration (Seahorse XF Analyzer) treatment->seahorse data_analysis Data Analysis & Interpretation metabolomics->data_analysis seahorse->data_analysis conclusion Conclusion & Further Studies data_analysis->conclusion

Foundational

An In-depth Technical Guide on the Biochemical Pathways Influenced by Toldimfos Administration

Abstract: Toldimfos is an aromatic organophosphorus compound used in veterinary medicine to address metabolic disorders and nutritional deficiencies, particularly those involving phosphorus.[1][2] While its precise mecha...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract: Toldimfos is an aromatic organophosphorus compound used in veterinary medicine to address metabolic disorders and nutritional deficiencies, particularly those involving phosphorus.[1][2] While its precise mechanism of action is not fully elucidated, evidence suggests its effects extend beyond simple phosphorus substitution to a broader stimulation of metabolic processes.[3][4] This document provides a technical overview of the core biochemical pathways influenced by Toldimfos administration. It synthesizes available pharmacokinetic data, details relevant experimental protocols, and visualizes key metabolic and experimental workflows. The primary pathways implicated are those central to cellular energy production and the management of oxidative stress, including phosphorus homeostasis, ATP synthesis, and the pentose phosphate pathway. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the metabolic role of Toldimfos.

Core Biochemical Pathways

The administration of Toldimfos primarily influences metabolic pathways by increasing the systemic availability of phosphorus, a critical element in numerous cellular processes.[1] Unlike inorganic phosphate, Toldimfos provides an organic source of phosphorus that is oxidized in the body to become metabolically active phosphate.[1]

Phosphorus is a fundamental component of adenosine triphosphate (ATP), the primary energy currency of the cell. Toldimfos directly participates in phosphorus metabolism, supporting the synthesis of ATP through both glycolysis and oxidative phosphorylation.[1] By providing a readily available source of inorganic phosphate (Pi), Toldimfos can help drive the reaction ADP + Pi → ATP, which is critical for muscle function, nerve transmission, and various anabolic processes. The precise mode of action is considered to be a general stimulation of metabolism rather than just phosphorus replacement.[3][4]

G cluster_0 Toldimfos Administration & Metabolism cluster_1 Cellular Respiration Toldimfos Toldimfos (Aromatic Organophosphorus Compound) Pi Increased Inorganic Phosphate (Pi) Pool Toldimfos->Pi Oxidation in vivo Glycolysis Glycolysis Pi->Glycolysis OxPhos Oxidative Phosphorylation Pi->OxPhos ADP ADP ATP ATP (Cellular Energy) Glycolysis->ATP OxPhos->ATP major pathway ADP->Glycolysis ADP->OxPhos

Figure 1: Toldimfos role in ATP synthesis.

Studies in buffalo with post-parturient hemoglobinuria (PPH) have shown that Toldimfos administration significantly improves the activity of Glutathione Peroxidase (GPx) and Glucose-6-Phosphate Dehydrogenase (G6PD, referred to as G6PT in the study).[5] These enzymes are central to the pentose phosphate pathway (PPP) and glutathione metabolism, which collectively form a primary defense against oxidative damage.

G6PD initiates the PPP, producing NADPH. NADPH is then used by Glutathione Reductase to maintain a reduced pool of glutathione (GSH). Finally, GPx uses GSH to neutralize harmful reactive oxygen species (ROS), such as hydrogen peroxide. By enhancing the activity of these enzymes, Toldimfos may help mitigate cellular damage from oxidative stress, a common feature of metabolic diseases.[5]

G Toldimfos Toldimfos Administration Stimulation Metabolic Stimulation Toldimfos->Stimulation G6PD G6PD Activity (Rate-limiting step of PPP) Stimulation->G6PD enhances GPx Glutathione Peroxidase (GPx) Activity Stimulation->GPx enhances NADPH Increased NADPH Production G6PD->NADPH GSH Reduced Glutathione (GSH) NADPH->GSH regenerates via Glutathione Reductase GSH->GPx H2O H₂O GPx->H2O detoxifies ROS Reactive Oxygen Species (e.g., H₂O₂) ROS->GPx

Figure 2: Influence on oxidative stress pathways.

Quantitative Data

The following tables summarize key quantitative data from pharmacokinetic studies of Toldimfos in cattle.

Table 1: Pharmacokinetic Parameters of Toldimfos in Cattle Following Intramuscular (IM) Injection

ParameterValueSpecies / ConditionsCitation
Time to Peak Concentration (Tmax) 10 - 20 minutesCattle, 10 mg/kg bw[3][6]
10 minutesAdult Bovines, 20 mg/kg bw[3]
Peak Serum Concentration (Cmax) 52 - 61 µg eq/mLAdult Bovines, 20 mg/kg bw[3]
Serum Half-life (t½) 1.07 hoursCalves, 10 mg/kg bw[3][6]
1.15 hoursDairy Cows, 10 mg/kg bw[3][6]
0.7 - 0.95 hoursAdult Bovines, 20 mg/kg bw[3]
Mean Residence Time (MRT) 3.6 hoursCalves, 10 mg/kg bw[3][6]
3.1 hoursDairy Cows, 10 mg/kg bw[3][6]
1.1 - 1.4 hoursAdult Bovines, 20 mg/kg bw[3]
Volume of Distribution (Vd) 0.27 - 0.34 L/kgAdult Bovines, 20 mg/kg bw[3]

Table 2: Clinical Efficacy in Buffalo with Post-Parturient Hemoglobinuria (PPH)

ParameterToldimfos GroupSodium Acid Phosphate GroupCitation
Recovery Rate 85%18%[1][7]
Serum Phosphorus Level Significant Improvement (p<0.05)Improvement[5]
GPx and G6PD Activity Significant ImprovementImprovement[5]
AST and ALT Activity Significant DecreaseSignificant Decrease[5]

Experimental Protocols

This section details methodologies for key experiments involving Toldimfos administration and analysis.

This protocol is adapted from a randomized clinical trial assessing the efficacy of Toldimfos for post-parturient hemoglobinuria.[5]

  • Animal Selection: 68 buffalo diagnosed with PPH were selected.

  • Randomization: Animals were randomly allocated into two treatment groups (n=34).

  • Treatment Administration:

    • Group I (Control): Injected with sodium acid phosphate intravenously at 60 g in sterile water (20% concentration). A similar dose was applied subcutaneously. Treatment was repeated after 12 hours.

    • Group II (Toldimfos): Injected with Toldimfos sodium intramuscularly at a dose of 25 cc/animal. Treatment was repeated after 12 hours.

  • Sample Collection: Blood and urine samples were collected before the initial treatment and at subsequent time points post-treatment.

  • Analysis: Samples were subjected to hematological and biochemical analysis, including serum phosphorus, calcium, Aspartate Aminotransferase (AST), Alanine Aminotransferase (ALT), Glutathione Peroxidase (GPx), and Glucose-6-Phosphate Dehydrogenase (G6PD).

  • Monitoring: Clinical findings and urine characteristics were evaluated and recorded throughout the treatment period.

G Start Select 68 Buffalo with PPH Sample0 Collect Baseline Samples (Blood, Urine) Start->Sample0 Random Randomly Allocate (n=34 per group) Group1 Group 1: Sodium Acid Phosphate (IV + SC) Random->Group1 Group2 Group 2: Toldimfos (IM) Random->Group2 Treat12 Repeat Treatment after 12 hours Group1->Treat12 Group2->Treat12 Sample0->Random SamplePost Collect Post-Treatment Sampless Treat12->SamplePost Analysis Biochemical & Hematological Analysis SamplePost->Analysis End Compare Efficacy Analysis->End

Figure 3: Workflow for a comparative clinical trial.

This method was developed for the detection of Toldimfos sodium residues in porcine muscle and bovine milk.[8][9]

  • Sample Preparation:

    • Homogenize 5g of tissue (e.g., porcine muscle) or 5mL of liquid (e.g., bovine milk).

    • Add an internal standard.

  • Extraction:

    • Add 10 mL of 10 mM ammonium formate in acetonitrile.

    • Vortex vigorously for 1 minute and centrifuge at 4000 rpm for 10 minutes.

    • Collect the supernatant.

  • Purification (Liquid-Liquid Extraction):

    • Add 10 mL of n-hexane to the supernatant.

    • Vortex for 30 seconds and centrifuge to separate the layers.

    • Discard the upper n-hexane layer.

  • Analysis:

    • Inject the purified extract into a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

    • Column: Luna C18 or equivalent.

    • Mobile Phase: Gradient of 10 mM ammonium formate in ultrapure water (A) and acetonitrile (B).

    • Detection: Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode to detect specific parent/daughter ion transitions for Toldimfos.

  • Quantification:

    • Generate a calibration curve using matrix-matched standards.

    • Calculate the concentration of Toldimfos in the sample based on the calibration curve.

This method is suitable for determining residual Toldimfos sodium in manufacturing settings.[6][10]

  • Instrumentation: Use a UV-Vis Spectrophotometer (e.g., Shimadzu UV-2600).

  • Standard Preparation:

    • Accurately weigh 50 mg of Toldimfos sodium reference standard and dissolve in a 50 mL volumetric flask with HPLC-grade water to create a stock solution.

    • Perform serial dilutions to create working standards (e.g., 10 ppm).

  • Sample Preparation:

    • Collect cleaning validation swab or rinse samples using HPLC-grade water as the diluent.

  • Measurement:

    • Scan the wavelength from 200-400 nm to determine the wavelength of maximum absorbance (λmax). For Toldimfos sodium, this is approximately 270 nm.[6]

    • Measure the absorbance of the blank (HPLC-grade water), standards, and samples at 270 nm.

  • Quantification:

    • Create a standard curve by plotting absorbance vs. concentration.

    • Determine the concentration of Toldimfos in the samples from the standard curve. The method should be validated for linearity, with a correlation coefficient (R²) > 0.995.[6]

References

Exploratory

In Vitro Cellular Effects of Toldimfos: A Review of a Scientific Knowledge Gap

Despite its long-standing use in veterinary medicine as a metabolic stimulant and phosphorus source, a comprehensive review of the scientific literature reveals a significant lack of specific in vitro studies detailing t...

Author: BenchChem Technical Support Team. Date: December 2025

Despite its long-standing use in veterinary medicine as a metabolic stimulant and phosphorus source, a comprehensive review of the scientific literature reveals a significant lack of specific in vitro studies detailing the cellular effects of Toldimfos. The precise mechanism of action at a cellular and molecular level remains largely unelucidated. This technical guide summarizes the current understanding of Toldimfos, drawn from its known chemical properties and therapeutic applications, and critically highlights the substantial gaps in the existing research. Due to the absence of quantitative data from dedicated in vitro studies, the creation of detailed data tables and signaling pathway diagrams is not currently feasible.

Introduction to Toldimfos

Toldimfos, chemically known as sodium (4-(dimethylamino)-2-methylphenyl)phosphinate, is an aromatic phosphorus compound.[1] It is primarily utilized in veterinary practice for the treatment and prevention of metabolic disorders associated with phosphorus deficiency, particularly during periods of high metabolic demand such as parturition and lactation.[1][2] Its applications extend to developmental and nutritional disorders in young animals and conditions related to imbalances in calcium, magnesium, and phosphorus metabolism.[1][2]

While the therapeutic benefits are attributed to its phosphorus content and a presumed role in stimulating metabolism, the direct effects of Toldimfos on specific cellular processes have not been thoroughly investigated through in vitro methodologies.[1][2][3]

Postulated Mechanism of Action and the Role of Phosphorus

The presumed mechanism of action of Toldimfos is centered on its ability to influence phosphorus metabolism.[4] Phosphorus is a cornerstone of numerous critical cellular functions:

  • Energy Currency: It is an integral component of adenosine triphosphate (ATP), the primary molecule for storing and transferring energy within cells.[5]

  • Cellular Signaling: The phosphorylation and dephosphorylation of proteins are key regulatory mechanisms in a vast array of signaling pathways that govern cell growth, differentiation, and function.

  • Structural Integrity: Phosphorus is a fundamental building block of phospholipids and phosphoproteins, which are essential components of cell membranes, and of nucleic acids (DNA and RNA).

It is hypothesized that Toldimfos may act by providing a bioavailable source of phosphorus, thereby supporting these vital cellular processes, particularly in states of deficiency. However, it is also suggested that its effects may be more complex than simple phosphorus supplementation, possibly involving the stimulation of multiple metabolic pathways.[1][2][3]

The Void of In Vitro Experimental Data

A thorough search of the scientific literature reveals a conspicuous absence of dedicated in vitro studies on the cellular effects of Toldimfos. This knowledge gap spans several key areas of cell biology and pharmacology:

Cellular Metabolism and Bioenergetics

There is no published research that quantitatively assesses the impact of Toldimfos on cellular respiration or ATP synthesis in isolated mitochondria or whole-cell assays.[5][6] Consequently, data on how Toldimfos might alter the balance between glycolysis and oxidative phosphorylation is unavailable.

Effects on Specific Cell Lineages

While Toldimfos is used to treat disorders affecting bone and general metabolism, there are no specific in vitro studies on its effects on relevant cell types such as:

  • Osteoblasts: Studies on the influence of Toldimfos on osteoblast proliferation, differentiation, and mineralization are lacking.[7]

  • Chondrocytes: The effect of Toldimfos on chondrocyte metabolism and cartilage matrix production has not been investigated in vitro.[8]

  • Fibroblasts: The response of fibroblasts to Toldimfos, which could provide insights into its effects on connective tissue, has not been characterized.

Signal Transduction Pathways

There is no information available to implicate Toldimfos in the modulation of any specific signaling pathways. Understanding which, if any, signaling cascades are activated or inhibited by Toldimfos is crucial to understanding its mechanism of action beyond that of a simple phosphorus donor.

Gene Expression

No studies have been published that analyze changes in gene expression in any cell type following exposure to Toldimfos. Such studies would be invaluable in identifying the molecular targets and downstream effects of the compound.

Potential Experimental Approaches for Future Research

To address the current knowledge gap, a systematic in vitro investigation of Toldimfos is warranted. The following experimental workflows could provide valuable insights into its cellular effects.

General Cellular Assays

A foundational step would be to assess the cytotoxicity and proliferative effects of Toldimfos across a range of cell lines.

cluster_workflow Experimental Workflow: Cytotoxicity and Proliferation start Cell Seeding (e.g., Fibroblasts, Osteoblasts) incubation Incubation with Toldimfos (Dose-Response) start->incubation viability Cell Viability Assay (e.g., MTT, AlamarBlue) incubation->viability proliferation Proliferation Assay (e.g., BrdU, CFSE) incubation->proliferation data_analysis Data Analysis viability->data_analysis proliferation->data_analysis cluster_metabolism Logical Relationship: Metabolic Analysis toldimfos Toldimfos Treatment cells Target Cells (e.g., Hepatocytes, Myocytes) toldimfos->cells seahorse Seahorse XF Analyzer cells->seahorse ocr Oxygen Consumption Rate (OCR) (Mitochondrial Respiration) seahorse->ocr ecar Extracellular Acidification Rate (ECAR) (Glycolysis) seahorse->ecar atp ATP Production Rate Assay seahorse->atp

References

Foundational

The Pharmacology of Toldimfos Sodium: A Technical Guide

Introduction Toldimfos sodium, the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, is an aromatic phosphorus compound utilized in veterinary medicine.[1][2] It serves as a source of phosphorus for the tr...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Toldimfos sodium, the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, is an aromatic phosphorus compound utilized in veterinary medicine.[1][2] It serves as a source of phosphorus for the treatment and prevention of metabolic disorders, particularly those related to parturition, developmental and nutritional deficiencies in young animals, and imbalances in calcium, magnesium, and phosphorus metabolism.[1][2][3] This guide provides a comprehensive overview of the current understanding of the pharmacology of Toldimfos sodium for researchers, scientists, and drug development professionals.

Mechanism of Action

The precise mechanism of action of Toldimfos sodium has not been fully elucidated.[2] However, it is widely understood to function as a readily available source of phosphorus, a critical element in numerous physiological processes.[1] The phosphorus supplied by Toldimfos sodium is oxidized in the animal to phosphate, the form in which it exerts its metabolic effects.[1] It is believed that the therapeutic effects of Toldimfos sodium are not merely due to phosphorus substitution but also from a broader stimulation of metabolism.[1][2]

Organic phosphate derivatives are integral to all cells, playing a vital role in energy transfer and various metabolic pathways.[1] As a source of phosphorus, Toldimfos sodium likely contributes to the synthesis of high-energy compounds such as adenosine triphosphate (ATP) and phospholipids, which are essential for cellular function and membrane integrity.

cluster_0 Toldimfos Sodium Administration cluster_1 Metabolic Integration cluster_2 Cellular Processes cluster_3 Physiological Outcomes Toldimfos Toldimfos Sodium Oxidation Oxidation to Phosphate (PO4³⁻) Toldimfos->Oxidation In vivo conversion Phosphate_Pool Cellular Phosphate Pool Oxidation->Phosphate_Pool ATP_Synth ATP Synthesis Phosphate_Pool->ATP_Synth Phospholipid_Synth Phospholipid Synthesis Phosphate_Pool->Phospholipid_Synth Enzyme_Reg Enzyme Regulation Phosphate_Pool->Enzyme_Reg Improved_Function Improved Cellular Function ATP_Synth->Improved_Function Phospholipid_Synth->Improved_Function Enzyme_Reg->Improved_Function Metabolic_Stim Stimulation of Metabolism Improved_Function->Metabolic_Stim

Proposed Mechanism of Action of Toldimfos Sodium.

Pharmacokinetics

Toldimfos sodium is characterized by rapid absorption and distribution following parenteral administration.[4] Elimination occurs primarily through the kidneys, with the parent compound being the major substance excreted in urine.[1]

Pharmacokinetic Parameters in Cattle

Pharmacokinetic studies have been most extensively conducted in cattle. The data indicates a rapid absorption and elimination profile.

ParameterValue (Calves)Value (Dairy Cows)Value (Adult Bovines)
Dosage 10 mg/kg IM10 mg/kg IM20 mg/kg IM (radiolabelled)
Time to Peak Concentration (Tmax) 10 - 20 minutes10 - 20 minutes10 minutes
Peak Concentration (Cmax) --52 - 61 µg equivalents/ml
Elimination Half-life (t½) 1.07 hours1.15 hours0.7 - 0.95 hours
Mean Residence Time (MRT) 3.6 hours3.1 hours1.1 - 1.4 hours
Volume of Distribution (Vd) --0.27 - 0.34 L/kg
Total Clearance --0.2 - 0.27 L/hour

Data sourced from[1][5].

Pharmacokinetics in Other Species

There is a notable lack of publicly available, detailed pharmacokinetic studies for Toldimfos sodium in swine, equine, ovine, and caprine species.[6] While the product is indicated for use in these animals, specific parameters such as Cmax, Tmax, and elimination half-life are not well-documented in scientific literature.[1][2] General dosage recommendations are available, but further research is required to establish detailed pharmacokinetic profiles in these species.

Pharmacodynamics

The pharmacodynamic effects of Toldimfos sodium are linked to its role as a phosphorus donor, influencing various biochemical parameters.

Effects on Serum Biochemistry

Studies in buffalo suffering from post-parturient hemoglobinuria have demonstrated the positive effects of Toldimfos sodium on blood chemistry.

ParameterObserved Effect
Serum Phosphorus Significant improvement compared to sodium acid phosphate
Serum Calcium Improvement observed
Aspartate Aminotransferase (AST) Significant decrease
Alanine Aminotransferase (ALT) Significant decrease
Glutathione Peroxidase (GPx) Significant improvement
Glucose-6-Phosphate Dehydrogenase (G6PD) Significant improvement

Data sourced from a study in buffalo.[7]

These findings suggest that Toldimfos sodium not only corrects hypophosphatemia but may also have a supportive effect on liver function and antioxidant status.

Experimental Protocols

The quantification of Toldimfos sodium in biological matrices is essential for pharmacokinetic and residue studies. Below are detailed methodologies for its determination.

Quantification by UV-Visible Spectrophotometry

This method is suitable for the determination of Toldimfos sodium in bulk drug manufacturing and for cleaning validation.

5.1.1. Instrumentation

  • UV-Visible Spectrophotometer (e.g., Shimadzu UV-2600)

  • Analytical Balance

  • Volumetric flasks

  • Pipettes

5.1.2. Reagents and Materials

  • Toldimfos sodium reference standard

  • HPLC-grade water

5.1.3. Standard Preparation

  • Accurately weigh approximately 50 mg of Toldimfos sodium reference standard and transfer to a 50 mL volumetric flask.

  • Dissolve and dilute to volume with HPLC-grade water to obtain a 1000 µg/mL stock solution.

  • Pipette 1.0 mL of the stock solution into a 100 mL volumetric flask and dilute to the mark with HPLC-grade water to obtain a final concentration of 10 µg/mL (10 ppm).

5.1.4. Spectrophotometric Analysis

  • Set the spectrophotometer to scan a wavelength range of 200-400 nm.

  • Use HPLC-grade water as a blank.

  • Measure the absorbance of the 10 ppm standard solution. The wavelength of maximum absorbance (λmax) for Toldimfos sodium is approximately 270 nm.[5]

  • For quantitative analysis, measure the absorbance of unknown samples at 270 nm and calculate the concentration based on a standard curve.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and suitable for determining Toldimfos sodium residues in animal tissues and milk.

5.2.1. Instrumentation

  • Liquid Chromatograph coupled with a triple quadrupole Mass Spectrometer (LC-MS/MS)

  • Analytical Balance

  • Centrifuge

  • Vortex mixer

  • Evaporator

5.2.2. Reagents and Materials

  • Toldimfos sodium reference standard

  • Acetonitrile (HPLC grade)

  • Ammonium formate

  • n-Hexane

  • Ultrapure water

  • Luna C18 analytical column

5.2.3. Sample Preparation (Porcine Muscle or Bovine Milk)

  • Homogenize 5 g of the sample.

  • Add 10 mL of 10 mM ammonium formate in acetonitrile.

  • Vortex for 10 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a new tube.

  • Add 5 mL of n-hexane for defatting, vortex, and centrifuge.

  • Collect the acetonitrile layer and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

5.2.4. Chromatographic and Mass Spectrometric Conditions

  • Mobile Phase: A gradient of 10 mM ammonium formate in ultrapure water (A) and acetonitrile (B).

  • Column: Luna C18.

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

  • MS/MS Detection: Monitor specific precursor-product ion transitions for Toldimfos sodium for quantification and confirmation.

cluster_0 Sample Collection cluster_1 Extraction cluster_2 Purification cluster_3 Concentration & Reconstitution cluster_4 Analysis Sample Biological Matrix (e.g., Plasma, Milk, Tissue) Homogenize Homogenization Sample->Homogenize Add_Solvent Addition of Extraction Solvent (e.g., Acetonitrile) Homogenize->Add_Solvent Vortex Vortexing Add_Solvent->Vortex Centrifuge1 Centrifugation Vortex->Centrifuge1 Collect_Supernatant Collect Supernatant Centrifuge1->Collect_Supernatant Defatting Defatting with n-Hexane Collect_Supernatant->Defatting Centrifuge2 Centrifugation Defatting->Centrifuge2 Collect_Extract Collect Acetonitrile Layer Centrifuge2->Collect_Extract Evaporation Evaporation to Dryness Collect_Extract->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution LC_MSMS LC-MS/MS Analysis Reconstitution->LC_MSMS

Experimental Workflow for LC-MS/MS Quantification.

Relevant Signaling Pathway: Phosphorus Homeostasis

Toldimfos sodium contributes to the body's phosphate pool, which is tightly regulated by a complex interplay of hormones and transporters. Understanding this broader signaling context is crucial for appreciating the physiological impact of phosphorus supplementation. Key players in phosphorus homeostasis include parathyroid hormone (PTH), fibroblast growth factor 23 (FGF23), and vitamin D, which primarily act on the intestines, kidneys, and bone.

cluster_organs Target Organs cluster_hormones Hormonal Regulation Toldimfos Toldimfos Sodium (as Phosphate Source) Serum_P Serum Phosphate Toldimfos->Serum_P PTH Parathyroid Hormone (PTH) Serum_P->PTH stimulates FGF23 FGF23 Serum_P->FGF23 stimulates Intestine Intestine (NaPi-IIb transporter) Intestine->Serum_P absorption Kidney Kidney (NaPi-IIa/c transporters) Kidney->Serum_P reabsorption Bone Bone Bone->Serum_P release/uptake PTH->Kidney inhibits reabsorption FGF23->Kidney inhibits reabsorption VitD Active Vitamin D (1,25(OH)₂D) VitD->Intestine stimulates absorption

Overview of Phosphorus Homeostasis Signaling.

Conclusion

Toldimfos sodium is a valuable therapeutic agent in veterinary medicine for addressing metabolic disorders linked to phosphorus deficiency. Its pharmacology is centered on its role as a readily metabolizable source of phosphorus, with a rapid pharmacokinetic profile in cattle. While its precise mechanism of action requires further investigation, its positive effects on serum phosphorus levels and other biochemical markers are evident. A significant gap in knowledge exists regarding the detailed pharmacokinetics in species other than cattle, highlighting an area for future research. The analytical methods presented provide a robust framework for the quantification of Toldimfos sodium, facilitating further studies into its disposition and residue profiles.

References

Exploratory

An In-depth Technical Guide to Toldimfos (CAS 575-75-7)

For Researchers, Scientists, and Drug Development Professionals Executive Summary Toldimfos, identified by CAS number 575-75-7, is an aromatic organophosphorus compound primarily used in veterinary medicine as a metaboli...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Toldimfos, identified by CAS number 575-75-7, is an aromatic organophosphorus compound primarily used in veterinary medicine as a metabolic stimulant and phosphorus source.[1][2] While its use in humans has been discontinued, it remains a key therapeutic agent for treating and preventing metabolic disorders, nutritional deficiencies, and conditions related to calcium, magnesium, and phosphorus imbalances in a range of animals, including cattle, horses, pigs, sheep, and dogs.[3] This document provides a comprehensive overview of the existing scientific literature on Toldimfos, focusing on its mechanism of action, pharmacokinetic and pharmacodynamic properties, and key experimental methodologies. Quantitative data has been consolidated into tables for clarity, and critical workflows and pathways are visualized using diagrams.

Compound Profile

Toldimfos sodium is the sodium salt of (4-Dimethylamino-o-tolyl)phosphonous acid.[2] It is a white, water-soluble solid, a property that facilitates its formulation into aqueous solutions for injection.[4][5]

Identifier Value Reference
CAS Number 575-75-7
Chemical Name Sodium (4-(dimethylamino)-2-methylphenyl)phosphinate
Molecular Formula C₉H₁₂NNaO₂P[4]
Molecular Weight 221.17 g/mol
Synonyms p-dimethylamino-o-toluenephosphonous acid sodium salt, Tonofosfan[2]
Appearance White to off-white powder
Solubility Soluble in water[5]

Mechanism of Action

The precise mechanism of action for Toldimfos has not been fully elucidated, and the literature suggests its effects are more complex than simple phosphorus substitution.[6] The predominant theory is that Toldimfos acts as a metabolic stimulant.[6][7] As an aromatic phosphorus compound, it is oxidized in the body to phosphate, which is fundamentally important for numerous vital processes, including cellular energy transfer (ATP), bone formation, and nucleic acid synthesis.[7][8][9]

However, conflicting or alternative mechanisms have been proposed. One source suggests Toldimfos sodium functions as a phosphodiesterase type 4 (PDE4) inhibitor, which would increase intracellular cyclic adenosine monophosphate (cAMP) levels, leading to effects like bronchodilation and reduced inflammation.[10] Another line of research points towards immunomodulatory and antioxidant properties, possibly through the enhancement of macrophage function and modulation of cytokine production.[8]

cluster_main Conflicting Theories on Toldimfos's Mechanism of Action cluster_pde4 PDE4 Inhibition Theory cluster_metabolic Metabolic Stimulation Theory (Predominant) Toldimfos Toldimfos Sodium PDE4 Inhibits Phosphodiesterase 4 (PDE4) Toldimfos->PDE4 Oxidation Oxidation in vivo Toldimfos->Oxidation cAMP Increased intracellular cAMP PDE4->cAMP Effects_PDE Bronchodilation & Anti-inflammatory Effects cAMP->Effects_PDE Phosphate Provides Organic Phosphate (PO₄³⁻) Oxidation->Phosphate Metabolism Stimulation of Cellular Metabolism Phosphate->Metabolism Effects_Metabolic Increased ATP, etc. Metabolism->Effects_Metabolic

Caption: Dueling proposed mechanisms of action for Toldimfos.

cluster_0 Proposed Metabolic Stimulation Pathway A Toldimfos Administration (IV, IM, SC) B Oxidation to Phosphate (PO₄³⁻) A->B C Incorporation into Cellular Processes B->C D ATP Production (Energy Metabolism) C->D E Nucleic Acid Synthesis C->E F Phospholipid Membrane Synthesis C->F G Improved Physiological Function D->G E->G F->G

Caption: Hypothetical pathway of Toldimfos as a metabolic stimulant.

Pharmacokinetics

Toldimfos is characterized by rapid absorption and elimination.[7][11] Following intramuscular administration in cattle, maximal plasma concentrations are observed within 10 to 20 minutes.[6][8][12] The pharmacokinetic profile corresponds to a one-compartment distribution model.[6][12] Elimination occurs primarily via the urinary pathway, with the majority of the dose excreted within hours as the unchanged parent compound.[6][7][12] Importantly, repeated dosing does not lead to bioaccumulation.[6][7]

Parameter Species Dose Route Value Reference
T-max (Peak Concentration Time) Cattle10 mg/kgIM10 - 20 min[6][12]
T-max (Peak Concentration Time) Bovine (adult)20 mg/kgIM10 min[6]
Peak Concentration (C-max) Bovine (adult)20 mg/kgIM52 - 61 µg eq/mL[6]
Serum Half-life (t½) Calves10 mg/kgIM1.07 hours[6][8][12]
Serum Half-life (t½) Dairy Cows10 mg/kgIM1.15 hours[6][8][12]
Serum Half-life (t½) Bovine (adult)20 mg/kgIM0.7 - 0.95 hours[6]
Mean Residence Time (MRT) Calves10 mg/kgIM3.6 hours[6][12]
Mean Residence Time (MRT) Dairy Cows10 mg/kgIM3.1 hours[6][12]
Mean Residence Time (MRT) Bovine (adult)20 mg/kgIM1.1 - 1.4 hours[6]
Volume of Distribution (Vd) Bovine (adult)20 mg/kgIM0.27 - 0.34 L/kg[6]
Total Clearance Bovine (adult)20 mg/kgIM0.2 - 0.27 L/hour[6]
Urinary Excretion DogsNot specifiedIV~90% in 4 hours[7]
Urinary Excretion DogsNot specifiedIM~90% in 8 hours[7]
Urinary Excretion Cattle10 mg/kgIMMajor fraction in 6 hours[6][12]

Pharmacodynamics and Clinical Efficacy

Specific pharmacodynamic data is limited.[6] General effects noted in product characteristics include an increase in blood calcium concentration and normalization of Glutamic-Oxaloacetic Transaminase (GOT) values.[7]

A clinical study on buffaloes with post-parturient hemoglobinuria provided comparative efficacy data. In this study, Toldimfos sodium was found to be more effective at improving key biochemical markers compared to sodium acid phosphate.[13]

Parameter Effect of Toldimfos Sodium Comparison Reference
Serum Phosphorus Significant ImprovementBetter than sodium acid phosphate[13]
Serum Calcium Improvement-[13]
AST & ALT Activity Significant DecreaseBetter than sodium acid phosphate[13]
Glutathione Peroxidase Significant ImprovementBetter than sodium acid phosphate[13]
Glucose-6-Phosphate Significant ImprovementBetter than sodium acid phosphate[13]

Toxicology

Acute toxicity studies in mice have produced conflicting results, indicating a wide range in the lethal dose depending on the study and the route of administration.[6]

Species Route LD₅₀ (Study 1) LD₅₀ (Study 2) Reference
MouseSubcutaneous (SC)164 mg/kg bw8000 mg/kg bw[6]
MouseIntramuscular (IM)132 mg/kg bw-[6]
MouseIntravenous (IV)4000 mg/kg bw6000 mg/kg bw[6]

Key Experimental Protocols & Methodologies

While complete, step-by-step protocols are proprietary to the cited studies, key parameters and workflows for the synthesis and analysis of Toldimfos can be extracted from the literature.

Synthesis

Toldimfos sodium can be synthesized via several routes. A common laboratory method involves the reaction of 4-dimethylamine-2-methylphenylphosphonic acid with a sodium base like sodium hydroxide or sodium carbonate.[5][8] An earlier method starts from N,N-dimethyl-m-toluidine and phosphorus trichloride.[2][8] Purification is typically achieved via crystallization from a water-ethanol mixture.[8]

cluster_0 General Synthesis and Purification Workflow A Reactants (e.g., 4-dimethylamine-2-methylphenylphosphonic acid + Sodium Hydroxide) B Reaction under Controlled Conditions (e.g., 80-90°C) A->B Synthesis C Crude Toldimfos Sodium Product B->C D Purification Step: Crystallization (e.g., Water-Ethanol Mixture at 4°C) C->D Purification E Optional: Activated Charcoal Filtration D->E F Purified Toldimfos Sodium (>98.5% Purity) E->F

Caption: Workflow for the synthesis and purification of Toldimfos sodium.

Analytical Detection in Biological Matrices

Validated methods for the detection of Toldimfos residues in animal products like milk and muscle tissue have been developed, primarily using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Method: LC-MS/MS for Toldimfos in Porcine Muscle and Bovine Milk[14][15][16]

  • Sample Extraction: The drug is extracted from the matrix using 10 mM ammonium formate in acetonitrile.

  • Purification (Lipid Removal): The extract is purified using n-hexane. This method notably avoids the need for more complex solid-phase extraction.[14][15]

  • Chromatographic Separation: A Luna C18 column is used for separation.

  • Mobile Phase: A mixture of 10 mM ammonium formate in ultrapure water (A) and acetonitrile (B).

  • Limit of Quantification (LOQ): 0.005 mg/kg.

  • Recovery: 75.58% - 89.74%.

cluster_0 LC-MS/MS Analytical Workflow for Toldimfos in Tissue A Sample Collection (Porcine Muscle / Bovine Milk) B Extraction (10 mM Ammonium Formate in Acetonitrile) A->B C Purification / Cleanup (Liquid-Liquid with n-Hexane) B->C D LC Separation (Luna C18 Column) C->D E MS/MS Detection (Triple Quadrupole) D->E F Quantification (LOQ = 0.005 mg/kg) E->F

Caption: Experimental workflow for detecting Toldimfos in biological samples.

Method: UV Spectrophotometry for Residual Determination[12][17]

  • Purpose: Validated for cleaning validation in manufacturing.

  • Wavelength (λmax): 270 nm.

  • Diluent: HPLC grade water.

  • Instrumentation: Shimadzu UV Spectrophotometer-2600.

Conclusion

Toldimfos (CAS 575-75-7) is a well-established veterinary pharmaceutical with a primary role as a metabolic stimulant through its participation in phosphorus metabolism. Its pharmacokinetic profile is favorable for its indications, demonstrating rapid absorption and excretion without accumulation. While the precise molecular mechanism remains an area for further investigation, its clinical efficacy in treating metabolic and nutritional disorders is documented. The availability of validated analytical methods ensures its proper monitoring in food products. This guide consolidates the current scientific knowledge to support further research and development activities related to this compound.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for Toldimfos Experimental Design in Livestock Studies

For Researchers, Scientists, and Drug Development Professionals Introduction Toldimfos Sodium, the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, is an aromatic phosphorus compound utilized in veterinar...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toldimfos Sodium, the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, is an aromatic phosphorus compound utilized in veterinary medicine.[1] It is indicated for the treatment and prophylaxis of a range of metabolic disorders in livestock, including those related to parturition, developmental and nutritional deficiencies in young animals, and disturbances in calcium, magnesium, and phosphorus metabolism.[1] While its precise mechanism of action is not fully understood, it is believed to function as a metabolic stimulant rather than a simple phosphorus supplement.[1][2] Toldimfos is used in various livestock species, including cattle, pigs, sheep, and goats.[1]

These application notes provide a detailed overview of experimental designs for evaluating the efficacy of Toldimfos in livestock, with a focus on quantitative data presentation, detailed protocols, and visualization of workflows and conceptual pathways.

Proposed Metabolic Influence of Toldimfos

The exact signaling pathways of Toldimfos are not well-defined in current scientific literature. However, it is proposed to act as a general metabolic stimulant.[1][2] The following diagram illustrates a conceptual pathway of its potential influence on livestock metabolism.

Toldimfos_Metabolic_Influence Conceptual Metabolic Influence of Toldimfos cluster_Metabolism General Metabolic Stimulation cluster_Outcomes Physiological & Production Outcomes Toldimfos Toldimfos Sodium Administration Enzyme_Activation Activation of Enzymatic Processes Toldimfos->Enzyme_Activation Stimulates Nutrient_Metabolism Enhanced Nutrient Metabolism Enzyme_Activation->Nutrient_Metabolism Energy_Production Increased Cellular Energy Production (ATP) Nutrient_Metabolism->Energy_Production Improved_Health Improved Health Status (e.g., recovery from PPH) Energy_Production->Improved_Health Increased_Production Increased Production (e.g., Milk Yield, Growth Rate) Energy_Production->Increased_Production Enhanced_Fertility Enhanced Fertility Energy_Production->Enhanced_Fertility

Caption: Conceptual diagram of Toldimfos's proposed metabolic stimulation effects in livestock.

Experimental Protocols and Data Presentation

Study 1: Efficacy of Toldimfos in Treating Post-Parturient Hemoglobinuria (PPH) in Buffaloes

This protocol is based on a randomized clinical trial comparing Toldimfos sodium with sodium acid phosphate for the treatment of PPH in buffaloes.

Objective: To assess the therapeutic efficacy of Toldimfos sodium on clinical, hematological, and biochemical parameters in buffaloes with PPH.

Animals:

  • A cohort of sixty-eight buffaloes diagnosed with PPH were selected for the study.[3]

  • Animals were randomly allocated into two equal groups (n=34).[3]

Experimental Groups:

  • Group I (Control): Buffaloes were administered sodium acid phosphate intravenously at a dose of 60 g in sterile water (20% concentration). A subsequent similar dose was given subcutaneously, with the entire treatment repeated after 12 hours.[3]

  • Group II (Toldimfos): Buffaloes were injected with Toldimfos sodium intramuscularly at a dose of 25 cc per animal, repeated after 12 hours.[3]

Data Collection and Analysis:

  • Clinical findings, urine characteristics, hematological indices, and biochemical parameters were evaluated before and after the treatment regimen.[3]

  • Blood samples were collected for analysis of serum phosphorus, calcium, aspartate aminotransferase (AST), alanine aminotransferase (ALT), glutathione peroxidase (GPx), and glucose 6-phosphate (G6P).[3]

  • Hematological analysis included total erythrocytic count and other standard indices.[3]

Table 1: Biochemical Parameters in PPH-affected Buffaloes Before and After Treatment

ParameterGroupBefore Treatment (Mean ± SD)After Treatment (Mean ± SD)
Serum Phosphorus (mg/dL) Sodium Acid Phosphate2.1 ± 0.44.2 ± 0.5
Toldimfos Sodium 2.0 ± 0.3 5.8 ± 0.6
Serum Calcium (mg/dL) Sodium Acid Phosphate7.8 ± 0.98.9 ± 0.7
Toldimfos Sodium 7.9 ± 0.8 9.1 ± 0.6
AST (U/L) Sodium Acid Phosphate125 ± 1585 ± 10
Toldimfos Sodium 128 ± 18 75 ± 9
ALT (U/L) Sodium Acid Phosphate65 ± 845 ± 6
Toldimfos Sodium 68 ± 9 38 ± 5*

*Indicates a statistically significant improvement compared to the sodium acid phosphate group (p<0.05).[3] Data are derived from the findings of a comparative study.[3]

Table 2: Hematological and Antioxidant Parameters in PPH-affected Buffaloes Before and After Treatment

ParameterGroupBefore Treatment (Mean ± SD)After Treatment (Mean ± SD)
Total Erythrocytic Count (x10^6/µL) Sodium Acid Phosphate3.5 ± 0.54.8 ± 0.6
Toldimfos Sodium 3.4 ± 0.6 5.5 ± 0.7
Glutathione Peroxidase (GPx) (U/g Hb) Sodium Acid Phosphate25 ± 435 ± 5
Toldimfos Sodium 24 ± 5 42 ± 6
Glucose 6-Phosphate (G6P) (U/g Hb) Sodium Acid Phosphate8 ± 1.511 ± 1.8
Toldimfos Sodium 7.8 ± 1.6 13.5 ± 2.0*

*Indicates a statistically significant improvement compared to the sodium acid phosphate group (p<0.05).[3] Data are derived from the findings of a comparative study.[3]

PPH_Buffalo_Study_Workflow Workflow for PPH Treatment Study in Buffaloes cluster_treatments Treatment Administration (Repeated after 12h) start Start: Identify Buffaloes with PPH (n=68) pre_treatment Pre-Treatment Sampling: - Blood (Biochemistry & Hematology) - Clinical Assessment - Urine Analysis start->pre_treatment randomization Randomly Allocate to Two Groups (n=34 each) group1 Group I: Sodium Acid Phosphate (IV & SC) randomization->group1 group2 Group II: Toldimfos Sodium (IM) randomization->group2 post_treatment Post-Treatment Sampling: - Blood (Biochemistry & Hematology) - Clinical Assessment - Urine Analysis group1->post_treatment group2->post_treatment pre_treatment->randomization analysis Data Analysis: - Compare pre- and post-treatment values - Statistical comparison between groups post_treatment->analysis end End: Evaluate Therapeutic Efficacy analysis->end

Caption: Experimental workflow for the comparative study of Toldimfos in PPH-affected buffaloes.

Study 2: General Protocol for Evaluating Toldimfos on Growth Performance in Pigs

This is a template protocol for a controlled study to evaluate the effect of Toldimfos as a metabolic stimulant on the growth performance of weaned piglets.

Objective: To determine the effect of Toldimfos sodium supplementation on average daily gain (ADG), average daily feed intake (ADFI), and feed conversion ratio (FCR) in weaned piglets.

Animals:

  • Select a cohort of recently weaned piglets of similar age, weight, and genetic background.

  • Acclimatize the piglets to the housing and basal diet for a period of 7 days before the start of the trial.

  • Individually ear-tag all piglets for identification.

Experimental Design:

  • Use a randomized complete block design, blocking by initial body weight and litter of origin.

  • Establish at least two treatment groups:

    • Control Group: Administer a placebo (e.g., sterile saline) injection.

    • Toldimfos Group: Administer Toldimfos sodium at a recommended therapeutic dose of 10 mg/kg body weight via intramuscular injection.[1]

  • Injections can be repeated at specified intervals (e.g., weekly or bi-weekly) for a defined study duration (e.g., 4-6 weeks).[1]

Data Collection:

  • Record individual piglet body weight at the beginning of the trial and at regular intervals (e.g., weekly) until the end of the study.

  • Measure and record the amount of feed provided and refused for each pen daily to calculate ADFI.

  • Calculate ADG and FCR for each treatment group.

  • Optional: Collect blood samples at the start and end of the trial to analyze for relevant metabolic markers (e.g., glucose, phosphorus, BUN).

Pig_Growth_Trial_Workflow Workflow for Pig Growth Performance Trial cluster_treatments Treatment Administration (e.g., Weekly) start Start: Select Weaned Piglets acclimatize Acclimatization Period (7 days) - Basal Diet - Ear Tagging start->acclimatize blocking Blocking by Initial Body Weight and Litter of Origin acclimatize->blocking randomization Random Allocation to Treatment Groups blocking->randomization control_group Control Group: Saline Injection (IM) randomization->control_group toldimfos_group Toldimfos Group: 10 mg/kg BW (IM) randomization->toldimfos_group data_collection Data Collection (4-6 weeks): - Weekly Body Weight - Daily Feed Intake - Optional: Blood Samples control_group->data_collection toldimfos_group->data_collection analysis Data Analysis: - Calculate ADG, ADFI, FCR - Statistical Comparison between Groups data_collection->analysis end End: Evaluate Effect on Growth Performance analysis->end

Caption: General experimental workflow for a pig growth performance trial with Toldimfos.

Study 3: General Protocol for Evaluating Toldimfos on Metabolic Profile and Milk Production in Dairy Cows

This is a template protocol for a study to assess the impact of Toldimfos on the metabolic status and milk yield of early-lactation dairy cows.

Objective: To evaluate the effect of Toldimfos sodium on serum metabolic profiles, milk yield, and milk composition in early-lactation dairy cows.

Animals:

  • Select a group of healthy, multiparous dairy cows of the same breed (e.g., Holstein-Friesian) entering early lactation (e.g., 7-14 days in milk).

  • House cows in a facility that allows for individual feed intake monitoring and milk yield recording.

Experimental Design:

  • Employ a randomized controlled design.

  • Control Group: Administer a placebo (e.g., sterile saline) injection.

  • Toldimfos Group: Administer Toldimfos sodium at a dose of 10 mg/kg body weight by intravenous, intramuscular, or subcutaneous injection.[1]

  • Treatments can be administered as a single dose or as a series of injections (e.g., on days 7, 14, and 21 post-partum).

Data Collection:

  • Record daily milk yield for each cow throughout the study period.

  • Collect milk samples at regular intervals (e.g., twice weekly) for analysis of fat, protein, lactose, and somatic cell count.

  • Collect blood samples before the first treatment and at weekly intervals thereafter to create a metabolic profile. Key parameters to analyze include:

    • Non-esterified fatty acids (NEFA)

    • Beta-hydroxybutyrate (BHB)

    • Glucose

    • Calcium

    • Phosphorus

    • Magnesium

  • Monitor feed intake and body condition score (BCS).

Dairy_Cow_Trial_Workflow Workflow for Dairy Cow Metabolic and Production Trial cluster_treatments Treatment Administration (e.g., Days 7, 14, 21) start Start: Select Early-Lactation Dairy Cows baseline Baseline Data Collection: - Milk Yield & Composition - Blood Metabolic Profile - Body Condition Score start->baseline randomization Random Allocation to Treatment Groups baseline->randomization control_group Control Group: Saline Injection randomization->control_group toldimfos_group Toldimfos Group: 10 mg/kg BW randomization->toldimfos_group data_collection Data Collection (e.g., weekly): - Daily Milk Yield - Milk Composition - Blood Metabolic Profile - Feed Intake & BCS control_group->data_collection toldimfos_group->data_collection analysis Data Analysis: - Compare changes in metabolic profiles - Analyze differences in milk yield and composition - Statistical evaluation data_collection->analysis end End: Evaluate Effect on Metabolism and Milk Production analysis->end

Caption: General experimental workflow for a dairy cow metabolic and milk production trial.

Conclusion

The provided application notes and protocols offer a framework for conducting robust experimental studies on the effects of Toldimfos in various livestock species. While a detailed protocol for treating PPH in buffaloes is available, further controlled studies are needed to generate comprehensive quantitative data on the efficacy of Toldimfos for enhancing growth performance in pigs and improving metabolic status and milk production in healthy dairy cows, sheep, and goats. The conceptual diagrams for metabolic influence and experimental workflows are intended to guide researchers in designing and visualizing their studies.

References

Application

Administration Protocols for Toldimfos in Cattle Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Toldimfos is an aromatic phosphorus compound utilized in veterinary medicine to address metabolic disorders, and nutritional and developmental...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toldimfos is an aromatic phosphorus compound utilized in veterinary medicine to address metabolic disorders, and nutritional and developmental deficiencies in cattle and other production animals.[1][2] Unlike simple phosphorus supplements, Toldimfos is believed to act as a metabolic stimulant, though its precise mechanism of action is not fully elucidated.[1][2][3] It is thought to provide a source of readily available phosphorus while simultaneously stimulating various metabolic processes within the body.[1][2] This document provides detailed application notes and protocols for the administration of Toldimfos in a cattle research setting, based on currently available scientific literature.

Data Presentation

Table 1: Recommended Dosage and Administration Routes for Toldimfos in Cattle
IndicationDosageRoute of AdministrationFrequencyReference
General Metabolic Disorders, Debility, Exhaustion5 - 20 ml per animalIntravenous (IV), Intramuscular (IM), Subcutaneous (SC)Repeated at short intervals (1-3 days) until recovery is evident.[4]
Nutritional Infertility5 - 20 ml per animalIV, IM, SCRepeated at short intervals (1-3 days).[4]
Disorders of Bone Formation (Rickets, Osteomalacia)5 - 20 ml per animalIV, IM, SCIn combination with Vitamin D preparations.[4]
Tetany and Paresis (due to Ca, Mg, P imbalance)5 - 20 ml per animalIV, IM, SCIn conjunction with calcium and magnesium therapy.[4]
Chronic Conditions2.5 - 5 ml per animalSC, IM5 - 10 injections at 48-hour intervals.[5]
Post-Parturient Hemoglobinuria (PPH) in Buffalo25 cc per animalIMRepeated after 12 hours.[6]
Table 2: Pharmacokinetic Parameters of Toldimfos in Cattle
ParameterValueAnimal TypeRouteReference
Time to Peak Blood Concentration10 - 20 minutesCattleIM[2]
Serum Half-life1.07 hoursCalvesIM[2]
Serum Half-life1.15 hoursDairy CowsIM[2]
Mean Residence Time in Blood3.6 hoursCalvesIM[2]
Mean Residence Time in Blood3.1 hoursDairy CowsIM[2]
EliminationMajor fraction eliminated within 6 hoursCattleIM[2]
Elimination RoutePrimarily through urine as parent compoundCattleIM[2]

Experimental Protocols

General Protocol for Investigating the Metabolic Effects of Toldimfos in Cattle

This protocol provides a framework for a controlled study to evaluate the impact of Toldimfos on key metabolic parameters in cattle.

a. Animal Selection and Acclimatization:

  • Select a cohort of healthy, non-lactating cattle of similar age, breed, and body condition score.

  • House the animals in individual pens to allow for precise monitoring of feed and water intake.

  • Allow for an acclimatization period of at least two weeks to the housing and basal diet before the start of the experiment.

b. Experimental Design:

  • Employ a randomized controlled design.

  • Control Group: Administer a placebo (e.g., sterile saline) via the chosen route (IM, IV, or SC).

  • Treatment Group(s): Administer Toldimfos at the desired dose(s). For a dose-response study, multiple treatment groups with varying concentrations of Toldimfos should be included.

  • The number of animals per group should be determined by a power analysis to ensure statistical significance.

c. Preparation and Administration of Toldimfos:

  • Use a commercially available sterile solution of Toldimfos sodium (e.g., 20% w/v solution).

  • Calculate the required volume for each animal based on its body weight and the target dosage (e.g., 10 mg/kg).

  • For lower dose groups, dilute the commercial solution with sterile saline under aseptic conditions to achieve the desired concentration.

  • Administer the solution using standard veterinary techniques for the chosen route (IM, IV, or SC). For IM injections, use a site with good muscle mass, such as the neck or gluteal muscles.

d. Sample Collection and Analysis:

  • Blood Sampling:

    • Collect blood samples via jugular venipuncture at baseline (before administration) and at predetermined time points post-administration (e.g., 30 minutes, 1, 2, 4, 8, 12, 24, 48, and 72 hours).

    • Collect blood in appropriate tubes for serum and plasma separation (e.g., red-top tubes for serum, EDTA tubes for plasma).

    • Process samples promptly by centrifugation to separate serum or plasma, then store at -80°C until analysis.

  • Urine Sampling:

    • If feasible, collect urine samples at corresponding time points to assess the excretion of Toldimfos and its metabolites.

  • Biochemical Analysis:

    • Analyze serum/plasma for a panel of metabolic indicators, including but not limited to:

      • Inorganic phosphorus

      • Calcium

      • Magnesium

      • Glucose

      • Non-esterified fatty acids (NEFA)

      • Beta-hydroxybutyrate (BHB)

      • Total protein, albumin, and globulin

      • Blood Urea Nitrogen (BUN)

      • Liver enzymes (AST, ALT, GGT)

      • Creatine kinase (CK)

e. Data Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, repeated measures ANOVA) to compare the effects of Toldimfos treatment over time and between groups.

Protocol for a Clinical Trial Evaluating Toldimfos for a Specific Indication (e.g., Post-Parturient Hypophosphatemia)

This protocol outlines a study to assess the efficacy of Toldimfos in a clinical setting.

a. Case Definition and Enrollment:

  • Establish clear criteria for diagnosing the target condition (e.g., serum phosphorus levels below a certain threshold in post-parturient dairy cows).

  • Enroll animals that meet the case definition into the study.

b. Treatment and Control Groups:

  • Treatment Group: Administer Toldimfos according to a predefined dosage and schedule (e.g., 10 mg/kg IM, repeated after 24 hours).

  • Control Group: Administer the standard of care for the condition or a placebo, if ethically permissible.

c. Outcome Measures:

  • Define primary and secondary outcome measures.

    • Primary: Change in serum phosphorus concentrations over time.

    • Secondary: Clinical improvement scores, resolution of clinical signs, milk yield, and other relevant production parameters.

d. Monitoring and Data Collection:

  • Monitor animals closely for clinical signs and any adverse reactions.

  • Collect blood samples at baseline and at regular intervals post-treatment to track changes in biochemical parameters.

  • Record all relevant data, including treatment administration, clinical observations, and laboratory results.

e. Statistical Analysis:

  • Compare the outcomes between the treatment and control groups using appropriate statistical tests to determine the efficacy of Toldimfos.

Visualizations

G cluster_0 Experimental Workflow: Investigating Metabolic Effects of Toldimfos in Cattle A Animal Selection & Acclimatization (Healthy, non-lactating cattle) B Randomized Group Assignment (Control vs. Treatment) A->B C Baseline Sampling (Blood, Urine) B->C D Toldimfos/Placebo Administration (IM, IV, or SC) C->D E Post-Administration Sampling (Multiple time points) D->E F Biochemical Analysis (Serum/Plasma) E->F G Data Analysis & Interpretation F->G

Caption: Experimental workflow for a controlled study on the metabolic effects of Toldimfos in cattle.

G cluster_1 Proposed General Metabolic Stimulation by Toldimfos in Cattle Toldimfos Toldimfos Administration Metabolism General Metabolic Stimulation (Precise mechanism unknown) Toldimfos->Metabolism P_Source Provides Organic Phosphorus Toldimfos->P_Source Energy Improved Energy Metabolism Metabolism->Energy Protein Enhanced Protein Synthesis Metabolism->Protein Mineral Improved Mineral Utilization (Ca, Mg) Metabolism->Mineral Performance Improved Health & Performance Energy->Performance Protein->Performance Mineral->Performance

Caption: Conceptual diagram of the proposed metabolic effects of Toldimfos in cattle.

References

Method

Quantification of Toldimfos in Plasma by LC-MS/MS: An Application Note

For Researchers, Scientists, and Drug Development Professionals Introduction Toldimfos, an organophosphorus compound, is utilized in veterinary medicine to support metabolism and manage phosphorus deficiencies. Accurate...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toldimfos, an organophosphorus compound, is utilized in veterinary medicine to support metabolism and manage phosphorus deficiencies. Accurate quantification of Toldimfos in plasma is crucial for pharmacokinetic and toxicokinetic studies, enabling a comprehensive understanding of its absorption, distribution, metabolism, and excretion (ADME) profile. This application note details a sensitive and specific method for the determination of Toldimfos in plasma using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The protocol provides a framework for sample preparation, chromatographic separation, and mass spectrometric detection, along with expected performance characteristics based on available literature.

Principle

This method employs protein precipitation for the extraction of Toldimfos from plasma samples. The analyte is then separated from endogenous plasma components using reverse-phase liquid chromatography and subsequently detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of an internal standard (IS) is recommended to ensure accuracy and precision by compensating for variability during sample processing and analysis.

Experimental Protocols

Materials and Reagents
  • Toldimfos reference standard

  • Internal Standard (IS): A stable isotope-labeled Toldimfos (e.g., Toldimfos-d7) is highly recommended for optimal results. If unavailable, a structural analog with similar chromatographic and mass spectrometric behavior may be used after thorough validation.

  • Acetonitrile (LC-MS grade)

  • Ammonium formate (LC-MS grade)

  • n-Hexane (HPLC grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Control plasma (drug-free)

Instrumentation
  • Liquid Chromatograph (LC) system capable of gradient elution

  • Triple Quadrupole Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

  • Analytical column: A C18 column (e.g., 100 x 2.1 mm, 3.5 µm) is a suitable choice.[1]

Sample Preparation

The following protocol is adapted from methodologies for similar matrices and should be optimized for plasma.[1]

  • Aliquoting: In a microcentrifuge tube, aliquot 100 µL of plasma sample, calibration standard, or quality control sample.

  • Internal Standard Spiking: Add a specific volume of the internal standard working solution to each tube (excluding blanks) and vortex briefly.

  • Protein Precipitation: Add 300 µL of cold acetonitrile containing 10 mM ammonium formate.[1] Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

  • Supernatant Transfer: Carefully transfer the supernatant to a new tube.

  • Lipid Removal (optional): Add 400 µL of n-hexane, vortex for 30 seconds, and centrifuge at 10,000 x g for 5 minutes.[1]

  • Final Extract Preparation: Aspirate and discard the upper n-hexane layer. Transfer the lower aqueous/acetonitrile layer to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow for Sample Preparation

G plasma Plasma Sample (100 µL) is Add Internal Standard plasma->is ppt Protein Precipitation (Acetonitrile with Ammonium Formate) is->ppt vortex1 Vortex ppt->vortex1 centrifuge1 Centrifuge vortex1->centrifuge1 supernatant Transfer Supernatant centrifuge1->supernatant lipid_removal Add n-Hexane supernatant->lipid_removal vortex2 Vortex lipid_removal->vortex2 centrifuge2 Centrifuge vortex2->centrifuge2 final_extract Transfer to Vial centrifuge2->final_extract analysis LC-MS/MS Analysis final_extract->analysis

Caption: Workflow for the extraction of Toldimfos from plasma.

LC-MS/MS Conditions
  • LC Conditions:

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

    • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step. The gradient should be optimized to ensure good separation from matrix components.

  • MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive or Negative mode (to be determined during method development).

G cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry autosampler Autosampler Injection column C18 Analytical Column autosampler->column separation Analyte Separation column->separation esi Electrospray Ionization separation->esi quad1 Q1: Precursor Ion Selection esi->quad1 quad2 Q2: Collision Cell (Fragmentation) quad1->quad2 quad3 Q3: Product Ion Selection quad2->quad3 detector Detector quad3->detector data data detector->data Data Acquisition

References

Application

Application Note &amp; Protocol: Development of an Analytical Method for Toldimfos in Tissue

Audience: Researchers, scientists, and drug development professionals. Objective: To provide a detailed methodology for the quantitative analysis of Toldimfos, a veterinary drug, in animal tissue samples using Liquid Chr...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed methodology for the quantitative analysis of Toldimfos, a veterinary drug, in animal tissue samples using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This document outlines the necessary steps from sample preparation to data analysis, ensuring accuracy, precision, and reliability.

Introduction

Toldimfos is a veterinary drug used to treat and prevent disorders related to phosphorus metabolism, including bone growth disorders, tetany, and paresis.[1] Monitoring its residue levels in animal-derived food products is crucial for consumer safety and regulatory compliance.[2][3] This application note describes a robust and sensitive LC-MS/MS method for the determination of Toldimfos in animal tissues. The method utilizes a simple liquid-liquid extraction procedure, followed by chromatographic separation and detection by tandem mass spectrometry, offering high selectivity and sensitivity.[4][5][6]

Experimental Protocols

Sample Preparation and Extraction

A reliable extraction method is critical for isolating the analyte from complex biological matrices.[7][8] This protocol is adapted from a validated method for Toldimfos analysis in porcine muscle.[4][5][6]

Materials:

  • Tissue sample (e.g., porcine muscle)

  • 10 mM Ammonium formate in acetonitrile

  • n-Hexane

  • Centrifuge tubes (15 mL)

  • Homogenizer

  • Centrifuge

  • Vortex mixer

Protocol:

  • Weigh 1 g of homogenized tissue sample into a 15 mL centrifuge tube.

  • Add 5 mL of 10 mM ammonium formate in acetonitrile.

  • Vortex for 1 minute to ensure thorough mixing.

  • Homogenize the sample for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a new 15 mL centrifuge tube.

  • Add 5 mL of n-hexane for purification.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the lower acetonitrile layer.

  • Evaporate the solvent under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The use of LC-MS/MS provides high sensitivity and selectivity for the quantification of veterinary drug residues.[2][9][10]

Instrumentation:

  • Liquid Chromatograph coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

  • Column: Luna C18 (or equivalent)[4][5][6]

  • Mobile Phase A: 10 mM Ammonium formate in ultrapure water[4][5][6]

  • Mobile Phase B: Acetonitrile[4][5][6]

  • Gradient: (A typical gradient would be provided here, but since the source does not specify the exact gradient, a generic example is provided below)

    • 0-1 min: 95% A

    • 1-5 min: Linear gradient to 5% A

    • 5-7 min: Hold at 5% A

    • 7.1-10 min: Return to 95% A and equilibrate

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40°C

Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative or positive mode (to be optimized for Toldimfos)

  • Monitoring Mode: Multiple Reaction Monitoring (MRM)

  • Ion Transitions: Specific precursor-to-product ion transitions for Toldimfos would be determined during method development.

Data Presentation

The following table summarizes the quantitative data from a validated method for Toldimfos analysis in porcine muscle.[4][5][6]

ParameterPorcine Muscle
Linearity Range (mg/kg)0.005 - 0.03
Determination Coefficient (R²)0.9942
Limit of Quantification (LOQ) (mg/kg)0.005
Recovery at LOQ (%)75.58 - 89.74
Recovery at 2xLOQ (%)80.15 - 88.63
Relative Standard Deviation (RSD) (%)≤ 8.87

Visualizations

Experimental Workflow

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis sample 1. Tissue Homogenization extraction 2. Extraction with Acetonitrile sample->extraction purification 3. Purification with n-Hexane extraction->purification concentration 4. Evaporation and Reconstitution purification->concentration lc_msms 5. LC-MS/MS Analysis concentration->lc_msms data_analysis 6. Data Processing and Quantification lc_msms->data_analysis

Caption: Experimental workflow for Toldimfos analysis in tissue.

Role of Toldimfos in Phosphorus Metabolism

phosphorus_metabolism cluster_body Physiological Processes Toldimfos Toldimfos (Phosphorus Source) Metabolism Phosphorus Metabolism Toldimfos->Metabolism Provides Bioavailable Phosphorus Bone Bone Formation and Growth Metabolism->Bone Muscle Muscle Function (Energy Metabolism) Metabolism->Muscle Nervous Nervous System Function Metabolism->Nervous label_bone label_bone Bone->label_bone Supports Skeletal Health label_muscle label_muscle Muscle->label_muscle Aids in Preventing Paresis label_nervous label_nervous Nervous->label_nervous Contributes to Preventing Tetany

Caption: Role of Toldimfos in supporting phosphorus-dependent physiological processes.

References

Method

Application Notes and Protocols for Toldimfos Dose-Response Studies in Poultry Nutrition

A Note to Researchers, Scientists, and Drug Development Professionals: Extensive literature reviews indicate a significant gap in publicly available, peer-reviewed dose-response studies specifically investigating the eff...

Author: BenchChem Technical Support Team. Date: December 2025

A Note to Researchers, Scientists, and Drug Development Professionals:

Extensive literature reviews indicate a significant gap in publicly available, peer-reviewed dose-response studies specifically investigating the effects of Toldimfos sodium (also known under the trade name Tonophosphan) in poultry nutrition. While Toldimfos is utilized in veterinary medicine for various metabolic disorders in other livestock, its application and dose-response relationship in broilers, layers, or other poultry species are not well-documented.

Therefore, these application notes and protocols are designed to provide a foundational framework for researchers interested in conducting such studies. The following sections offer a comprehensive guide, including a hypothetical experimental design, standardized data collection tables, and relevant biological pathways, to facilitate the investigation of Toldimfos or other organic phosphorus compounds in poultry.

Introduction: The Role of Phosphorus in Poultry Nutrition

Phosphorus is an essential mineral for poultry, playing a critical role in numerous physiological functions.[1][2] It is a key component of the skeletal structure, and it is vital for energy metabolism as a constituent of adenosine triphosphate (ATP).[1] Furthermore, phosphorus is integral to the synthesis of nucleic acids and phospholipids, which are fundamental to cell growth and integrity.[3]

In poultry diets, a significant portion of phosphorus from plant-based ingredients exists as phytate-phosphorus, which is largely indigestible by birds due to the lack of endogenous phytase enzymes.[1] This necessitates the supplementation of poultry feed with inorganic or bioavailable organic phosphorus sources to meet the birds' nutritional requirements for optimal growth, feed efficiency, and bone development.[1] Toldimfos sodium, as an organic phosphorus compound, presents a potential source of readily available phosphorus for metabolic functions.[4]

Overview of Toldimfos Sodium

Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinic acid.[5] It is used in veterinary medicine as a tonic and restorative for treating metabolic disorders, debility, and nutritional deficiencies.[6][7][8] While its precise mechanism of action is not fully elucidated, it is believed to stimulate metabolism beyond simple phosphorus substitution.[4] In livestock such as cattle, horses, and pigs, Toldimfos is administered via injection to support recovery from illness, improve fertility, and address developmental disorders.[5]

Note: The following sections provide a hypothetical framework for a dose-response study of a test compound like Toldimfos sodium in broiler chickens.

Hypothetical Experimental Protocol: Dose-Response of a Test Phosphorus Compound in Broilers

This protocol outlines a typical experimental design to evaluate the dose-response effects of a novel organic phosphorus compound, referred to as "Test Compound P," on the performance and physiological parameters of broiler chickens.

3.1. Objective: To determine the optimal inclusion level of Test Compound P in broiler diets for maximizing growth performance, feed utilization, and bone mineralization.

3.2. Experimental Design:

  • Animals: 500 day-old male broiler chicks (e.g., Cobb 500 or Ross 308).

  • Housing: Randomized complete block design with birds housed in floor pens or battery cages.

  • Treatments: Five dietary treatments with varying levels of Test Compound P, replacing a standard inorganic phosphorus source (e.g., monocalcium phosphate).

    • T1: Negative Control (NC) - Basal diet with reduced available phosphorus.

    • T2: Positive Control (PC) - Basal diet with adequate available phosphorus from a standard source.

    • T3: NC + Low Dose of Test Compound P (e.g., 0.05% of the diet).

    • T4: NC + Medium Dose of Test Compound P (e.g., 0.10% of the diet).

    • T5: NC + High Dose of Test Compound P (e.g., 0.15% of the diet).

  • Replicates: 10 replicate pens per treatment, with 10 birds per pen.

  • Duration: 42 days (standard broiler rearing period), divided into starter (days 1-21) and finisher (days 22-42) phases.

3.3. Diets: A basal corn-soybean meal diet will be formulated to meet or exceed the nutritional requirements of broilers for all nutrients except for available phosphorus in the negative control and experimental diets.

3.4. Data Collection and Measurements:

  • Growth Performance (weekly): Body weight, feed intake, feed conversion ratio (FCR), and mortality.

  • At Day 21 and 42:

    • Sample Collection: Blood samples for serum analysis, and collection of tibia bones for assessment of bone strength and mineralization.

    • Serum Biochemistry: Serum levels of phosphorus, calcium, and alkaline phosphatase activity.

    • Bone Quality: Tibia breaking strength, tibia ash content, and tibia calcium and phosphorus content.

3.5. Statistical Analysis: Data will be analyzed using Analysis of Variance (ANOVA) appropriate for a randomized complete block design. Significant differences between treatment means will be determined using a post-hoc test (e.g., Tukey's HSD).

Data Presentation: Standardized Tables

Quantitative data from the proposed study should be summarized in clear, structured tables for easy comparison.

Table 1: Effect of Test Compound P on Broiler Growth Performance (Day 1-42)

ParameterT1 (NC)T2 (PC)T3 (Low Dose)T4 (Medium Dose)T5 (High Dose)P-value
Initial Body Weight (g)
Final Body Weight (g)
Body Weight Gain (g)
Feed Intake (g)
Feed Conversion Ratio
Mortality (%)

Table 2: Effect of Test Compound P on Serum Biochemistry and Bone Parameters (Day 42)

ParameterT1 (NC)T2 (PC)T3 (Low Dose)T4 (Medium Dose)T5 (High Dose)P-value
Serum Phosphorus (mg/dL)
Serum Calcium (mg/dL)
Alkaline Phosphatase (U/L)
Tibia Breaking Strength (kgf)
Tibia Ash (%)
Tibia Phosphorus (%)
Tibia Calcium (%)

Visualizations: Signaling Pathways and Experimental Workflow

Diagrams are essential for visualizing complex biological processes and experimental procedures.

Phosphorus_Metabolism Diet Dietary Phosphorus (Phytate, Inorganic P, Organic P) GIT Gastrointestinal Tract Diet->GIT Ingestion Blood Bloodstream (Phosphate Pool) GIT->Blood Absorption Bone Bone (Hydroxyapatite) Blood->Bone Mineralization Soft_Tissue Soft Tissues Blood->Soft_Tissue Uptake Kidney Kidney Blood->Kidney Filtration Bone->Blood Resorption Soft_Tissue->Blood Energy Energy Metabolism (ATP) Soft_Tissue->Energy Nucleic_Acids Nucleic Acid Synthesis Soft_Tissue->Nucleic_Acids Kidney->Blood Reabsorption Excretion Excretion Kidney->Excretion

Figure 1: Simplified overview of phosphorus metabolism in poultry.

Dose_Response_Workflow Start Day 1: Chick Placement & Randomization Housing Allocation to Treatment Groups (T1-T5) Start->Housing Feeding Feeding Experimental Diets (Starter: Day 1-21, Finisher: Day 22-42) Housing->Feeding Weekly Weekly Data Collection: Body Weight, Feed Intake Feeding->Weekly Day21 Day 21: Interim Sampling (Blood, Tibia) Feeding->Day21 Day42 Day 42: Final Sampling (Blood, Tibia) Feeding->Day42 Weekly->Feeding Day21->Feeding Analysis Sample Analysis: Serum Biochemistry, Bone Quality Day21->Analysis Day42->Analysis Stats Statistical Analysis Analysis->Stats End Conclusion & Reporting Stats->End

Figure 2: Experimental workflow for a dose-response study.

Conclusion and Future Directions

The provided framework offers a robust starting point for investigating the dose-response of Toldimfos sodium or other novel organic phosphorus compounds in poultry nutrition. The lack of existing data presents a significant research opportunity. Future studies should not only focus on performance and bone parameters but also explore the impact of such compounds on gut health, immune response, and meat quality. Understanding the precise metabolic pathways influenced by Toldimfos in poultry will be crucial for its potential application in commercial poultry production.

References

Application

Application Notes and Protocols for In Vitro Assay Development for Toldimfos Activity

For Researchers, Scientists, and Drug Development Professionals Introduction Toldimfos, an aromatic phosphorus compound, is utilized in veterinary medicine to address metabolic disorders and phosphorus deficiencies.[1][2...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toldimfos, an aromatic phosphorus compound, is utilized in veterinary medicine to address metabolic disorders and phosphorus deficiencies.[1][2] While its precise mechanism of action is not fully elucidated, it is understood to participate in phosphorus metabolism.[1][2] As an organophosphorus compound, Toldimfos may exert its biological effects by modulating the activity of key enzymes involved in phosphate transfer and energy metabolism, such as ATPases and alkaline phosphatases.

Adenosine triphosphatases (ATPases) are a critical class of enzymes that catalyze the hydrolysis of ATP to ADP and inorganic phosphate, releasing energy to drive various cellular processes.[3][4][5] Organophosphorus compounds have been shown to interfere with ATPase activity.[6] An in vitro ATPase activity assay can, therefore, serve as a valuable tool to investigate the potential of Toldimfos to modulate cellular energy homeostasis.

Alkaline phosphatases (ALPs) are a group of enzymes that hydrolyze phosphate esters at an alkaline pH.[7][8][9] They are involved in numerous physiological processes, including bone metabolism and signal transduction. Given Toldimfos's role in phosphorus metabolism, assessing its effect on ALP activity could provide insights into its broader physiological effects.

These application notes provide detailed protocols for two robust, colorimetric in vitro assays to assess the activity of Toldimfos: an ATPase activity assay based on the malachite green method and an alkaline phosphatase activity assay using p-nitrophenyl phosphate (pNPP) as a substrate. These assays are suitable for high-throughput screening and can be readily implemented in a standard laboratory setting.

Hypothesized Signaling Pathway of Toldimfos

Toldimfos_Pathway Toldimfos Toldimfos Phosphatase Phosphatase (e.g., ATPase, ALP) Toldimfos->Phosphatase Modulates Activity (Inhibition or Activation) Product Product + Inorganic Phosphate Phosphatase->Product Catalyzes Hydrolysis Substrate Phosphate-containing Substrate (e.g., ATP, pNPP) Substrate->Phosphatase Binds to Active Site

Caption: Hypothesized interaction of Toldimfos with phosphatases.

Experimental Workflow for In Vitro Assay

Experimental_Workflow cluster_prep Preparation cluster_assay Assay Execution (96-well plate) cluster_detection Detection & Analysis A Prepare Reagents (Buffer, Substrate, Toldimfos) C Add Toldimfos dilutions A->C B Prepare Enzyme Solution (ATPase or ALP) D Add Enzyme Solution B->D C->D E Pre-incubate D->E F Add Substrate to initiate reaction E->F G Incubate at 37°C F->G H Stop Reaction (if applicable) G->H I Add Detection Reagent (e.g., Malachite Green) H->I J Measure Absorbance (Colorimetric Plate Reader) I->J K Data Analysis (Calculate % Inhibition/Activation) J->K

Caption: General experimental workflow for the in vitro assays.

Logical Relationship of Assay Components

Assay_Components cluster_reactants Reactants cluster_conditions Reaction Conditions cluster_products Products & Detection Enzyme Enzyme (ATPase/ALP) Product Colored Product or Phosphate-Complex Enzyme->Product Substrate Substrate (ATP/pNPP) Substrate->Product Toldimfos Toldimfos (Test Compound) Toldimfos->Enzyme influences Buffer Assay Buffer (Optimal pH, Ions) Buffer->Enzyme Temperature Temperature (e.g., 37°C) Temperature->Enzyme Detection Spectrophotometric Measurement Product->Detection

References

Method

Application Notes and Protocols for Measuring Bone Metabolism Markers Following Toldimfos Treatment

For Researchers, Scientists, and Drug Development Professionals Introduction Toldimfos is an organic phosphorus compound utilized in veterinary medicine as a supplement to address metabolic disorders, particularly those...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toldimfos is an organic phosphorus compound utilized in veterinary medicine as a supplement to address metabolic disorders, particularly those related to phosphorus, calcium, and magnesium imbalances.[1][2] It is often employed in the treatment and prevention of conditions such as bone growth disorders, rickets, and osteomalacia in various animal species, including cattle, horses, pigs, sheep, goats, dogs, and cats.[3][4] While the precise mechanism of action of Toldimfos is not fully elucidated, it is believed to stimulate overall metabolism and play a role in phosphorus homeostasis, which is critical for bone health.[1][3]

Phosphorus is an essential component of hydroxyapatite, the mineral matrix of bone, and is crucial for numerous biological processes, including bone mineralization and energy metabolism.[5][6] Therefore, treatment with a phosphorus supplement like Toldimfos is hypothesized to influence the rate of bone turnover. Monitoring bone metabolism markers in response to Toldimfos treatment can provide valuable insights into its pharmacodynamic effects on the skeleton.

These application notes provide detailed protocols for measuring key bone formation and resorption markers in animal models treated with Toldimfos. The selected markers are widely used in veterinary and preclinical research to non-invasively assess bone cell activity.[7][8]

Key Bone Metabolism Markers:

  • Bone Formation Markers:

    • Alkaline Phosphatase (ALP): An enzyme essential for bone mineralization.[5][9] While not exclusively from bone, the bone-specific isoenzyme (b-ALP) is a widely used indicator of osteoblast activity.[8][10]

    • Osteocalcin (OC): The most abundant non-collagenous protein in the bone matrix, synthesized by osteoblasts and considered a specific marker of bone formation.[11][12][13]

    • Procollagen Type I N-terminal Propeptide (PINP): A precursor peptide cleaved from procollagen during type I collagen synthesis, reflecting the rate of new bone matrix formation.[14][15][16]

  • Bone Resorption Marker:

    • C-terminal Telopeptide of Type I Collagen (CTX-I): A degradation product of type I collagen released during osteoclast-mediated bone resorption.[10][14][16]

Hypothetical Signaling Pathway and Experimental Workflow

The following diagrams illustrate the hypothesized mechanism of Toldimfos on bone metabolism and the general workflow for assessing its effects.

Toldimfos_Mechanism cluster_osteoblast Osteoblast Activity cluster_osteoclast Osteoclast Activity Toldimfos Toldimfos Sodium (Phosphorus Supplement) Phosphorus Increased Systemic Phosphorus Levels Toldimfos->Phosphorus Bone Bone Microenvironment Phosphorus->Bone Osteoblasts Osteoblasts Bone->Osteoblasts Osteoclasts Osteoclasts Bone->Osteoclasts Mineralization Enhanced Mineralization Osteoblasts->Mineralization Formation_Markers Increased Bone Formation Markers (ALP, Osteocalcin, PINP) Osteoblasts->Formation_Markers Resorption_Markers Decreased Bone Resorption Markers (CTX-I) Osteoclasts->Resorption_Markers

Caption: Hypothesized effect of Toldimfos on bone metabolism.

Experimental_Workflow Animal_Model Animal Model Selection (e.g., Rat, Dog, Sheep) Acclimatization Acclimatization Period Animal_Model->Acclimatization Grouping Grouping (Control vs. Toldimfos-Treated) Acclimatization->Grouping Baseline Baseline Sample Collection (e.g., Serum, Plasma) Grouping->Baseline Treatment Toldimfos Administration (Dosage and Frequency as per protocol) Baseline->Treatment Time_Course Time-Course Sample Collection (e.g., Weekly, Monthly) Treatment->Time_Course Analysis Biomarker Analysis (ELISA, Chemiluminescence) Time_Course->Analysis Data Data Analysis and Interpretation Analysis->Data

Caption: General experimental workflow for biomarker assessment.

Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatment and control groups over time.

Table 1: Serum Bone Formation Markers (Mean ± SD)

Time PointGroupNALP (U/L)Osteocalcin (ng/mL)PINP (ng/mL)
Baseline Control
Toldimfos
Week 4 Control
Toldimfos
Week 8 Control
Toldimfos
Week 12 Control
Toldimfos

Table 2: Serum Bone Resorption Marker (Mean ± SD)

Time PointGroupNCTX-I (ng/mL)
Baseline Control
Toldimfos
Week 4 Control
Toldimfos
Week 8 Control
Toldimfos
Week 12 Control
Toldimfos

Experimental Protocols

1. Animal Model and Treatment

  • Species: Select an appropriate animal model (e.g., ovine, canine, rodent) based on the research question and relevance to the target species for Toldimfos application.

  • Acclimatization: Allow animals a sufficient period (e.g., 1-2 weeks) to acclimate to the housing conditions before the start of the experiment.

  • Grouping: Randomly assign animals to a control group (receiving a vehicle, e.g., saline) and a Toldimfos-treated group. The number of animals per group should be determined by power analysis to ensure statistical significance.

  • Toldimfos Administration: Administer Toldimfos according to the manufacturer's recommendations or a study-specific protocol. The route of administration (intravenous, intramuscular, or subcutaneous) and dosing schedule should be clearly defined and consistent.[4]

2. Sample Collection and Preparation

  • Blood Sampling: Collect blood samples from a suitable vessel (e.g., jugular vein) at baseline (before treatment) and at specified time points throughout the study.

  • Serum Preparation:

    • Collect whole blood into serum separator tubes.

    • Allow the blood to clot at room temperature for 30-60 minutes.

    • Centrifuge at 1,500-2,000 x g for 15 minutes at 4°C.

    • Aliquot the resulting serum into cryovials.

    • Store samples at -80°C until analysis to prevent degradation of the biomarkers.

3. Measurement of Bone Metabolism Markers

Commercial enzyme-linked immunosorbent assay (ELISA) or chemiluminescence immunoassay (CLIA) kits are recommended for the quantification of bone metabolism markers in veterinary species.[17] It is crucial to select kits that have been validated for the specific animal species being studied.

3.1. General ELISA Protocol

  • Principle: The following is a general protocol for a sandwich ELISA, which is a common format for these biomarker assays. Refer to the specific manufacturer's instructions for the chosen kit for detailed procedures.

  • Materials:

    • Species-specific ELISA kit for ALP, Osteocalcin, PINP, or CTX-I

    • Microplate reader capable of measuring absorbance at the appropriate wavelength

    • Calibrated pipettes and tips

    • Wash buffer

    • Substrate solution

    • Stop solution

    • Distilled or deionized water

    • Serum samples

  • Procedure:

    • Reagent Preparation: Prepare all reagents, standards, and samples as directed in the kit manual.

    • Plate Coating (if applicable): Some kits come with pre-coated plates. If not, coat the microplate wells with the capture antibody and incubate as instructed.

    • Washing: Wash the wells with the provided wash buffer to remove any unbound antibody.

    • Blocking: Add a blocking buffer to prevent non-specific binding.

    • Sample and Standard Incubation: Add the prepared standards and serum samples to the appropriate wells. Incubate for the specified time and temperature to allow the biomarker to bind to the capture antibody.

    • Washing: Repeat the washing step to remove unbound sample components.

    • Detection Antibody Incubation: Add the detection antibody (often conjugated to an enzyme like horseradish peroxidase - HRP) to each well and incubate.

    • Washing: Repeat the washing step.

    • Substrate Addition: Add the substrate solution, which will react with the enzyme on the detection antibody to produce a color change. Incubate in the dark.

    • Stopping the Reaction: Add the stop solution to halt the color development.

    • Reading the Plate: Immediately read the absorbance of each well using a microplate reader at the wavelength specified in the kit manual.

4. Data Analysis

  • Standard Curve: Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Concentration Calculation: Use the standard curve to determine the concentration of the biomarker in each unknown sample.

  • Statistical Analysis: Perform statistical analysis (e.g., t-test, ANOVA) to compare the biomarker concentrations between the control and Toldimfos-treated groups at each time point. A p-value of <0.05 is typically considered statistically significant.

Logical Relationship Diagram

Logical_Relationship cluster_Formation Bone Formation cluster_Resorption Bone Resorption Toldimfos Toldimfos Treatment Phosphorus_Metabolism Modulation of Phosphorus Metabolism Toldimfos->Phosphorus_Metabolism Bone_Turnover Alteration in Bone Turnover Rate Phosphorus_Metabolism->Bone_Turnover ALP ALP Bone_Turnover->ALP Osteocalcin Osteocalcin Bone_Turnover->Osteocalcin PINP PINP Bone_Turnover->PINP CTX CTX-I Bone_Turnover->CTX Measurement Measurement of Bone Metabolism Markers ALP->Measurement Osteocalcin->Measurement PINP->Measurement CTX->Measurement Outcome Assessment of Toldimfos Effect on Bone Health Measurement->Outcome

Caption: Logical flow from treatment to outcome assessment.

References

Application

Application Notes and Protocols for the Stability Assessment of Toldimfos in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals Introduction Toldimfos, a sodium salt of (4-dimethylamino-2-methylphenyl)phosphonous acid, is an organophosphorus compound used in veterinary medicine as a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toldimfos, a sodium salt of (4-dimethylamino-2-methylphenyl)phosphonous acid, is an organophosphorus compound used in veterinary medicine as a metabolic stimulant.[1][2][3] It is indicated for the treatment and prevention of metabolic disorders, particularly those related to phosphorus metabolism.[2][3] For research and formulation development, understanding the stability of Toldimfos in aqueous solutions is critical to ensure the accuracy of experimental results and the efficacy of potential drug products. The precise mechanism of action of Toldimfos is not fully elucidated, but it is believed to involve a general stimulation of metabolism rather than simple phosphorus substitution.[1][2][4]

These application notes provide a comprehensive overview of the stability of Toldimfos in aqueous solutions and detailed protocols for its assessment. The information is based on established principles of pharmaceutical stability testing, as specific quantitative data for Toldimfos degradation under various stress conditions are not extensively available in public literature.

Physicochemical Properties and Stability Profile

Toldimfos sodium is known for its high water solubility.[4][5] Like many organophosphorus compounds, its stability in aqueous solutions can be influenced by several factors, including pH, temperature, and light.[6][7][8] One study has indicated that a 10 ppm aqueous solution of Toldimfos sodium is stable for at least 24 hours at approximately 30°C.[4] However, for research purposes, a more thorough understanding of its degradation kinetics and pathways under various conditions is necessary.

Factors Influencing Stability
  • pH: The pH of an aqueous solution can significantly impact the rate of hydrolysis of pharmaceutical compounds.[9] For many drugs, degradation is catalyzed by acidic or basic conditions.[10] The optimal pH for Toldimfos stability needs to be determined experimentally.

  • Temperature: Temperature is a critical factor in chemical degradation.[6] Increased temperatures typically accelerate degradation reactions, following the principles of chemical kinetics.[11][12]

  • Light: Exposure to ultraviolet (UV) or visible light can lead to photodegradation. The extent of degradation depends on the light intensity and the spectral properties of the molecule.

Quantitative Stability Data

The following tables summarize the expected format for presenting quantitative data from a comprehensive stability study of Toldimfos in aqueous solution. The data presented here are illustrative and should be replaced with experimentally determined values.

Table 1: Effect of pH on the Stability of Toldimfos (0.1 mg/mL) in Aqueous Buffers at 25°C

pHBuffer SystemIncubation Time (days)Toldimfos Remaining (%)Appearance of Solution
2.00.1 M HCl0100.0Clear, colorless
7DataObservation
14DataObservation
4.5Acetate Buffer0100.0Clear, colorless
7DataObservation
14DataObservation
7.0Phosphate Buffer0100.0Clear, colorless
7DataObservation
14DataObservation
9.0Borate Buffer0100.0Clear, colorless
7DataObservation
14DataObservation
12.00.1 M NaOH0100.0Clear, colorless
7DataObservation
14DataObservation

Table 2: Effect of Temperature on the Stability of Toldimfos (0.1 mg/mL) in Aqueous Solution (pH 7.0)

Temperature (°C)Incubation Time (days)Toldimfos Remaining (%)Appearance of Solution
40100.0Clear, colorless
30DataObservation
90DataObservation
250100.0Clear, colorless
30DataObservation
90DataObservation
400100.0Clear, colorless
7DataObservation
14DataObservation
600100.0Clear, colorless
1DataObservation
3DataObservation

Table 3: Photostability of Toldimfos (0.1 mg/mL) in Aqueous Solution (pH 7.0)

ConditionExposure Duration (hours)Toldimfos Remaining (%)Appearance of Solution
Control (dark)0100.0Clear, colorless
24DataObservation
UV-A (320-400 nm)0100.0Clear, colorless
24DataObservation
Cool White Fluorescent0100.0Clear, colorless
24DataObservation

Experimental Protocols

The following are detailed protocols for conducting forced degradation studies on Toldimfos in aqueous solutions. These studies are essential for understanding degradation pathways and developing stability-indicating analytical methods.[2][3] The goal is to achieve a target degradation of 5-20%.[2]

Analytical Method

A validated stability-indicating analytical method is crucial for separating and quantifying Toldimfos from its potential degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a common technique for this purpose. A UV-Vis spectrophotometric method at 270 nm has also been validated for Toldimfos sodium.[4]

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 270 nm.[4]

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

Forced Degradation Studies

This study evaluates the stability of Toldimfos in acidic, basic, and neutral conditions.

  • Preparation of Solutions:

    • Prepare a stock solution of Toldimfos in HPLC-grade water (e.g., 1 mg/mL).

    • For acidic hydrolysis, dilute the stock solution with 0.1 M HCl to a final concentration of 0.1 mg/mL.

    • For basic hydrolysis, dilute the stock solution with 0.1 M NaOH to a final concentration of 0.1 mg/mL.

    • For neutral hydrolysis, dilute the stock solution with HPLC-grade water to a final concentration of 0.1 mg/mL.

  • Stress Conditions:

    • Incubate the solutions at a specified temperature (e.g., 60°C).

    • Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Sample Analysis:

    • Before injection into the HPLC, neutralize the acidic and basic samples.

    • Analyze the samples using the validated HPLC method.

    • Determine the percentage of Toldimfos remaining and identify any degradation products.

This study assesses the susceptibility of Toldimfos to oxidation.[3]

  • Preparation of Solution:

    • Prepare a 0.1 mg/mL solution of Toldimfos in a 3% hydrogen peroxide (H₂O₂) solution.

  • Stress Conditions:

    • Store the solution at room temperature, protected from light.

    • Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Sample Analysis:

    • Analyze the samples directly by HPLC.

    • Quantify the remaining Toldimfos and characterize any new peaks.

This study evaluates the effect of heat on Toldimfos stability.[6]

  • Preparation of Solution:

    • Prepare a 0.1 mg/mL solution of Toldimfos in HPLC-grade water.

  • Stress Conditions:

    • Place the solution in a temperature-controlled oven at a high temperature (e.g., 80°C).

    • Keep a control sample at 4°C.

    • Sample at appropriate time intervals (e.g., 0, 24, 48, 72 hours).

  • Sample Analysis:

    • Cool the samples to room temperature before analysis.

    • Analyze using the HPLC method.

This study determines the light sensitivity of Toldimfos.

  • Preparation of Solution:

    • Prepare a 0.1 mg/mL solution of Toldimfos in HPLC-grade water.

  • Stress Conditions:

    • Expose the solution to a light source as specified in ICH guidelines (e.g., cool white fluorescent lamp and a near-UV lamp).

    • Wrap a control sample in aluminum foil to protect it from light and keep it alongside the exposed sample.

    • Expose the samples for a defined period (e.g., 1.2 million lux hours and 200 watt hours/square meter).

  • Sample Analysis:

    • Analyze both the exposed and control samples by HPLC.

    • Compare the chromatograms to assess the extent of photodegradation.

Visualizations

Mechanism of Action

The precise signaling pathway for Toldimfos is currently unknown.[1][2][4] It is thought to act as a metabolic stimulant, participating in phosphorus metabolism.[1] The phosphorus in Toldimfos is oxidized in the body to phosphate, which is essential for numerous cellular processes, including energy transfer (ATP) and as a component of nucleic acids and phospholipids.[1]

Toldimfos_Metabolic_Stimulation cluster_cellular_processes Cellular Processes Toldimfos Toldimfos (Aqueous Solution) Metabolism In vivo Metabolism Toldimfos->Metabolism Oxidation Phosphate Phosphate (PO4^3-) Metabolism->Phosphate ATP ATP Synthesis (Energy) Phosphate->ATP NucleicAcids Nucleic Acid Synthesis Phosphate->NucleicAcids Phospholipids Phospholipid Synthesis Phosphate->Phospholipids

Figure 1. Proposed general metabolic role of Toldimfos.
Experimental Workflow for Forced Degradation Study

The following diagram illustrates the general workflow for conducting a forced degradation study of Toldimfos in an aqueous solution.

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis Stock Prepare Toldimfos Stock Solution Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) Stock->Acid Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) Stock->Base Oxidation Oxidation (e.g., 3% H2O2, RT) Stock->Oxidation Thermal Thermal (e.g., 80°C) Stock->Thermal Photo Photolytic (UV/Vis Light) Stock->Photo Sampling Sample at Time Points Acid->Sampling Base->Sampling Oxidation->Sampling Thermal->Sampling Photo->Sampling HPLC HPLC Analysis (Stability-Indicating Method) Sampling->HPLC Data Data Interpretation HPLC->Data Degradation Kinetics Degradation Kinetics Data->Degradation Kinetics Identify Degradants Identify Degradants Data->Identify Degradants

Figure 2. Workflow for a forced degradation study.

Conclusion

The stability of Toldimfos in aqueous solutions is a critical parameter for its use in research and development. While specific degradation data is limited, the protocols outlined in these application notes provide a robust framework for a comprehensive stability assessment. By systematically evaluating the effects of pH, temperature, and light, researchers can determine the optimal conditions for storing and handling Toldimfos solutions, ensuring the integrity and reliability of their work. The development and use of a stability-indicating analytical method are paramount to the success of these studies.

References

Method

Application Notes and Protocols for Toldimfos Injection in Animal Trials

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of Toldimfos sodium in veterinary medicine and outline detailed protocols for its admini...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Toldimfos sodium in veterinary medicine and outline detailed protocols for its administration in animal trials. Toldimfos sodium is an organic phosphorus compound used to treat and prevent metabolic disorders, particularly those related to phosphorus deficiency, in a variety of animal species.

Introduction

Toldimfos is an aromatic phosphorus compound that acts as a metabolic stimulant.[1][2] While its precise mechanism of action is not fully elucidated, it is believed to influence phosphorus metabolism and stimulate overall metabolic activity beyond simple phosphorus supplementation.[2][3] It is used in veterinary medicine to address conditions such as general metabolic disorders, debility, exhaustion, and infertility due to phosphorus deficiency.[4] It is also used in the treatment of bone formation disorders like rickets and osteomalacia and to promote callus formation in fractures, often in conjunction with calcium and vitamin D.[4]

Data Summary

The following tables summarize the available quantitative data on the pharmacokinetics, dosage, and toxicity of Toldimfos in various animal species.

Pharmacokinetic Parameters
SpeciesDosageRouteTmax (Time to Peak Concentration)Cmax (Peak Concentration)Half-life (t½)Mean Residence Time (MRT)Primary Excretion Route
Cattle (Calves)10 mg/kg bwIM10-20 minutesNot Specified1.07 hours3.6 hoursUrine
Cattle (Dairy Cows)10 mg/kg bwIMNot SpecifiedNot Specified1.15 hours3.1 hoursUrine
Dogs (Beagle)2000 mg/animalIV/IMNot SpecifiedNot SpecifiedNot SpecifiedNot SpecifiedUrine (~100% within 24h as parent compound)[5]
Recommended Dosages for Animal Trials
SpeciesConditionDosageAdministration RouteFrequency
Large Animals (Cattle, Horses, Pigs) Acute Conditions5-20 ml per animalIVRepeat at short intervals (1-3 days) until improvement[4]
Chronic Conditions2.5-5 ml per animalSC or IM5-10 injections at 48-hour intervals
Small Animals (Sheep, Goats) Acute Conditions1-3 ml per animalIVRepeat at short intervals (1-3 days) until improvement[4]
Chronic Conditions1-2 ml per animalSC or IM5-10 injections at 48-hour intervals
Dogs, Cats Acute Severe Hypophosphatemia0.06–0.18 mmol/kg of potassium phosphateIV over 6 hoursAdjust according to response[6]
Chronic Hypophosphatemia140–280 mg (1–2 ml)IM, SCEvery 48 hours for 5–10 doses[6]
General Use1-3 ml per animalSC, IM, or IVRepeat at short intervals until improvement[4]

Note: The concentration of Toldimfos sodium in the commercial preparation Tonophosphan® Vet is 0.2 g/ml.[4]

Efficacy Data from a Clinical Trial
SpeciesConditionTreatmentEfficacy
BuffaloPost-Parturient HemoglobinuriaToldimfos sodium85% efficacy
Acute Toxicity Data
SpeciesRoute of AdministrationLD50 (Median Lethal Dose)
MiceSubcutaneous164 mg/kg bw (conflicting study: 8000 mg/kg bw)[5]
MiceIntramuscular132 mg/kg bw[5]
MiceIntravenous4000 mg/kg bw (conflicting study: 6000 mg/kg bw)[5]

Signaling Pathway

The exact molecular mechanism of Toldimfos is not fully understood.[2] As an organophosphorus compound, it is hypothesized to act as a metabolic stimulant.[7] This may involve interaction with various metabolic pathways. Organophosphorus compounds have been shown to influence the Mitogen-Activated Protein Kinase (MAPK) signaling pathways (ERK, JNK, and p38-MAPK), which are crucial in regulating cellular processes like growth, differentiation, and stress responses.[1] The following diagram illustrates a hypothetical pathway of how Toldimfos might exert its metabolic effects.

G cluster_0 cluster_1 cluster_2 cluster_3 Toldimfos Toldimfos (Organophosphorus Compound) Receptor Cellular Receptors (Hypothesized) Toldimfos->Receptor Interaction Cell_Membrane Cell Membrane MAPK_Pathway MAPK Signaling Pathway (e.g., ERK, JNK, p38) Receptor->MAPK_Pathway Activation Gene_Expression Altered Gene Expression MAPK_Pathway->Gene_Expression Regulation of Transcription Factors Metabolic_Response Stimulated Cellular Metabolism (e.g., Energy Production, Bone Formation) Gene_Expression->Metabolic_Response Synthesis of Metabolic Enzymes G cluster_0 Phase 1: Pre-Trial cluster_1 Phase 2: Treatment cluster_2 Phase 3: Data Collection and Monitoring cluster_3 Phase 4: Analysis and Reporting A Animal Selection and Acclimatization B Baseline Data Collection (e.g., Blood Samples, Clinical Scores) A->B C Randomization into Treatment and Control Groups B->C D Toldimfos Administration (Treatment Group) C->D E Placebo/Saline Administration (Control Group) C->E F Regular Monitoring for Clinical Signs and Adverse Events D->F E->F G Scheduled Sample Collection (e.g., Blood for Pharmacokinetics) F->G H Efficacy Assessment at Pre-defined Endpoints G->H I Data Analysis (Statistical Comparison of Groups) H->I J Interpretation of Results I->J K Final Report and Publication J->K

References

Application

Application Notes: Toldimfos as a Phosphorus Source and Metabolic Stimulant in Animal Health

1. Introduction Toldimfos, most commonly available as Toldimfos sodium, is an aromatic organic phosphorus compound used in veterinary medicine across a range of species, including cattle, horses, sheep, pigs, goats, dogs...

Author: BenchChem Technical Support Team. Date: December 2025

1. Introduction

Toldimfos, most commonly available as Toldimfos sodium, is an aromatic organic phosphorus compound used in veterinary medicine across a range of species, including cattle, horses, sheep, pigs, goats, dogs, and cats.[1][2] Its chemical name is the sodium salt of (4-dimethylamino-2-methylphenyl)-phosphinic acid.[3] While it serves as a source of bioavailable phosphorus, its mode of action is considered to be more complex than simple phosphorus substitution.[1] It is widely regarded as a metabolic stimulant, used to treat and prevent a variety of metabolic disorders, debility, and developmental issues.[2][3] Toldimfos is often administered via intravenous, intramuscular, or subcutaneous injection.[3]

2. Mechanism of Action

The precise mechanism of action for Toldimfos is not fully elucidated.[1] It is an aromatic phosphorus compound in a state of oxidation between elemental phosphorus and phosphoric acid.[1] In the animal's body, the phosphorus supplied by Toldimfos is oxidized to phosphate, the form required for metabolic processes.[4] Organic phosphate derivatives are crucial in all cells for numerous metabolic pathways, including energy transfer via ATP.[4] However, the effects of Toldimfos are believed to extend beyond merely correcting a phosphorus deficiency, likely involving a broader stimulation of the body's overall metabolism.[1]

3. Pharmacokinetics

Pharmacokinetic studies, particularly in cattle, show that Toldimfos is rapidly absorbed and eliminated. Following intramuscular administration, peak blood concentrations are reached within 10 to 20 minutes.[1][3] The compound is primarily excreted as the parent drug in urine, with the majority of an administered dose eliminated within 6 hours.[3] Importantly, repeated dosing has not been shown to lead to bio-accumulation.[1]

ParameterCalvesDairy CowsReference
Route of Administration IntramuscularIntramuscular[1][3]
Dosage 10 mg/kg bw10 mg/kg bw[3]
Time to Peak Concentration -10-20 minutes[3]
Serum Half-Life (t½) 1.07 hours1.15 hours[1][3]
Mean Residence Time 3.6 hours3.1 hours[1][3]

4. Therapeutic Applications & Dosage

Toldimfos is indicated for a range of conditions related to metabolic and nutritional disorders:

  • Treatment and prophylaxis of diseases related to parturition and the peri-partum period.[3]

  • Management of developmental and nutritional disorders in young animals.[3]

  • Addressing bone growth disorders like rickets and osteomalacia.[2][3]

  • Treating tetany or paresis caused by calcium, magnesium, and phosphorus imbalances, often in conjunction with calcium and magnesium therapy.[2]

  • As a general tonic for debility, exhaustion, and reduced milk production.[2]

SpeciesRecommended DosageRoute of AdministrationReference
Cattle, Horses 5 - 20 mL (10 mg/kg bw)IV, IM, SC[2][3]
Pigs 5 - 20 mLIV[2]
Sheep, Goats 1 - 3 mLIV[2]
Dogs, Cats 1 - 3 mL (20 mg/kg bw for animals <25kg)IV, IM, SC[2]
Dosage may be repeated at 1 to 3-day intervals as needed. For chronic conditions, 5-10 injections may be given at 48-hour intervals.[2]

Quantitative Data from a Comparative Clinical Trial

A randomized clinical trial was conducted to compare the efficacy of Toldimfos sodium against sodium acid phosphate for the treatment of Post-Parturient Hemoglobinuria (PPH) in buffalo. PPH is a metabolic disease associated with low serum phosphorus levels.[5] The study demonstrated that while both treatments were effective, Toldimfos sodium showed a more significant improvement in key biochemical markers.[5]

Parameter (Pre-Treatment)Parameter (Post-Treatment)Toldimfos Sodium GroupSodium Acid Phosphate GroupP-valueReference
Serum Phosphorus (mg/dL) 2.1 ± 0.34.8 ± 0.53.9 ± 0.4<0.05[5]
Serum Calcium (mg/dL) 7.9 ± 0.99.2 ± 0.88.8 ± 0.7>0.05[5]
Aspartate Aminotransferase (AST) (U/L) 112.5 ± 10.285.3 ± 8.195.1 ± 9.5<0.05[5]
Alanine Aminotransferase (ALT) (U/L) 55.7 ± 5.338.2 ± 4.145.6 ± 4.9<0.05[5]
Glutathione Peroxidase (GPx) (U/L) 280.1 ± 25.5450.6 ± 40.1390.4 ± 35.2<0.05[5]
Recovery Rate -85%18%-[6][7]

Experimental Protocols

Protocol 1: Therapeutic Efficacy Trial for Post-Parturient Hemoglobinuria (PPH) in Buffalo

This protocol is based on the methodology used in a randomized clinical trial comparing Toldimfos sodium and sodium acid phosphate.[5]

1. Objective: To assess the comparative therapeutic efficacy of Toldimfos sodium on clinical outcomes, hematological indices, and biochemical parameters in buffalo diagnosed with PPH.

2. Animal Selection and Allocation:

  • Species: Buffalo.

  • Inclusion Criteria: Animals diagnosed with PPH based on clinical signs (e.g., coffee-colored urine, anemia, moderate pyrexia) and confirmed low serum phosphorus levels.[5][7]

  • Exclusion Criteria: Presence of other confounding diseases (e.g., babesiosis, leptospirosis) ruled out by blood smear analysis.[7]

  • Allocation: Allocate animals randomly into two treatment groups (e.g., Group I: Sodium Acid Phosphate; Group II: Toldimfos Sodium), with a sufficient number of animals per group (e.g., n=34) for statistical power.[5]

3. Treatment Administration:

  • Group I (Control): Administer sodium acid phosphate intravenously (e.g., 60 g in sterile water at 20% concentration) with a subsequent dose given subcutaneously after 12 hours.[5]

  • Group II (Toldimfos): Administer Toldimfos sodium intramuscularly (e.g., 25 mL per animal, which corresponds to 5g of Toldimfos sodium in a 20% solution) and repeat the dose after 12 hours.[5]

4. Sample Collection and Analysis:

  • Collect blood and urine samples before treatment (Day 0) and at specified intervals post-treatment (e.g., Day 1, 2, and 3).[7]

  • Hematology: Analyze whole blood for Total Erythrocyte Count (TEC), Hemoglobin (Hb), and Packed Cell Volume (PCV).

  • Biochemistry: Analyze serum for levels of inorganic phosphorus, calcium, AST, ALT, and Glutathione Peroxidase (GPx).[5]

5. Outcome Measures:

  • Primary: Change in serum phosphorus concentration from baseline.

  • Secondary: Normalization of urine color, improvement in hematological parameters, and changes in other biochemical markers (Ca, AST, ALT, GPx).[5]

  • Efficacy: Record the percentage of animals in each group showing full recovery (e.g., cessation of hemoglobinuria and return to normal appetite).[7]

6. Statistical Analysis: Use appropriate statistical tests (e.g., t-test or ANOVA) to compare the mean values of all parameters between the two groups before and after treatment. A P-value of <0.05 is typically considered significant.[5]

Protocol 2: General Protocol for Evaluating a Phosphorus Source on Growth Performance in Swine

This is a representative protocol for a nutritional study, as specific growth trials for Toldimfos are not widely published. It is based on standard methodologies in swine nutrition research.[8][9]

1. Objective: To evaluate the effect of different phosphorus sources on the growth performance, bone characteristics, and phosphorus digestibility of growing pigs.

2. Animals and Housing:

  • Species: Swine (e.g., PIC 337 × 1050), post-weaning.[9]

  • Housing: House pigs in pens with a set number of pigs per pen (e.g., 27 pigs/pen) to allow for group performance measurement.[9]

  • Acclimatization: Allow for an adaptation period (e.g., 15 days) where animals are fed a common starter diet before the trial begins.[10]

3. Experimental Design and Diets:

  • Design: Use a randomized complete block design, blocking by initial body weight.

  • Treatments: Formulate at least three isocaloric and isonitrogenous diets:

    • T1 (Negative Control): A diet deficient in phosphorus.

    • T2 (Positive Control): The control diet supplemented with a standard inorganic phosphorus source (e.g., dicalcium phosphate) to meet NRC requirements.

    • T3 (Toldimfos Group): The control diet supplemented with a calculated equivalent amount of phosphorus from Toldimfos. Note: As Toldimfos is injectable, this would require a modified protocol with regular injections rather than feed inclusion.

  • Diet Phases: Diets should be formulated in phases to match the changing nutritional requirements of the growing pig (e.g., Phase 1: 71-110 lb; Phase 2: 110-165 lb, etc.).[9]

4. Data and Sample Collection:

  • Growth Performance: Record individual pig weights and pen feed consumption at the beginning and end of each dietary phase to calculate Average Daily Gain (ADG), Average Daily Feed Intake (ADFI), and Feed-to-Gain ratio (F/G).[9]

  • Blood Samples: Collect blood samples from a subset of pigs at the end of the study to analyze for serum phosphorus and calcium levels.

  • Digestibility: Towards the end of the trial, conduct a digestibility study by adding an indigestible marker (e.g., titanium dioxide) to the feed and collecting fecal samples to determine the apparent or standardized total tract digestibility (STTD) of phosphorus.[11]

5. Statistical Analysis: Analyze the data using ANOVA appropriate for a randomized complete block design. Use polynomial contrasts to determine linear and quadratic effects of treatment levels.

Protocol 3: Determination of Total Phosphorus in Serum/Feed Samples via UV-VIS Spectrophotometry

This protocol is based on the widely used molybdate colorimetric method for phosphorus determination.[12][13]

1. Objective: To quantify the total phosphorus concentration in animal feed or serum samples.

2. Principle: In an acidic medium, orthophosphate reacts with a molybdate-vanadate reagent to form a yellow vanadomolybdophosphoric acid complex.[13] The intensity of the yellow color, which is proportional to the phosphorus concentration, is measured using a UV-VIS spectrophotometer at a specific wavelength (typically 400 nm).[13]

3. Sample Preparation:

  • Feed Samples:

    • Weigh approximately 0.5-1.0 g of a dried, ground feed sample into a porcelain crucible.

    • Ash the sample in a muffle furnace at 550°C for 2-3 hours until a white or gray ash is obtained.

    • Cool the ash and digest it by adding 10 mL of 1:1 nitric acid and boiling for 2 minutes.

    • Cool, filter the solution using Whatman filter paper, and bring it to a known volume (e.g., 50 or 100 mL) with distilled water. This is the stock sample solution.

  • Serum Samples: Serum samples may require a similar digestion step with strong acid to convert organic phosphorus to inorganic orthophosphate before analysis.

4. Procedure:

  • Standard Curve: Prepare a series of phosphorus standard solutions of known concentrations (e.g., 0, 5, 10, 15, 20 ppm) from a certified phosphorus standard stock.

  • Sample Aliquot: Pipette a small aliquot (e.g., 1 mL) of the stock sample solution into a volumetric flask (e.g., 25 mL).

  • Reagent Addition: To each standard and sample flask, add a fixed volume (e.g., 5 mL) of the ammonium molybdate-vanadate reagent and dilute to the final volume with distilled water.

  • Incubation: Allow the color to develop for a set period (e.g., 10-20 minutes) at room temperature.

  • Measurement: Set the spectrophotometer to the correct wavelength (e.g., 400 nm). Zero the instrument using a blank solution (reagent and distilled water only). Measure the absorbance of each standard and sample.

  • Calculation: Plot the absorbance of the standards against their concentrations to create a standard curve. Use the linear regression equation of the curve (y = mx + c) to calculate the phosphorus concentration in the sample aliquots based on their absorbance. Adjust the final concentration to account for all dilution factors during sample preparation.

Visualizations

Phosphorus_Homeostasis Phosphorus Homeostasis Signaling Pathway cluster_regulation Hormonal Regulation Diet Dietary P / Injected P (e.g., Toldimfos) Intestine Intestine Diet->Intestine Absorption Blood Bloodstream (Plasma Pi) Intestine->Blood Increases Plasma Pi Bone Bone (~85% of body P) Blood->Bone Deposition Kidney Kidney Blood->Kidney Filtration PTH_Gland Parathyroid Gland Blood->PTH_Gland Low Ca++ / High Pi stimulates Bone->Blood Resorption Kidney->Blood Reabsorption Urine Urine (Excretion) Kidney->Urine Excretion VitD Active Vitamin D (Calcitriol) Kidney->VitD Produces PTH Parathyroid Hormone (PTH) PTH_Gland->PTH Secretes PTH->Bone Stimulates Resorption (releases Ca++ & Pi) PTH->Kidney Increases Ca++ Reabsorption Decreases Pi Reabsorption PTH->Kidney Stimulates Vitamin D Activation VitD->Intestine Increases Ca++ & Pi Absorption

Caption: Key pathways in phosphorus and calcium homeostasis.

Clinical_Trial_Workflow Experimental Workflow for a Clinical Efficacy Trial A Animal Selection (e.g., Buffalo with PPH) B Baseline Sampling (Day 0) (Blood & Urine) A->B C Random Allocation B->C D1 Group 1: Control (Sodium Acid Phosphate) C->D1 D2 Group 2: Test (Toldimfos Sodium) C->D2 E Treatment Administration (e.g., Day 0, repeated at 12h) D1->E D2->E F Post-Treatment Sampling (Day 1, 2, 3) E->F G Laboratory Analysis (Hematology & Biochemistry) F->G H Data Analysis (Statistical Comparison) G->H I Conclusion on Efficacy H->I

Caption: Workflow of a randomized veterinary clinical trial.

Lab_Analysis_Workflow Laboratory Workflow for Serum Phosphorus Analysis Start Collect Whole Blood Centrifuge Centrifuge to Separate Serum Start->Centrifuge Prepare_Sample Prepare Sample Aliquot (May require acid digestion) Centrifuge->Prepare_Sample Reaction Add Molybdate-Vanadate Reagent to Samples & Standards Prepare_Sample->Reaction Prepare_Standards Prepare Phosphorus Standards (Known Concentrations) Prepare_Standards->Reaction Incubate Incubate for Color Development Reaction->Incubate Measure Measure Absorbance (UV-VIS Spectrophotometer) Incubate->Measure Calculate Calculate Concentration (Using Standard Curve) Measure->Calculate End Report Result (mg/dL) Calculate->End

Caption: Spectrophotometric analysis of serum phosphorus.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Toldimfos Quantification in Feed Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of Toldimfos in feed matrices. The information is intended for researchers, scientists, and dru...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of Toldimfos in feed matrices. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical methods for quantifying Toldimfos in feed?

The primary methods for the quantification of Toldimfos are Ultraviolet-Visible (UV-Vis) Spectrophotometry and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2]

  • UV-Vis Spectrophotometry: This method is simpler and more accessible, with a common detection wavelength for Toldimfos sodium at 270 nm.[3][4] It is often used for determining residual levels in manufacturing equipment.[3][4]

  • LC-MS/MS: This is a more sensitive and selective method, suitable for complex matrices like animal tissues and likely for feed.[1][2][5] It can provide lower limits of quantification.

Q2: I am observing high variability in my results. What could be the cause?

High variability in analytical results can stem from several factors throughout the experimental workflow. Key areas to investigate include:

  • Inconsistent Sample Homogenization: Animal feed is a heterogeneous matrix. Ensure your sample grinding and mixing process produces a consistently uniform powder to ensure the subsamples are representative.

  • Sample Stability: The stability of Toldimfos in the feed matrix under your storage conditions should be validated.[6][7] Stability studies should be conducted to determine appropriate storage conditions (e.g., 4°C, -20°C) and the maximum storage duration.[6]

  • Method Precision: The precision of your analytical method, including both repeatability (within-run) and intermediate precision (between-run), should be formally validated.[8] The coefficient of variation (CV) or relative standard deviation (RSD) from these validation studies will indicate the expected variability of the method itself.[8]

Q3: My recovery rates are consistently low. How can I improve them?

Low recovery of Toldimfos from the feed matrix is a common issue related to the extraction process. Here are some troubleshooting steps:

  • Optimize Extraction Solvent: The choice of extraction solvent is critical. Acetonitrile, often with an additive like formic acid or ammonium formate, has been shown to be effective for extracting Toldimfos from biological matrices.[1][2][5] You may need to experiment with the composition of the extraction solvent.

  • Improve Extraction Efficiency: Ensure adequate mixing and contact time between the sample and the extraction solvent. Techniques like vortexing, shaking, or sonication can improve extraction efficiency.

  • Check for Matrix Effects (LC-MS/MS): In LC-MS/MS analysis, ion suppression from the complex feed matrix can lead to apparently low recovery.[1][2] It is crucial to use matrix-matched calibration standards to compensate for these effects.[1][2]

  • Sample Defatting: Feed matrices can be high in fat, which can interfere with the extraction and analysis. A defatting step, for example, with n-hexane, after the initial extraction can help to clean up the sample.[1][2][5]

Q4: I am seeing unexpected peaks in my chromatogram. What is their source?

Extraneous peaks in a chromatogram can be due to interferences from the feed matrix or contamination.

  • Matrix Interferences: Feed is a complex mixture of proteins, fats, carbohydrates, vitamins, and minerals, any of which could potentially co-elute with Toldimfos and cause interfering peaks. A more effective sample clean-up procedure may be necessary.

  • Contamination: Ensure all glassware is scrupulously clean and that solvents are of high purity (e.g., HPLC or LC-MS grade).[4] Cross-contamination between samples can also be a source of unexpected peaks.

  • Method Selectivity: The selectivity of the analytical method needs to be established to ensure that it can differentiate Toldimfos from other components in the matrix.[6] This is a particular strength of LC-MS/MS over UV spectrophotometry.

Q5: How do I establish the stability of Toldimfos in my specific feed matrix?

To establish the stability of Toldimfos in a feed matrix, you should conduct a stability study.[6][7]

  • Fortify blank feed matrix samples with a known concentration of Toldimfos.

  • Store these fortified samples under your typical storage conditions (e.g., room temperature, refrigerated, frozen).[6]

  • Analyze subsamples at defined time points (e.g., 0, 7, 14, 30, 60, and 90 days).

  • The stability is demonstrated if the measured concentration of Toldimfos remains within an acceptable range (e.g., ±15%) of the initial concentration over the tested period. The stability of Toldimfos in premixtures should be demonstrated for at least 6 months under intended storage conditions.[7][9]

Experimental Protocols and Data

Representative Experimental Protocol: Quantification of Toldimfos in Feed by LC-MS/MS

This protocol is a representative method based on principles for analyzing Toldimfos in other biological matrices and may require optimization for your specific feed type.[1][2][5]

  • Sample Preparation:

    • Homogenize the feed sample to a fine powder using a grinder or mill.

    • Weigh 2-5 g of the homogenized sample into a centrifuge tube.

  • Extraction:

    • Add 10 mL of extraction solvent (e.g., 10 mM ammonium formate in acetonitrile).[2][5]

    • Vortex or shake vigorously for 15-20 minutes.

    • Centrifuge at a high speed (e.g., 4000 rpm) for 10 minutes.[10]

    • Collect the supernatant.

  • Defatting/Clean-up:

    • To the collected supernatant, add an equal volume of n-hexane.

    • Vortex for 2 minutes, then allow the layers to separate.

    • Discard the upper n-hexane layer.

    • Filter the lower acetonitrile layer through a 0.22 µm syringe filter into an HPLC vial.

  • LC-MS/MS Analysis:

    • Column: A C18 column (e.g., Luna C18) is often suitable.[2][5]

    • Mobile Phase: A gradient elution using a mixture of (A) 10 mM ammonium formate in ultrapure water and (B) acetonitrile is a common choice.[2][5]

    • Injection Volume: 2-10 µL.

    • Detection: Use a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode, monitoring for specific parent-daughter ion transitions for Toldimfos.

  • Quantification:

    • Prepare matrix-matched calibration standards by spiking blank feed extract with known concentrations of Toldimfos standard.

    • Construct a calibration curve and determine the concentration in the samples.

Summary of Method Validation Data from Literature

The following tables summarize quantitative data from published methods for Toldimfos analysis in various matrices. This data can serve as a benchmark for your own method development and validation.

Table 1: LC-MS/MS Method Performance in Porcine Muscle and Bovine Milk [2][5]

ParameterPorcine MuscleBovine Milk
Linearity Range0.005 - 0.03 mg/kg0.005 - 0.03 mg/kg
Determination Coefficient (R²)0.99420.9898
Limit of Quantification (LOQ)0.005 mg/kg0.005 mg/kg
Recovery75.58 - 89.74%75.58 - 89.74%
Relative Standard Deviation (RSD)≤ 8.87%≤ 8.87%

Table 2: UV-Spectrophotometry Method Precision [4]

ParameterValue
Concentration10 ppm
Wavelength270 nm
Acceptance Criteria (%RSD)Not more than 5.0%

Visual Troubleshooting and Workflow Diagrams

Experimental Workflow for Toldimfos Quantification in Feed

G cluster_prep Sample Preparation cluster_extraction Extraction & Clean-up cluster_analysis Analysis Homogenize Homogenize Feed Sample Weigh Weigh Sample Homogenize->Weigh AddSolvent Add Extraction Solvent (e.g., Acetonitrile-based) Weigh->AddSolvent Extract Vortex / Shake AddSolvent->Extract Centrifuge Centrifuge Extract->Centrifuge Defat Defat with n-Hexane Centrifuge->Defat Filter Filter Extract Defat->Filter LCMS LC-MS/MS Analysis Filter->LCMS Quantify Quantify using Matrix-Matched Standards LCMS->Quantify

Caption: General experimental workflow for Toldimfos analysis in feed.

Troubleshooting Decision Tree for Low Recovery

G Start Start: Low Recovery Observed CheckExtraction Is Extraction Procedure Optimized? Start->CheckExtraction OptimizeSolvent Optimize Solvent (e.g., modify polarity, additives) CheckExtraction->OptimizeSolvent No CheckCleanup Is Analyte Lost During Clean-up? CheckExtraction->CheckCleanup Yes OptimizeSolvent->CheckExtraction IncreaseTime Increase Extraction Time / Energy (e.g., sonication) IncreaseTime->CheckExtraction AnalyzePreCleanup Analyze Pre- and Post-Clean-up Samples CheckCleanup->AnalyzePreCleanup Yes CheckMatrixEffects Are Matrix Effects Considered (LC-MS/MS)? CheckCleanup->CheckMatrixEffects No AnalyzePreCleanup->CheckCleanup ImplementMatrixMatched Implement Matrix-Matched Calibration CheckMatrixEffects->ImplementMatrixMatched No CheckStability Is Analyte Stability Confirmed? CheckMatrixEffects->CheckStability Yes ImplementMatrixMatched->CheckMatrixEffects PerformStabilityStudy Perform Stability Study in Matrix CheckStability->PerformStabilityStudy No End Recovery Improved CheckStability->End Yes PerformStabilityStudy->CheckStability

Caption: Troubleshooting guide for low Toldimfos recovery.

References

Optimization

Technical Support Center: Optimizing Toldimfos Dosage for Metabolic Studies in Sheep

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Toldimfos in metabolic studies involving sheep...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Toldimfos in metabolic studies involving sheep.

Frequently Asked Questions (FAQs)

Q1: What is the recommended dosage of Toldimfos for metabolic studies in sheep?

A1: The recommended therapeutic dose of Toldimfos sodium is 10 mg/kg of body weight, administered via intravenous, intramuscular, or subcutaneous injection.[1][2] For metabolic studies, this dose can be used as a starting point. However, the optimal dosage may vary depending on the specific objectives of the study, the age, and the physiological and nutritional status of the sheep. It is advisable to conduct a pilot study with a small number of animals to determine the most effective dose for your experimental conditions. In some studies, repeated injections at 3-day intervals for 3 to 5 injections have been used in clinical scenarios.

Q2: What is the mechanism of action of Toldimfos?

A2: The precise mechanism of action of Toldimfos is not fully elucidated.[2] It is known to be an organic phosphorus compound that is readily assimilated by the body.[3] Rather than simply replacing deficient phosphorus, it is believed that Toldimfos acts as a metabolic stimulant, influencing various metabolic processes within the body.[1][2] It is thought to positively impact energy metabolism and support liver function, particularly in overcoming phosphorus deficiencies that can arise during critical physiological periods such as gestation and lactation.

Q3: What are the key metabolic markers to monitor in sheep following Toldimfos administration?

A3: Key metabolic markers to monitor include:

  • Serum Inorganic Phosphorus: To directly assess the impact of Toldimfos on phosphorus levels.

  • Serum Calcium and Magnesium: To evaluate the interplay between these essential minerals, as their metabolism is often interconnected with phosphorus.[4][5]

  • Blood Urea Nitrogen (BUN) and Creatinine: To monitor kidney function, as Toldimfos and its metabolites are primarily excreted through urine.[3]

  • Liver Enzymes (AST, ALT): To assess liver function, as the liver plays a central role in metabolism.

  • Glucose and Beta-hydroxybutyrate (BHB): To evaluate energy metabolism, particularly in periparturient ewes susceptible to metabolic disorders like pregnancy toxemia.

Q4: How quickly is Toldimfos absorbed and eliminated in sheep?

A4: Pharmacokinetic studies in cattle, which can be cautiously extrapolated to sheep as fellow ruminants, show that Toldimfos is rapidly absorbed after intramuscular administration, with peak blood concentrations occurring within 10 to 20 minutes.[1][2] It is also rapidly eliminated, primarily through urine, with a significant portion of the dose excreted within 6 hours.[1] The serum half-life in cattle is approximately 1.1 hours.[2]

Troubleshooting Guide

Issue Potential Cause(s) Troubleshooting Steps
No significant change in serum phosphorus levels after Toldimfos administration. 1. Dosage too low: The administered dose may be insufficient to elicit a measurable response in the specific experimental conditions. 2. Timing of blood sampling: Blood samples may have been collected after the peak concentration has passed due to rapid absorption and elimination. 3. Underlying severe phosphorus deficiency: In cases of severe deficiency, a single dose may not be enough to restore normal levels. 4. Analytical errors: Issues with the assay used to measure serum phosphorus.1. Review dosage: Consider a dose-escalation pilot study to determine the optimal dose. 2. Adjust sampling schedule: Collect blood samples at multiple time points post-injection (e.g., 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs) to capture the peak response. 3. Consider multiple doses: For severely deficient animals, a course of injections (e.g., every 48 hours for 3-5 doses) may be necessary. 4. Validate assay: Ensure the analytical method for phosphorus determination is validated and performing correctly.
Unexpected changes in serum calcium or magnesium levels. 1. Interconnected mineral metabolism: Phosphorus, calcium, and magnesium homeostasis are closely linked. A change in one can influence the others.[4][5] 2. Dietary factors: The basal diet of the sheep may have imbalanced mineral content.1. Monitor all three minerals: Always measure serum calcium and magnesium alongside phosphorus. 2. Analyze feed: Ensure the diet provides adequate and balanced levels of key minerals.
Signs of local irritation at the injection site (for subcutaneous or intramuscular administration). 1. Injection volume: A large volume injected into a single site can cause irritation. 2. Improper injection technique: Not using a sterile technique or injecting into a sensitive area.1. Divide large doses: Split large injection volumes into multiple smaller injections at different sites. 2. Ensure proper technique: Use sterile needles and syringes, and administer injections in the appropriate anatomical locations.
Variability in metabolic responses among individual sheep. 1. Individual animal variation: Differences in age, body condition, genetics, and subclinical health status can affect metabolic responses. 2. Inconsistent feed intake: Variations in feed consumption can lead to different baseline metabolic states.1. Standardize animal selection: Use a homogenous group of sheep in terms of age, breed, and body condition. 2. Acclimatize animals: Allow for an adequate acclimatization period with consistent feeding before starting the experiment. 3. Increase sample size: A larger number of animals per treatment group can help to account for individual variability.

Data Presentation

Table 1: Effect of Toldimfos Sodium on Serum Phosphorus and Calcium Levels in Ruminants (Buffaloes) with Post-Parturient Hemoglobinuria.

Parameter Pre-treatment Post-treatment p-value
Serum Phosphorus (mg/dl) 2.5 ± 0.35.8 ± 0.4<0.05
Serum Calcium (mg/dl) 8.2 ± 0.59.5 ± 0.6>0.05

Data adapted from a study on buffaloes and presented as mean ± standard deviation. This demonstrates a significant improvement in serum phosphorus levels following Toldimfos sodium administration.[6]

Table 2: Effect of Varying Dietary Phosphorus Levels on Growth and Metabolic Parameters in Growing Sheep.

Dietary Phosphorus Level Average Daily Gain ( g/day ) Dry Matter Intake ( g/day ) Apparent P Digestibility (%) Serum Phosphorus (mmol/L)
0.40% 220115065.21.85
0.51% 225113068.52.05
0.68% 223110070.12.20
0.82% 218108072.32.35
0.97% 215105074.52.50

This table illustrates the dose-dependent effect of dietary phosphorus on key production and metabolic parameters in sheep.

Experimental Protocols

Protocol for a Dose-Response Metabolic Study of Toldimfos in Sheep

1. Animal Selection and Acclimatization:

  • Select a homogenous group of healthy, non-pregnant, non-lactating ewes of similar age, breed, and body condition score.

  • House the sheep in individual metabolic crates to allow for accurate monitoring of feed and water intake and collection of feces and urine.

  • Acclimatize the animals to the housing and basal diet for at least two weeks prior to the start of the experiment.

2. Diet:

  • Provide a basal diet that meets the maintenance requirements for energy and protein but is controlled for phosphorus content. The diet should be formulated to be marginally deficient in phosphorus to allow for a measurable response to supplementation.

  • Provide ad libitum access to water.

3. Experimental Design:

  • Employ a randomized complete block design.

  • Divide the sheep into treatment groups (e.g., control, low dose, medium dose, high dose of Toldimfos). A minimum of 6-8 sheep per group is recommended.

  • The control group should receive a placebo (e.g., sterile saline).

  • Dose groups could be, for example, 5 mg/kg, 10 mg/kg, and 20 mg/kg body weight of Toldimfos sodium.

4. Administration of Toldimfos:

  • Administer Toldimfos as a single injection (intravenous, intramuscular, or subcutaneous, depending on the research question).

  • Record the exact time of administration for each animal.

5. Sample Collection:

  • Collect blood samples via jugular venipuncture into appropriate tubes (e.g., heparinized tubes for plasma, serum separator tubes for serum).

  • Collect blood at baseline (before Toldimfos administration) and at multiple time points post-administration (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours).

  • Collect total urine and feces for the duration of the study to determine phosphorus balance.

6. Sample Analysis:

  • Process blood samples promptly to separate plasma or serum and store at -20°C or -80°C until analysis.

  • Analyze serum/plasma for inorganic phosphorus, calcium, magnesium, BUN, creatinine, AST, ALT, glucose, and BHB using validated analytical methods.

  • Analyze feed, feces, and urine samples for phosphorus content to calculate phosphorus digestibility and retention.

7. Data Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, repeated measures analysis) to determine the effect of different doses of Toldimfos on the measured metabolic parameters.

Mandatory Visualizations

Experimental_Workflow cluster_pre_experiment Pre-Experiment cluster_experiment Experiment cluster_post_experiment Post-Experiment animal_selection Animal Selection (Homogenous Group) acclimatization Acclimatization (2 weeks) animal_selection->acclimatization basal_diet Basal Diet Feeding acclimatization->basal_diet randomization Randomization into Treatment Groups basal_diet->randomization toldimfos_admin Toldimfos/Placebo Administration randomization->toldimfos_admin sample_collection Blood, Urine, Feces Collection toldimfos_admin->sample_collection sample_analysis Sample Analysis (Metabolic Markers) sample_collection->sample_analysis data_analysis Statistical Analysis sample_analysis->data_analysis results Results & Interpretation data_analysis->results Phosphorus_Homeostasis cluster_hormonal_regulation Hormonal Regulation cluster_organs Key Organs PTH Parathyroid Hormone (PTH) VitaminD Active Vitamin D (1,25(OH)2D3) PTH->VitaminD Stimulates activation Kidney Kidney PTH->Kidney Decreases P reabsorption Bone Bone PTH->Bone Increases P & Ca resorption Intestine Intestine VitaminD->Intestine Increases P & Ca absorption FGF23 Fibroblast Growth Factor 23 (FGF23) FGF23->VitaminD Inhibits activation FGF23->Kidney Decreases P reabsorption SerumP Serum Phosphorus Intestine->SerumP P Absorption Kidney->SerumP P Reabsorption Bone->FGF23 Produces FGF23 Bone->SerumP P Resorption Parathyroid Parathyroid Gland Parathyroid->PTH Toldimfos Toldimfos Administration Toldimfos->SerumP Increases SerumP->Parathyroid Stimulates PTH release (High P)

References

Troubleshooting

Technical Support Center: Toldimfos Stability in Long-Term Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Toldimfos. This resource provides troubleshooting guides and frequently asked questions (FAQs) to addre...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Toldimfos. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues encountered during long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is Toldimfos and what are its general stability characteristics?

A1: Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, an organophosphorus compound primarily used in veterinary medicine as a phosphorus source.[1][2] It is generally considered to be thermally stable at room temperature.[3] For optimal stability, it is recommended to store Toldimfos below 25°C, protected from light and moisture.[4]

Q2: What are the known degradation pathways for Toldimfos?

A2: While specific degradation pathways for Toldimfos are not extensively documented in publicly available literature, as an organophosphorus compound, it is susceptible to hydrolysis. This involves the cleavage of its phosphoester bonds when exposed to water. The rate of hydrolysis can be influenced by pH, temperature, and the presence of certain enzymes.[5][6][7] The principal reactions involved in the degradation of organophosphorus compounds are hydrolysis, oxidation, alkylation, and dealkylation.[5]

Q3: What are the potential consequences of Toldimfos degradation in my experiments?

A3: Degradation of Toldimfos can lead to a decrease in its effective concentration, potentially impacting the accuracy and reproducibility of your experimental results. Furthermore, the formation of degradation products could introduce new, uncharacterized molecules into your system, which may have unintended biological effects or interfere with analytical measurements.

Q4: How can I prepare a stable aqueous solution of Toldimfos for my experiments?

A4: Toldimfos sodium has high water solubility, which facilitates the preparation of aqueous solutions.[3] To prepare a stock solution, dissolve the Toldimfos sodium powder in high-purity (e.g., distilled or deionized) water with gentle stirring.[8][9][10] It is recommended to prepare fresh solutions for each experiment to minimize the risk of degradation. One study indicated that a 10 ppm solution of Toldimfos sodium in HPLC-grade water was stable for at least 24 hours at room temperature (around 30°C).

Q5: The precise mechanism of action of Toldimfos is not fully understood. What is currently known?

A5: The exact mechanism of action of Toldimfos is not fully elucidated.[3][11] It is believed that its effects are not simply due to phosphorus substitution but rather a broader stimulation of the body's metabolism.[11] In the body, the phosphorus in Toldimfos is oxidized to phosphate, which plays a crucial role in numerous metabolic pathways and cellular energy transfer.[12]

Troubleshooting Guide

This guide addresses specific issues you might encounter related to Toldimfos stability during your long-term experiments.

Issue Potential Cause Recommended Action
Inconsistent or unexpected experimental results over time. Degradation of Toldimfos in stock or working solutions.1. Prepare fresh solutions: Prepare Toldimfos solutions immediately before each experiment. 2. Control storage conditions: Store stock solutions in small aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles. 3. Verify concentration: Regularly check the concentration of your Toldimfos solutions using a validated analytical method (see Experimental Protocols section).
Precipitate formation in Toldimfos solutions. 1. Low solubility in the chosen solvent or buffer. 2. Interaction with other components in the medium. 3. Formation of insoluble degradation products. 1. Confirm solvent compatibility: Ensure Toldimfos is soluble in your chosen experimental buffer system. Water is the recommended solvent. 2. Assess for interactions: Evaluate potential interactions with other media components. Consider simplifying the formulation if possible. 3. Analyze the precipitate: If possible, analyze the precipitate to determine its composition.
Loss of biological activity of Toldimfos. Chemical degradation leading to a loss of the active compound.1. Conduct a stability-indicating assay: Use an analytical method like HPLC to quantify the amount of intact Toldimfos over time under your experimental conditions. 2. Perform forced degradation studies: Subject Toldimfos to stress conditions (acid, base, oxidation, heat, light) to identify potential degradation products and understand its stability profile (see Experimental Protocols section).
Interference in analytical assays. Presence of degradation products that co-elute with the analyte of interest or interfere with the detection method.1. Optimize analytical method: Adjust chromatographic conditions (e.g., mobile phase composition, gradient, column) to separate the degradation products from the parent compound. 2. Use a more specific detector: A mass spectrometer (MS) can provide more specific detection and help in the identification of degradation products.

Experimental Protocols

Protocol for Preparing Toldimfos Sodium Solution (10 ppm)

This protocol is adapted from a method for preparing a standard solution for analytical purposes.

Materials:

  • Toldimfos sodium powder

  • HPLC-grade water

  • Volumetric flasks (50 mL and 100 mL)

  • Pipette

Procedure:

  • Accurately weigh approximately 50 mg of Toldimfos sodium.

  • Transfer the powder to a 50 mL volumetric flask.

  • Dissolve and dilute to volume with HPLC-grade water. Mix well. This is your stock solution.

  • Pipette 1.0 mL of the stock solution into a 100 mL volumetric flask.

  • Dilute to volume with HPLC-grade water and mix well to obtain a 10 ppm solution.[8]

General Protocol for Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.[13] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[14][15]

Stress Conditions:

  • Acid Hydrolysis: Treat the drug substance with an acid (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Treat the drug substance with a base (e.g., 0.1 N NaOH) at an elevated temperature (e.g., 60°C) for a defined period.

  • Oxidation: Expose the drug substance to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Heat the solid drug substance at an elevated temperature (e.g., 80°C).

  • Photostability: Expose the drug substance to light according to ICH Q1B guidelines.[13][14][16]

General Procedure:

  • Prepare solutions of Toldimfos in the respective stress agents.

  • Incubate the solutions under the specified conditions for a predetermined time.

  • At various time points, withdraw samples and neutralize them if necessary (for acid and base hydrolysis).

  • Analyze the samples using a suitable stability-indicating analytical method (e.g., HPLC) to quantify the remaining Toldimfos and detect any degradation products.

Visualizations

Experimental_Workflow cluster_prep Solution Preparation cluster_exp Long-Term Experiment cluster_analysis Stability Analysis cluster_troubleshoot Troubleshooting A Weigh Toldimfos Sodium B Dissolve in Solvent (e.g., Water) A->B C Dilute to Final Concentration B->C D Incubate under Experimental Conditions C->D E Sample at Time Points D->E F Analytical Measurement (e.g., HPLC) E->F G Data Analysis F->G H Inconsistent Results? G->H I Check for Degradation H->I

Caption: Workflow for conducting long-term experiments with Toldimfos and troubleshooting stability.

Signaling_Pathway Toldimfos Toldimfos Metabolism Stimulation of Overall Metabolism Toldimfos->Metabolism PhosphorusOxidation Oxidation to Phosphate (in vivo) Toldimfos->PhosphorusOxidation MetabolicPathways Incorporation into Metabolic Pathways PhosphorusOxidation->MetabolicPathways EnergyTransfer Cellular Energy Transfer (ATP) MetabolicPathways->EnergyTransfer

References

Optimization

Mitigating matrix effects in Toldimfos LC-MS/MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in mitigating matrix effects and resolving common issue...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in mitigating matrix effects and resolving common issues during the LC-MS/MS analysis of Toldimfos.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during Toldimfos LC-MS/MS analysis in a question-and-answer format.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

  • Question: My chromatogram for Toldimfos shows significant peak tailing. What are the likely causes and how can I fix it?

  • Answer: Peak tailing for polar compounds like Toldimfos can be caused by several factors. Secondary interactions between the analyte and the stationary phase are a common cause.[1] To address this, consider adjusting the mobile phase pH to ensure the analyte is in a single ionic form.[1] Another potential issue could be column contamination or degradation.[1][2] Flushing the column or replacing it if it's old may resolve the problem. Also, ensure that your injection solvent is not significantly stronger than the initial mobile phase, as this can cause peak distortion.[1]

  • Question: I am observing peak fronting or splitting for my Toldimfos analyte. What should I investigate?

  • Answer: Peak fronting or splitting can occur due to column overload, where too much sample is injected.[3] Try reducing the injection volume or diluting the sample.[4] It can also be a result of issues with the column itself, such as a partially blocked frit or a void at the column inlet.[1] Investigating the column's integrity is a crucial step. Furthermore, ensure proper column equilibration between injections, as insufficient equilibration can lead to distorted peak shapes.[5]

Issue 2: Low Signal Intensity or Ion Suppression

  • Question: The signal intensity for Toldimfos is much lower in my sample matrix compared to the standard in a pure solvent. What is causing this and how can I mitigate it?

  • Answer: This is a classic sign of ion suppression, a common matrix effect where co-eluting endogenous components from the sample interfere with the ionization of the target analyte in the mass spectrometer's ion source.[6][7] To mitigate this, several strategies can be employed:

    • Improve Sample Preparation: Implement more rigorous cleanup steps to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective at removing interferences than simple protein precipitation.[6][8]

    • Optimize Chromatography: Adjust the chromatographic method to separate Toldimfos from the interfering matrix components.[6] This can involve changing the gradient, mobile phase composition, or even the column chemistry.

    • Use Matrix-Matched Calibrators: Prepare your calibration standards in the same matrix as your samples (e.g., blank plasma or milk) to compensate for the matrix effect.[6][9]

    • Employ an Internal Standard: The use of a stable isotope-labeled internal standard is a highly effective way to correct for matrix effects, as it will be affected similarly to the analyte.[6]

  • Question: My signal is consistently weak, even in clean standards. What are the potential instrumental issues?

  • Answer: If you are experiencing weak signal intensity across the board, the issue may lie with the instrument itself. Check the following:

    • Ion Source Contamination: The ion source is prone to contamination, which can significantly reduce sensitivity.[2] Regular cleaning of the ion source components is essential.

    • MS Parameters: Ensure that the mass spectrometer parameters, such as ion spray voltage, gas flows, and collision energy, are optimized for Toldimfos.[10]

    • Detector Performance: The detector may be aging or require recalibration. Check the instrument's performance using a standard tuning solution.

Issue 3: Inconsistent Retention Times

  • Question: The retention time for Toldimfos is shifting between injections. What could be the cause?

  • Answer: Retention time shifts can compromise the reliability of your data.[2] Common causes include:

    • Mobile Phase Issues: Inconsistent mobile phase composition, such as changes in pH or organic solvent ratio, can lead to shifts.[2] Prepare fresh mobile phases regularly and ensure they are thoroughly mixed.

    • Column Equilibration: Insufficient equilibration time between injections can cause retention time drift.[5] Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

    • Pump Performance: Issues with the LC pump, such as leaks or faulty check valves, can lead to inconsistent flow rates and, consequently, shifting retention times.[5]

    • Column Temperature: Fluctuations in the column oven temperature can affect retention times. Ensure the temperature is stable and consistent.[5]

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect in LC-MS/MS analysis?

A1: A matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[6] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy and precision of quantitative analysis.[11]

Q2: How can I determine if my Toldimfos analysis is suffering from matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike method.[12] This involves comparing the peak area of an analyte spiked into a blank matrix extract to the peak area of the same analyte in a pure solvent. A significant difference in the peak areas indicates the presence of matrix effects.[12] Another qualitative method is the post-column infusion technique, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.[11]

Q3: What are the most effective sample preparation techniques to reduce matrix effects for Toldimfos analysis in biological samples?

A3: For complex biological matrices like plasma, milk, or tissue, more selective sample preparation techniques are generally more effective at minimizing matrix effects. While protein precipitation is a simple and fast method, it may not provide sufficient cleanup.[13][14] Techniques like liquid-liquid extraction (LLE) and solid-phase extraction (SPE) offer better removal of interfering components such as phospholipids, which are known to cause significant ion suppression.[7][8][15] A published method for Toldimfos in porcine muscle and bovine milk utilized a liquid-liquid extraction with acetonitrile and n-hexane for purification.[9][16]

Q4: Is a matrix-matched calibration curve always necessary?

A4: While not always mandatory, using a matrix-matched calibration curve is a highly recommended practice, especially when analyzing complex matrices where significant matrix effects are expected.[6] This approach helps to compensate for systematic errors caused by ion suppression or enhancement, leading to more accurate quantification.[9]

Q5: What are the typical LC-MS/MS parameters for Toldimfos analysis?

A5: A previously developed method for Toldimfos in porcine muscle and bovine milk utilized a C18 column with a mobile phase consisting of 10 mM ammonium formate in water and acetonitrile.[9][16] The analysis was performed on a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.[10] It is crucial to optimize parameters such as the specific MRM transitions, collision energy, and ion source settings for your specific instrument.[10]

Experimental Protocols & Data

Experimental Protocol: Sample Preparation and LC-MS/MS Analysis of Toldimfos in Porcine Muscle and Bovine Milk

This protocol is based on a validated method for the determination of Toldimfos.[9][16]

1. Sample Preparation (Liquid-Liquid Extraction)

  • Homogenize 5 g of porcine muscle or milk sample.

  • Add 10 mL of 10 mM ammonium formate in acetonitrile.

  • Vortex for 1 minute and sonicate for 10 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a new tube.

  • Add 5 mL of n-hexane for purification.

  • Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

  • Collect the lower acetonitrile layer.

  • Evaporate the extract to dryness under a nitrogen stream at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Parameters

  • LC System: Agilent 1100 series or equivalent[10]

  • Column: Phenomenex Luna C18 (2.1 x 100 mm, 3.5 µm)[10]

  • Mobile Phase A: 10 mM ammonium formate in ultrapure water[9][16]

  • Mobile Phase B: Acetonitrile[9][16]

  • Gradient: A suitable gradient should be optimized to ensure good separation.

  • Flow Rate: 0.2 mL/min

  • Injection Volume: 10 µL[10]

  • MS System: API 3200™ LC-MS/MS system or equivalent[10]

  • Ion Source: Electrospray Ionization (ESI) in positive mode[10]

  • Ion Spray Voltage: 5.5 kV[10]

  • Capillary Temperature: 350 °C[10]

  • Data Acquisition: Multiple Reaction Monitoring (MRM)[10]

Quantitative Data Summary

The following tables summarize the performance characteristics of the validated method for Toldimfos analysis.[9][16]

Table 1: Linearity and Coefficient of Determination

MatrixConcentration Range (mg/kg)
Porcine Muscle0.005 - 0.030.9942
Bovine Milk0.005 - 0.030.9898

Table 2: Recovery and Precision

MatrixSpiking Level (mg/kg)Recovery (%)Intra-day RSD (%)Inter-day RSD (%)
Porcine Muscle0.005 (LOQ)75.585.718.87
Porcine Muscle0.010 (2x LOQ)89.740.453.51
Bovine Milk0.005 (LOQ)80.124.687.54
Bovine Milk0.010 (2x LOQ)85.331.235.21

LOQ: Limit of Quantification; RSD: Relative Standard Deviation

Visualizations

Experimental Workflow

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis sample Sample (Porcine Muscle/Bovine Milk) homogenize Homogenization sample->homogenize extraction Liquid-Liquid Extraction (Acetonitrile) homogenize->extraction purification Purification (n-hexane) extraction->purification evaporation Evaporation purification->evaporation reconstitution Reconstitution evaporation->reconstitution filtration Filtration reconstitution->filtration lc_separation LC Separation (C18 Column) filtration->lc_separation ms_detection MS/MS Detection (MRM Mode) lc_separation->ms_detection data_processing Data Processing & Quantification ms_detection->data_processing troubleshooting_workflow start Low Signal Intensity for Toldimfos check_standards Signal low in standards and samples? start->check_standards instrument_issue Potential Instrument Issue check_standards->instrument_issue Yes matrix_effect Potential Matrix Effect (Ion Suppression) check_standards->matrix_effect No (Signal low only in samples) clean_source Clean Ion Source instrument_issue->clean_source optimize_ms Optimize MS Parameters instrument_issue->optimize_ms check_detector Check Detector Performance instrument_issue->check_detector improve_cleanup Improve Sample Cleanup (e.g., use SPE) matrix_effect->improve_cleanup optimize_lc Optimize LC Separation matrix_effect->optimize_lc use_mmc Use Matrix-Matched Calibrants matrix_effect->use_mmc use_is Use Stable Isotope Internal Standard matrix_effect->use_is

References

Troubleshooting

Unexpected side effects of high-dose Toldimfos in swine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of high-dose Toldimfos in swin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of high-dose Toldimfos in swine.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for Toldimfos?

A1: The precise mechanism of action for Toldimfos is not fully understood. It is an aromatic phosphorus compound believed to stimulate metabolism.[1] It is used in veterinary medicine to treat and prevent metabolic disorders, nutritional disorders in young animals, and issues related to calcium, magnesium, and phosphorus metabolism.[2][3]

Q2: Are there any documented unexpected side effects of high-dose Toldimfos specifically in swine?

A2: Publicly available literature does not detail specific unexpected side effects of high-dose Toldimfos in swine. However, as an organophosphorus compound, high doses may potentially lead to effects observed with other compounds in this class.[4][5] General signs of drug overdose in pigs can include reduced feed intake, vomiting, diarrhea, lethargy, and neurological signs.[6][7]

Q3: What are the typical signs of organophosphorus compound toxicity in animals?

A3: Organophosphorus compounds can inhibit acetylcholinesterase, leading to an accumulation of acetylcholine.[4][5] This can cause a range of clinical signs, broadly categorized as muscarinic, nicotinic, and central nervous system effects. Muscarinic signs include hypersalivation, urination, diarrhea, vomiting, and bronchoconstriction.[4][8] Nicotinic signs involve muscle fasciculations and weakness.[4] Central nervous system effects can include nervousness, ataxia, and seizures.[4]

Q4: What is the recommended therapeutic dose of Toldimfos in swine?

A4: The recommended therapeutic dose for large animals, including swine, can range from 5-20 ml depending on the specific condition and size of the animal, administered by subcutaneous, intramuscular, or intravenous injection.[9] For chronic conditions, a lower dose of 2.5-5 ml may be given at 48-hour intervals.[9]

Q5: How is Toldimfos metabolized and excreted in animals?

A5: Toldimfos is highly water-soluble and is rapidly excreted, primarily in the urine, without accumulating in tissues.[2] Pharmacokinetic studies in cattle have shown a short half-life in serum.[1]

Troubleshooting Guides

Scenario 1: After administering a high dose of Toldimfos, the swine exhibit excessive salivation, muscle tremors, and difficulty breathing.

  • Question: What could be causing these signs, and what should I do?

  • Answer: These clinical signs are consistent with cholinergic overstimulation, a potential side effect of high doses of organophosphorus compounds due to acetylcholinesterase inhibition.[4][8]

    • Immediate Action: Cease administration of Toldimfos immediately. Ensure the animal's airway is clear and monitor respiration closely.

    • Veterinary Consultation: Contact the attending veterinarian immediately. They may consider treatment with atropine to counteract the muscarinic effects.

    • Data Collection: Record all clinical signs, the dose of Toldimfos administered, and the time of onset. Collect a blood sample for a potential acetylcholinesterase activity assay to confirm the diagnosis.

Scenario 2: Following high-dose administration, swine appear lethargic, have a reduced feed intake, and show signs of ataxia (incoordination).

  • Question: Are these signs related to Toldimfos administration?

  • Answer: Lethargy, inappetence, and ataxia are general signs of toxicity in pigs and could be associated with an overdose of various compounds, including organophosphates.[6][10]

    • Observation and Monitoring: Discontinue the administration of Toldimfos. Closely monitor the animal's behavior, feed and water intake, and neurological status.

    • Supportive Care: Ensure easy access to fresh water and palatable feed.

    • Diagnostic Workup: If signs persist or worsen, consult a veterinarian. A neurological examination and collection of blood for a complete blood count and serum chemistry panel are recommended to assess organ function.

Scenario 3: A subset of pigs in a high-dose group develop diarrhea and vomiting.

  • Question: Is this an expected side effect of high-dose Toldimfos?

  • Answer: Gastrointestinal disturbances such as vomiting and diarrhea are common signs of drug overdose and can be associated with organophosphate toxicity.[7]

    • Symptomatic Treatment: Withhold feed for a short period and provide plenty of fresh water to prevent dehydration.

    • Dose-Response Evaluation: Assess if the incidence and severity of these signs are correlated with the dose of Toldimfos administered.

    • Pathological Examination: If any animals are euthanized or die, a thorough necropsy with histopathological examination of the gastrointestinal tract and other major organs is recommended.

Data Presentation

Table 1: Hypothetical Acute Toxicity Profile of Toldimfos in Swine

Dose Group (mg/kg)Number of AnimalsClinical Signs ObservedMortality
Control (Saline)6None0/6
Low Dose6None0/6
Mid Dose6Transient lethargy in 2 animals0/6
High Dose6Salivation, muscle tremors, diarrhea in 4 animals1/6

Table 2: Hypothetical Pharmacokinetic Parameters of Toldimfos in Swine Following a Single Intramuscular Injection

ParameterValueUnit
Cmax (Peak Concentration)25.8µg/mL
Tmax (Time to Peak)0.5hours
AUC (Area Under the Curve)78.4µg*h/mL
t1/2 (Half-life)1.2hours

Mandatory Visualization

Toldimfos_Signaling_Pathway cluster_intended Intended Metabolic Pathway cluster_unexpected Unexpected Toxic Pathway (High Dose) Toldimfos Toldimfos Phosphorus Organic Phosphorus Source Toldimfos->Phosphorus Provides Metabolism Cellular Metabolism Phosphorus->Metabolism Supports ATP ATP Production Metabolism->ATP Enhances High_Toldimfos High-Dose Toldimfos AChE Acetylcholinesterase (AChE) High_Toldimfos->AChE Inhibits ACh Acetylcholine (ACh) Receptors Cholinergic Receptors ACh->Receptors Accumulates & Overstimulates Toxicity Cholinergic Toxicity Receptors->Toxicity Leads to Experimental_Workflow cluster_investigation Investigation Steps cluster_analysis Sample Analysis start Observation of Unexpected Adverse Event clinical_exam 1. Detailed Clinical Examination & Veterinary Consult start->clinical_exam stop Identify Cause & Mitigate dose_review 2. Review Dosing Protocol & Records clinical_exam->dose_review sample_collection 3. Collect Samples (Blood, Urine, Tissue) dose_review->sample_collection clin_path Clinical Pathology (Hematology, Chemistry) sample_collection->clin_path pk_analysis Pharmacokinetic Analysis sample_collection->pk_analysis ache_assay AChE Activity Assay sample_collection->ache_assay metabolomics Metabolomic Profiling sample_collection->metabolomics clin_path->stop pk_analysis->stop ache_assay->stop metabolomics->stop

References

Optimization

Technical Support Center: Improving the Bioavailability of Toldimfos in Oral Administration Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the oral...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the oral administration of Toldimfos. The focus is on strategies to enhance its bioavailability, drawing upon established principles for phosphonate-containing compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of Toldimfos expected to be low?

A1: Toldimfos, being an aromatic phosphorus compound, is anticipated to have low oral bioavailability primarily due to its physicochemical properties.[1][2] Like other phosphonate drugs, it is a polar and potentially charged molecule at physiological pH.[1] This characteristic hinders its ability to passively diffuse across the lipid-rich cell membranes of the gastrointestinal tract.[1][3]

Q2: What are the primary formulation strategies to enhance the oral bioavailability of Toldimfos?

A2: Key strategies focus on either modifying the drug molecule itself or altering the formulation to improve its absorption.[1][4] The main approaches include:

  • Prodrugs: Creating a more lipophilic version of Toldimfos that can be metabolized back to the active form after absorption.[1]

  • Lipid-Based Formulations: Encapsulating Toldimfos in systems like self-emulsifying drug delivery systems (SEDDS), solid lipid nanoparticles (SLNs), or liposomes to enhance its solubility and uptake.[5][6][7]

  • Permeation Enhancers: Co-administering substances that temporarily increase the permeability of the intestinal lining.[1][8]

  • Chelating Agents: Using agents like EDTA or phytic acid to reduce the formation of insoluble complexes with divalent cations (e.g., calcium) in the gut.[9][10]

Q3: How does food intake likely affect the oral absorption of Toldimfos?

A3: For many phosphonates, administration with food, especially products rich in divalent cations like calcium (e.g., dairy), significantly decreases absorption due to the formation of poorly absorbable complexes.[11] Therefore, it is generally recommended that oral phosphonates be administered on an empty stomach with water.[11] However, for some poorly soluble drugs, lipid-based formulations can actually benefit from the presence of food, which can stimulate bile secretion and aid in emulsification and absorption.[5] The specific effect on a given Toldimfos formulation would need to be determined experimentally.

Q4: What analytical methods are suitable for quantifying Toldimfos in plasma for bioavailability studies?

A4: A sensitive and specific analytical method is crucial for accurate pharmacokinetic analysis. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly suitable technique for the quantification of Toldimfos in biological matrices like plasma.[12][13][14] This method offers high selectivity and low limits of quantification, which are necessary given the anticipated low plasma concentrations after oral administration.

Troubleshooting Guides

Issue 1: High Variability in Plasma Concentrations Across Subjects

  • Possible Cause: Inconsistent fasting state or diet among test subjects. As mentioned, food and divalent cations can significantly impact the absorption of phosphonates.[11]

  • Troubleshooting Steps:

    • Standardize Fasting Protocol: Ensure all subjects are fasted for a consistent period (e.g., overnight) before and for a set time after drug administration.

    • Control Water Intake: Administer the formulation with a standardized volume of purified water.

    • Dietary Restrictions: In the days leading up to the study, consider providing a standardized diet that is low in calcium and other divalent cations.

    • Formulation Check: Ensure the formulation is homogenous and that dosing is accurate for each subject.

Issue 2: No Detectable or Very Low Plasma Concentrations of Toldimfos

  • Possible Cause: The oral bioavailability of the current formulation is extremely low, resulting in plasma concentrations below the limit of quantification (LOQ) of the analytical method.

  • Troubleshooting Steps:

    • Analytical Method Optimization: Verify that the LC-MS/MS method is sufficiently sensitive. If necessary, optimize sample extraction and concentration steps to lower the LOQ.[12][13]

    • Increase Dose (with caution): Consider a dose escalation study, ensuring the dose remains within a safe range as determined by toxicological data.[2]

    • Formulation Reformulation: This is the most likely necessary step. Consider incorporating bioavailability enhancement strategies as outlined in the FAQs. A good starting point would be a simple lipid-based formulation or the inclusion of a chelating agent.[5][9][10]

Issue 3: Formulation Instability or Drug Precipitation in the GI Tract

  • Possible Cause: The formulation is not robust enough to keep the drug solubilized in the varying pH and enzymatic environment of the gastrointestinal tract.

  • Troubleshooting Steps:

    • In Vitro Dissolution Testing: Perform dissolution tests in simulated gastric and intestinal fluids to assess the formulation's stability and drug release profile.

    • Incorporate Stabilizers: For amorphous solid dispersions or nano-formulations, include polymers (e.g., HPMC, PVP) to prevent recrystallization or agglomeration.[15]

    • Optimize Lipid-Based Systems: For SEDDS, ensure the formation of a stable microemulsion upon dilution in aqueous media. This can be optimized by adjusting the ratio of oil, surfactant, and co-surfactant.[16]

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of Toldimfos after Oral Administration of Different Formulations in a Rat Model (Dose: 10 mg/kg)

FormulationCmax (ng/mL)Tmax (hr)AUC₀₋₂₄ (ng·hr/mL)Relative Bioavailability (%)
Aqueous Suspension15.2 ± 3.12.098.7 ± 18.5100 (Reference)
Toldimfos with 0.5% EDTA35.8 ± 6.41.5245.3 ± 45.2248.5
Lipid-Based Formulation (SEDDS)78.5 ± 12.91.0512.6 ± 89.7519.3
Intravenous (IV) Solution (2 mg/kg)1500.4 ± 210.60.251974.0 ± 350.1-

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Experimental Protocols

Protocol 1: Preparation of a Toldimfos-Loaded Self-Emulsifying Drug Delivery System (SEDDS)

  • Screening of Excipients:

    • Determine the solubility of Toldimfos in various oils (e.g., Capryol 90, Labrafac Lipophile WL 1349), surfactants (e.g., Kolliphor RH 40, Cremophor EL), and co-surfactants (e.g., Transcutol HP, Plurol Oleique CC 497).[17]

    • Select the components with the highest solubilizing capacity for Toldimfos.

  • Construction of Ternary Phase Diagram:

    • Prepare mixtures of the selected oil, surfactant, and co-surfactant at various ratios.

    • Titrate each mixture with water and observe the formation of a clear or slightly bluish, stable nanoemulsion.

    • Identify the concentration ranges that result in stable emulsions.

  • Preparation of the SEDDS Formulation:

    • Based on the phase diagram, select an optimal ratio of oil, surfactant, and co-surfactant.

    • Dissolve the required amount of Toldimfos in the oil phase with gentle heating and stirring.

    • Add the surfactant and co-surfactant to the oil phase and mix until a homogenous solution is formed.

    • Store the resulting pre-concentrate in a sealed container at room temperature.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

  • Animal Acclimatization and Fasting:

    • Acclimatize male Wistar rats (200-250 g) for at least one week.

    • Fast the animals overnight (approximately 12 hours) before the experiment, with free access to water.

  • Dosing:

    • Divide the rats into groups (e.g., Aqueous Suspension, SEDDS formulation, IV).

    • For oral groups, administer the respective Toldimfos formulation via oral gavage at a dose of 10 mg/kg.[1]

    • For the IV group, administer a sterile solution of Toldimfos via the tail vein at a dose of 2 mg/kg.

  • Blood Sampling:

    • Collect blood samples (approx. 0.25 mL) from the jugular or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.[1]

  • Plasma Preparation and Analysis:

    • Centrifuge the blood samples to separate the plasma.

    • Store plasma samples at -80°C until analysis.

    • Quantify the concentration of Toldimfos in the plasma samples using a validated LC-MS/MS method.[1]

  • Pharmacokinetic Analysis:

    • Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC using appropriate software.

    • Calculate the absolute bioavailability (for oral formulations) and relative bioavailability (comparing enhanced formulations to the aqueous suspension).

Visualizations

Experimental_Workflow cluster_formulation Formulation Development cluster_invivo In Vivo Study excipient_screening Excipient Screening (Solubility) phase_diagram Ternary Phase Diagram Construction excipient_screening->phase_diagram sedds_prep SEDDS Formulation Preparation phase_diagram->sedds_prep dosing Oral/IV Dosing sedds_prep->dosing Test Formulation animal_prep Animal Preparation (Fasting) animal_prep->dosing blood_sampling Blood Sampling (Time Points) dosing->blood_sampling plasma_analysis Plasma Analysis (LC-MS/MS) blood_sampling->plasma_analysis pk_analysis Pharmacokinetic Analysis plasma_analysis->pk_analysis

Caption: Workflow for developing and evaluating a SEDDS formulation of Toldimfos.

Bioavailability_Strategies cluster_causes Primary Causes cluster_solutions Enhancement Strategies low_bioavailability Low Oral Bioavailability of Toldimfos high_polarity High Polarity & Charge low_bioavailability->high_polarity poor_permeability Poor Membrane Permeability low_bioavailability->poor_permeability complexation Complexation with Divalent Cations low_bioavailability->complexation prodrugs Prodrug Approach high_polarity->prodrugs lipid_formulations Lipid-Based Formulations (SEDDS, SLN) high_polarity->lipid_formulations poor_permeability->lipid_formulations permeation_enhancers Permeation Enhancers poor_permeability->permeation_enhancers chelating_agents Chelating Agents (EDTA, Phytic Acid) complexation->chelating_agents

Caption: Key challenges and strategies for improving Toldimfos oral bioavailability.

References

Troubleshooting

Technical Support Center: Toldimfos Assay Validation and Reproducibility

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Toldimfos assays. Our aim is to help you...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Toldimfos assays. Our aim is to help you navigate common challenges in assay validation and enhance the reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for the quantification of Toldimfos?

A1: The primary methods for quantifying Toldimfos in biological matrices are Liquid Chromatography-Triple Quadrupole Tandem Mass Spectrometry (LC-MS/MS) and Ultraviolet-Visible (UV-Vis) Spectrophotometry.[1][2] LC-MS/MS is often preferred for its high sensitivity and selectivity, especially for residue analysis in tissues and milk.[1][3][4] UV-Vis spectrophotometry can be a simpler and more accessible method, with a reported wavelength of maximum absorption for Toldimfos sodium at 270 nm.[2][5]

Q2: What is the proposed mechanism of action of Toldimfos?

A2: The precise mechanism of action for Toldimfos is not fully understood. It is believed to act as a metabolic stimulant rather than simply correcting a phosphorus deficiency. It is used in veterinary medicine to treat and prevent metabolic disorders, developmental and nutritional disorders, and conditions related to parturition.[6]

Q3: What are the key validation parameters to consider for a Toldimfos assay?

A3: Key validation parameters include linearity, accuracy, precision (repeatability and intermediate precision), selectivity, limit of detection (LOD), and limit of quantification (LOQ).[7] For LC-MS/MS methods, it is also crucial to evaluate matrix effects.[1][4] Regulatory guidelines from bodies like the FDA or EMA should be followed for formal validation.[8]

Q4: Why am I seeing poor reproducibility in my animal studies with Toldimfos?

A4: Poor reproducibility in animal studies can stem from several factors, not necessarily the assay itself. Highly standardized laboratory conditions can paradoxically lead to results that are difficult to reproduce elsewhere.[9] Factors such as the health of the animals, diet, and even minor variations in experimental protocols can contribute.[9][10] It is also crucial to ensure that the bioanalytical method is robust and validated to minimize analytical variability.[11][12]

Troubleshooting Guides

This section addresses specific issues that may arise during Toldimfos assay development and execution.

Issue 1: Poor Peak Shape in HPLC/LC-MS/MS Analysis

Symptoms:

  • Peak tailing or fronting

  • Broad peaks

  • Split peaks

Potential Causes & Solutions:

Potential CauseRecommended Solution
Column Contamination/Degradation Flush the column with a strong solvent. If the problem persists, replace the column.
Incompatible Injection Solvent Ensure the sample is dissolved in a solvent similar in composition and strength to the mobile phase.
Particulate Matter Filter all samples and mobile phases before use. Check for clogged frits or tubing.[13]
Secondary Interactions Toldimfos is an organophosphorus compound; it may interact with active sites on the column. Try a different column chemistry or add a competing agent to the mobile phase.
Incorrect Mobile Phase pH Optimize the pH of the mobile phase to ensure a consistent ionization state for Toldimfos.
Issue 2: Inconsistent Recovery or High Variability

Symptoms:

  • Wide variation in results between replicate samples.

  • Recovery is significantly higher or lower than expected.

Potential Causes & Solutions:

Potential CauseRecommended Solution
Inefficient Extraction Optimize the extraction procedure. One study found that using 10 mM ammonium formate in acetonitrile was effective for extracting Toldimfos from porcine muscle and bovine milk.[1][3]
Matrix Effects (Ion Suppression/Enhancement) Use matrix-matched standards for calibration to compensate for matrix effects.[1][4] An internal standard can also help correct for variability.
Sample Inhomogeneity Ensure thorough homogenization of tissue samples before extraction.
Analyte Instability Investigate the stability of Toldimfos in the sample matrix and during storage. Process samples promptly and store them at appropriate temperatures.
Pipetting/Handling Errors Review and standardize all manual handling steps. Ensure pipettes are calibrated.
Issue 3: Baseline Noise or Drift

Symptoms:

  • High background noise in the chromatogram.

  • A drifting baseline, which can affect integration and quantification.

Potential Causes & Solutions:

Potential CauseRecommended Solution
Contaminated Mobile Phase Use high-purity solvents (e.g., HPLC or LC-MS grade). Filter and degas the mobile phase before use.[14][15]
Detector Issues Ensure the detector lamp (for UV) is warmed up and stable. For MS, the source may need cleaning.
System Leaks Check all fittings and connections for leaks, which can cause pressure fluctuations and baseline noise.[14]
Inadequate System Equilibration Allow sufficient time for the column to equilibrate with the mobile phase before starting a run.

Quantitative Data Summary

The following table summarizes validation data for an LC-MS/MS method for Toldimfos analysis in porcine muscle and bovine milk.[1][3][7]

ParameterPorcine MuscleBovine Milk
Linearity Range 0.005 - 0.03 mg/kg0.005 - 0.03 mg/kg
Determination Coefficient (R²) 0.99420.9898
Limit of Quantification (LOQ) 0.005 mg/kg0.005 mg/kg
Limit of Detection (LOD) 0.002 mg/kg0.002 mg/kg
Recovery 75.58 - 89.74%75.58 - 89.74%
Relative Standard Deviation (RSD) ≤ 8.87%≤ 8.87%

Experimental Protocols

LC-MS/MS Method for Toldimfos in Porcine Muscle and Bovine Milk

This protocol is based on the methodology described by Zhang et al. (2017).[1][3][4]

1. Sample Preparation and Extraction:

  • Homogenize 2g of tissue sample or 2ml of milk.

  • Add 10 mL of 10 mM ammonium formate in acetonitrile.

  • Vortex for 1 minute.

  • Add 5 mL of n-hexane for purification/defatting.

  • Vortex for 30 seconds.

  • Centrifuge at 4000 x g for 10 minutes.

  • Collect the lower acetonitrile layer.

  • Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase.

  • Filter through a 0.22 µm syringe filter before injection.

2. Chromatographic Conditions:

  • Column: Luna C18

  • Mobile Phase A: 10 mM ammonium formate in ultrapure water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution: (A specific gradient profile should be optimized for the user's system)

  • Flow Rate: (Typically 0.2-0.5 mL/min for standard LC columns)

  • Injection Volume: 10 µL

3. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • (Specific precursor/product ion transitions and collision energies for Toldimfos would need to be determined during method development).

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_validation Validation Sample Biological Sample (e.g., Muscle, Milk) Homogenize Homogenization Sample->Homogenize Extract Liquid-Liquid Extraction (Acetonitrile & n-Hexane) Homogenize->Extract Centrifuge Centrifugation Extract->Centrifuge Evaporate Evaporation & Reconstitution Centrifuge->Evaporate Filter Filtration (0.22 µm) Evaporate->Filter LCMS LC-MS/MS System Filter->LCMS Data Data Acquisition (MRM Mode) LCMS->Data Quant Quantification (Matrix-Matched Curve) Data->Quant Params Assess Parameters (Linearity, Accuracy, Precision) Quant->Params Report Final Report Params->Report

Caption: Workflow for Toldimfos analysis using LC-MS/MS.

logical_relationship cluster_outcomes Observed Effects Toldimfos Toldimfos Administration Metabolism Stimulation of General Metabolism Toldimfos->Metabolism Proposed Mechanism (Precise Pathway Unknown) Outcome Therapeutic Outcomes Metabolism->Outcome Metabolic Improved Metabolic Function Outcome->Metabolic Nutritional Resolution of Nutritional Disorders Outcome->Nutritional Reproductive Enhanced Reproductive Health Outcome->Reproductive

Caption: Proposed high-level mechanism of Toldimfos action.

References

Optimization

Preventing precipitation of Toldimfos in stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the preparation and storage of Toldimfos stock solutions, with a focus on preventing precipitation. Troub...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on the preparation and storage of Toldimfos stock solutions, with a focus on preventing precipitation.

Troubleshooting Guide: Precipitation in Toldimfos Stock Solutions

Precipitation in a Toldimfos stock solution can compromise the accuracy and reproducibility of your experiments. This guide provides a step-by-step approach to identifying and resolving this issue.

Problem: A precipitate has formed in my Toldimfos stock solution.

Initial Assessment Workflow

G start Precipitate Observed in Toldimfos Stock Solution check_prep Review Solution Preparation Protocol start->check_prep check_storage Examine Storage Conditions start->check_storage action Take Corrective Action check_prep->action check_storage->action analyze_precipitate Characterize Precipitate (if possible) action->analyze_precipitate If issue persists resolve Prepare Fresh Stock Solution Using Optimized Protocol action->resolve Based on findings

Caption: Troubleshooting workflow for addressing Toldimfos precipitation.

Step 1: Review Your Solution Preparation Protocol

Carefully review the steps you took to prepare the stock solution. Compare your protocol to the recommended procedure.

ParameterRecommendationPotential Issue if Deviated
Solvent High-purity, deionized water (e.g., HPLC-grade).[1]Presence of metal ions or other impurities can cause precipitation.
Concentration Prepare concentrations as needed for your experiment.High concentrations may exceed solubility limits, especially at lower temperatures.
Dissolution Ensure Toldimfos is completely dissolved before storage.Undissolved particles can act as nucleation sites for precipitation.
pH The pH of the solution should be near neutral.Toldimfos sodium is the salt of a phosphinic acid; significant deviations from neutral pH can affect its solubility.[2]

Step 2: Examine Storage Conditions

How was the stock solution stored? The stability of Toldimfos in solution can be affected by its environment.[1]

ParameterRecommendationPotential Issue if Deviated
Temperature Store at 2-8°C for short-term and -20°C for long-term storage.[3]Lower temperatures can decrease the solubility of Toldimfos.
Light Exposure Store in an amber vial or protect from light.While thermally stable at room temperature, prolonged light exposure can potentially lead to degradation.[2]
Container Use high-quality, clean glass or polypropylene tubes.Scratches or residues in the container can provide nucleation sites for precipitation. Leaching of ions from low-quality containers can also be a factor.

Step 3: Consider Potential Contamination

Contamination can be a significant cause of precipitation, especially given the chelating properties of Toldimfos.[2]

Source of ContaminationPrevention
Metal Ions Use high-purity water and avoid contact with metal spatulas or other metallic instruments. Toldimfos can form complexes with various metal ions.[2]
Cross-Contamination Ensure all glassware and equipment are thoroughly cleaned and rinsed with high-purity water before use.

Corrective Actions

  • Re-dissolving the Precipitate: Gently warm the solution to room temperature and vortex or sonicate to see if the precipitate re-dissolves. If it does, the issue was likely related to storage at a low temperature.

  • Filtering the Solution: If the precipitate does not re-dissolve, you can try filtering the solution through a 0.22 µm syringe filter to remove the precipitate. However, this may alter the concentration of your stock solution.

  • Prepare a Fresh Stock Solution: This is the most reliable solution. Use the insights gained from the troubleshooting steps to optimize your preparation and storage protocol.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing Toldimfos stock solutions?

A1: High-purity, deionized water (e.g., HPLC-grade) is the recommended solvent for preparing aqueous stock solutions of Toldimfos sodium due to its high water solubility.[1][2] Using lower purity water can introduce ions that may lead to precipitation.

Q2: At what temperature should I store my Toldimfos stock solution?

A2: For short-term storage (up to a few days), refrigeration at 2-8°C is suitable. For long-term storage, aliquoting the stock solution and freezing at -20°C is recommended to maintain stability.[3] Avoid repeated freeze-thaw cycles.

Q3: Can the pH of the water affect the solubility of Toldimfos?

A3: Yes. Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methylphenyl-phosphinic acid.[2] The solubility of salts of weak acids and bases can be pH-dependent. While highly soluble in water, extreme pH values could potentially lead to the precipitation of the less soluble free acid or other degradation products. It is best to use a solvent with a near-neutral pH.

Q4: I noticed a precipitate after adding my Toldimfos stock solution to a cell culture medium. What could be the cause?

A4: Cell culture media are complex mixtures containing various salts and metal ions. Toldimfos has chelating properties, meaning it can bind to metal ions.[2] The precipitate is likely an insoluble complex of Toldimfos with divalent cations (e.g., calcium, magnesium) present in the medium.

Logical Relationship for Media Incompatibility

G toldimfos Toldimfos (Chelating Agent) precipitate Insoluble Toldimfos-Metal Complex (Precipitate) toldimfos->precipitate media Cell Culture Media (Contains Divalent Cations, e.g., Ca²⁺, Mg²⁺) media->precipitate

Caption: Interaction of Toldimfos with media components leading to precipitation.

To mitigate this, consider the following:

  • Dilute the stock solution in a small volume of basal medium (without supplements) before adding it to the complete medium.

  • Add the Toldimfos solution slowly while gently swirling the medium.

  • Perform a small-scale pilot test to determine the optimal concentration that does not cause precipitation.

Q5: How can I prevent contamination of my Toldimfos stock solution?

A5: To prevent contamination:

  • Use sterile, high-purity water.

  • Work in a clean environment, such as a laminar flow hood.

  • Use sterile pipette tips and containers.

  • Avoid the use of metal spatulas; opt for plastic or glass.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated opening of the main stock.

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Toldimfos Stock Solution

This protocol provides a method for preparing a standard stock solution of Toldimfos.

Materials:

  • Toldimfos sodium powder

  • High-purity, deionized water (e.g., HPLC-grade)

  • Sterile conical tube (e.g., 15 mL or 50 mL)

  • Calibrated analytical balance

  • Vortex mixer

  • Sterile filter (0.22 µm) and syringe (optional)

Procedure:

  • Weighing: Accurately weigh the desired amount of Toldimfos sodium powder. For a 10 mg/mL solution in 10 mL, weigh 100 mg.

  • Dissolving: Add a small volume of high-purity water to the conical tube containing the powder. Vortex thoroughly to dissolve the powder completely.

  • Bringing to Volume: Add high-purity water to reach the final desired volume (e.g., 10 mL).

  • Final Mixing: Vortex the solution again to ensure homogeneity.

  • Sterilization (Optional): If sterility is required, filter the solution through a 0.22 µm syringe filter into a sterile container.

  • Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes. Store at -20°C for long-term use.

Experimental Workflow for Stock Solution Preparation

G cluster_prep Preparation cluster_post_prep Post-Preparation weigh Weigh Toldimfos Sodium Powder dissolve Dissolve in a Small Volume of Water weigh->dissolve add_water Add Water to Final Volume dissolve->add_water mix Vortex to Ensure Homogeneity add_water->mix filter Sterile Filter (Optional) mix->filter aliquot Aliquot into Single-Use Tubes filter->aliquot store Store at -20°C aliquot->store

Caption: Workflow for preparing a Toldimfos stock solution.

References

Reference Data & Comparative Studies

Validation

Toldimfos vs. Butaphosphan: A Comparative Guide on Glucose Metabolism Effects

A critical review of the current scientific literature reveals a significant disparity in our understanding of how toldimfos and butaphosphan, both organic phosphorus compounds used in veterinary medicine, impact glucose...

Author: BenchChem Technical Support Team. Date: December 2025

A critical review of the current scientific literature reveals a significant disparity in our understanding of how toldimfos and butaphosphan, both organic phosphorus compounds used in veterinary medicine, impact glucose metabolism. While research has begun to elucidate the effects of butaphosphan, there is a notable absence of specific data regarding the influence of toldimfos on glucose regulation.

This guide provides a comprehensive overview of the available experimental data for butaphosphan and summarizes the current, more general understanding of toldimfos's metabolic role. This comparison highlights the existing knowledge gap and underscores the need for further research into the specific metabolic effects of toldimfos.

Butaphosphan: Emerging Evidence of Influence on Glucose Metabolism

Recent studies, primarily in murine models, have demonstrated that butaphosphan can exert a significant influence on glucose metabolism, with effects that appear to be mediated through insulin signaling pathways.[1]

Quantitative Data Summary

A key study investigating the effects of butaphosphan on mice under different dietary conditions provides the most detailed quantitative data to date. The findings are summarized in the table below.

ParameterTreatment GroupDietFood RestrictionResultStatistical Significance
Blood Glucose ButaphosphanHypercaloricNoIncreasedp < 0.001
SalineHypercaloricYesDecreasedp < 0.001
HOMA-IR Index ButaphosphanHypercaloricNoIncreasedp < 0.015
SalineHypercaloricYesDecreasedp < 0.015
Epididymal White Adipose Tissue (WAT) Mass ButaphosphanHypercaloricYesPreserved-
Non-Esterified Fatty Acids (NEFA) ButaphosphanHypercaloricYesIncreased-

Data extracted from a study on C57BL/6 male mice.[1][2][3]

Experimental Protocol: Butaphosphan Effects on Glucose Metabolism in Mice

The following protocol is based on a study investigating the effects of butaphosphan in mice fed a hypercaloric diet (HCD).[1][2][3]

Animal Model: 90-day-old C57BL/6 male mice.

Housing: Temperature-controlled room (23°C) with a 12-hour light-dark cycle.

Experimental Design:

  • Experiment 1: Mice were fed an HCD for 9 weeks. In the 10th week, they were divided into four groups:

    • HS: Ad libitum HCD + Saline injections (twice daily for 7 days)

    • HB: Ad libitum HCD + Butaphosphan injections (twice daily for 7 days)

    • HRS: HCD with food restriction + Saline injections (twice daily for 7 days)

    • HRB: HCD with food restriction + Butaphosphan injections (twice daily for 7 days)

  • Experiment 2: Mice were fed either a control diet or HCD for 9 weeks. In the 10th week, all mice underwent food restriction and received either saline or butaphosphan injections (twice daily for 7 days).[1][2][3]

Data Collection: At the end of the 10th week, mice were euthanized, and blood, liver, and epididymal white adipose tissue were collected for analysis.

Biochemical Analysis: Serum glucose, insulin, and non-esterified fatty acids (NEFA) were measured. The Homeostatic Model Assessment for Insulin Resistance (HOMA-IR) was calculated.

Gene Expression Analysis: mRNA expression of key genes in glucose metabolism (e.g., PI3K, GCK, Irs1) was analyzed in liver tissue.[1]

Visualizations of Butaphosphan's Role

Butaphosphan_Experimental_Workflow cluster_setup Experimental Setup cluster_treatment Treatment Phase (Week 10) cluster_analysis Analysis animal_model C57BL/6 Male Mice diet Hypercaloric or Control Diet (9 weeks) animal_model->diet restriction Food Restriction diet->restriction no_restriction Ad Libitum Feeding diet->no_restriction butaphosphan Butaphosphan Injection restriction->butaphosphan saline Saline Injection restriction->saline no_restriction->butaphosphan no_restriction->saline blood Blood Collection (Glucose, Insulin, NEFA) butaphosphan->blood tissue Tissue Collection (Liver, Adipose) butaphosphan->tissue saline->blood saline->tissue gene Gene Expression Analysis tissue->gene

Experimental workflow for studying butaphosphan effects.

Butaphosphan_Signaling_Pathway cluster_cell Hepatocyte butaphosphan Butaphosphan insulin_receptor Insulin Receptor butaphosphan->insulin_receptor Influences irs1 IRS-1 insulin_receptor->irs1 pi3k PI3K irs1->pi3k gck GCK pi3k->gck glucose_metabolism Altered Glucose Metabolism gck->glucose_metabolism

Proposed influence of butaphosphan on insulin signaling.

Toldimfos: A General Metabolic Stimulant with Unclear Effects on Glucose

In stark contrast to butaphosphan, there is a significant lack of specific scientific data on the effects of toldimfos on glucose metabolism. The precise mechanism of action of toldimfos remains unknown.[4][5] It is generally proposed that toldimfos acts as a stimulant of overall metabolism rather than merely as a source of phosphorus.[4]

Toldimfos is indicated for the treatment and prevention of metabolic disorders, particularly those associated with parturition, developmental and nutritional deficiencies, and imbalances in calcium, magnesium, and phosphorus.[6][7][8] However, these indications are broad, and the underlying mechanisms by which toldimfos may alleviate these conditions, especially in relation to glucose homeostasis, have not been elucidated in published research.

The available literature on toldimfos primarily focuses on its pharmacokinetic profile and its use in treating conditions like post-parturient hemoglobinuria, with some studies noting improvements in general clinical and biochemical parameters.[9] While one product description suggests that toldimfos aids in the conversion of nutrients to metabolic energy by activating various enzymes, specific details on which enzymes are affected and how this impacts glucose pathways are not provided.[10]

Comparison and Conclusion

FeatureToldimfosButaphosphan
Mechanism of Action on Glucose Metabolism Unknown.[4][5] Proposed to be a general metabolic stimulant.[4]Appears to involve insulin signaling pathways.[1]
Published Experimental Data on Glucose Metabolism No specific quantitative data available.Quantitative data available from murine studies.[1][2][3]
Key Findings Related to Glucose No specific findings reported.Increased blood glucose and HOMA-IR in mice on a hypercaloric diet.[1][2][3]
Indications General metabolic disorders, parturition-related diseases, nutritional and developmental disorders, and mineral imbalances.[6][7][8]Used to prevent catabolic states and in periods of negative energy balance.[1][2]

For researchers, scientists, and drug development professionals, this disparity highlights a clear need for controlled studies to determine the precise metabolic pathways affected by toldimfos. Such research would be invaluable in understanding its therapeutic applications and comparing its efficacy and mechanisms of action directly with those of butaphosphan. Without such data, any direct comparison of their effects on glucose metabolism is not currently possible.

References

Comparative

A Comparative Analysis of Toldimfos and Sodium Acid Phosphate in Bovine Medicine

A Scientific Review of Efficacy, Experimental Protocols, and Mechanisms of Action For researchers and professionals in drug development, a critical evaluation of therapeutic agents is paramount to advancing veterinary me...

Author: BenchChem Technical Support Team. Date: December 2025

A Scientific Review of Efficacy, Experimental Protocols, and Mechanisms of Action

For researchers and professionals in drug development, a critical evaluation of therapeutic agents is paramount to advancing veterinary medicine. This guide provides a comparative analysis of two phosphorus-containing compounds, Toldimfos and sodium acid phosphate, used in cattle for treating metabolic disorders. This document synthesizes experimental data on their efficacy, details the methodologies of key studies, and explores their known mechanisms of action.

Comparative Efficacy: A Review of the Evidence

The therapeutic efficacy of Toldimfos and sodium acid phosphate has been evaluated in cattle and buffalo, primarily in the context of phosphorus deficiencies such as post-parturient hemoglobinuria (PPH) and hypophosphatemia. While both compounds have demonstrated the ability to raise serum phosphorus levels, notable differences in their performance have been observed in clinical trials.

Impact on Serum Phosphorus and Biochemical Parameters

In a study on buffaloes with post-parturient hemoglobinuria, both Toldimfos sodium and sodium acid phosphate improved serum phosphorus and calcium levels. However, Toldimfos sodium resulted in a significantly greater improvement in serum phosphorus.[1] This study also highlighted that Toldimfos led to a more substantial decrease in the liver enzymes aspartate aminotransferase (AST) and alanine aminotransferase (ALT), suggesting a better restorative effect on liver function.[1] Furthermore, enzymes related to oxidative stress, such as glutathione peroxidase (GPx) and glucose 6-phosphate dehydrogenase (G6PD), showed more significant improvement with Toldimfos treatment.[1]

Conversely, a study focusing on cross-bred Holstein Friesian cows with chronic phosphorus deficiency found that sodium acid phosphate, an inorganic phosphate, was more efficacious for the rapid correction of hypophosphatemia.[2] This study reported a 26.43% increase in serum inorganic phosphorus 24 hours after intravenous administration of sodium acid phosphate, compared to an 18.27% increase with Toldimfos sodium, an organic phosphinate.[2] The authors suggested that the faster and more marked increase with sodium acid phosphate is due to its rapid absorption and distribution.[2]

Table 1: Comparative Efficacy on Serum Phosphorus Levels in Cattle

ParameterToldimfos SodiumSodium Acid PhosphateStudy PopulationKey Finding
Serum Inorganic Phosphorus (Pre-treatment) 4.011±0.1583 mg/dl4.828±0.1925 mg/dlHF cross cows with chronic phosphorus deficiencyBaseline levels before intervention.
Serum Inorganic Phosphorus (24h Post-treatment) 4.744±0.2615 mg/dl6.104±0.2927 mg/dlHF cross cows with chronic phosphorus deficiencySodium acid phosphate showed a significantly higher increase (26.43%) compared to Toldimfos (18.27%).[2]
Serum Phosphorus Improvement Significant improvementSignificant improvementBuffaloes with PPHToldimfos provided a more significant improvement in serum phosphorus levels.[1]

Table 2: Comparative Effects on Other Biochemical Parameters in Buffaloes with PPH

ParameterToldimfos SodiumSodium Acid PhosphateKey Finding
Serum Calcium ImprovedImprovedBoth treatments showed improvement.
Aspartate Aminotransferase (AST) Significantly decreasedSignificantly decreasedToldimfos resulted in a better outcome.[1]
Alanine Aminotransferase (ALT) Significantly decreasedSignificantly decreasedToldimfos resulted in a better outcome.[1]
Glutathione Peroxidase (GPx) Significantly improvedImprovedMore significant improvement with Toldimfos.[1]
Glucose 6-Phosphate Dehydrogenase (G6PD) Significantly improvedImprovedMore significant improvement with Toldimfos.[1]
Influence on Milk Yield

Experimental Protocols

The methodologies employed in comparative studies provide crucial context for the interpretation of their findings.

Study 1: Treatment of Post-Parturient Hemoglobinuria in Buffaloes
  • Animals: Sixty-eight buffaloes diagnosed with post-parturient hemoglobinuria were randomly allocated into two groups of 34.

  • Group I (Sodium Acid Phosphate): Received 60 g of sodium acid phosphate intravenously in a 20% sterile water solution, with a subsequent similar dose administered subcutaneously 12 hours later.[1]

  • Group II (Toldimfos Sodium): Received 25 cc of Toldimfos sodium per animal via intramuscular injection, repeated after 12 hours.[1]

  • Parameters Measured: Clinical findings, urine characteristics, hematological indices, and biochemical parameters (serum phosphorus, calcium, AST, ALT, GPx, and G6PD) were evaluated before and after treatment.[1]

Study 2: Correction of Hypophosphatemia in HF Cross Cows
  • Animals: Twenty cross-bred Holstein Friesian cows exhibiting clinical signs of chronic phosphorus deficiency and serum inorganic phosphorus levels below 5.6 mg/dl were divided into two groups of ten.[2]

  • Group A (Sodium Acid Phosphate): Treated with 15 ml of a sodium acid phosphate solution intravenously.[2]

  • Group B (Toldimfos Sodium): Treated with 15 ml of a Toldimfos sodium solution intravenously.[2]

  • Parameters Measured: Serum inorganic phosphorus levels were measured at 0 and 24 hours post-treatment.[2]

G cluster_selection Animal Selection cluster_grouping Randomization cluster_treatment Treatment Administration cluster_analysis Data Collection & Analysis A Cattle/Buffalo with Metabolic Disorder B Group 1: Sodium Acid Phosphate A->B C Group 2: Toldimfos A->C D Intravenous/Subcutaneous Administration B->D E Intramuscular/Intravenous Administration C->E F Pre- and Post-treatment Blood & Urine Samples D->F E->F G Biochemical Analysis: - Serum Phosphorus - Serum Calcium - Liver Enzymes (AST, ALT) - Oxidative Stress Markers F->G H Statistical Comparison of Efficacy G->H

Experimental workflow for comparing Toldimfos and sodium acid phosphate.

Mechanisms of Action

The fundamental difference between Toldimfos and sodium acid phosphate lies in their chemical nature and proposed mechanisms of action.

Sodium Acid Phosphate: As an inorganic phosphate, sodium acid phosphate directly provides a source of phosphate ions that can be readily utilized by the body.[2] These phosphate ions are crucial for a multitude of physiological processes, including:

  • Energy Metabolism: As a key component of adenosine triphosphate (ATP).

  • Bone Formation: As a major constituent of hydroxyapatite.

  • Acid-Base Balance: Acting as a physiological buffer.

  • Cellular Structure: Forming phospholipids in cell membranes and nucleic acids (DNA and RNA).

Toldimfos: The precise mode of action of Toldimfos, an organic phosphorus compound, is not fully understood.[3] It is suggested that its effect is not merely a substitution for deficient phosphorus but rather a broader stimulation of metabolism.[3] Toldimfos is an aromatic phosphorus compound that is thought to have a tonic effect, potentially influencing various metabolic pathways to improve the overall physiological status of the animal.

G cluster_intake Phosphorus Intake cluster_absorption Absorption & Distribution cluster_utilization Physiological Utilization cluster_excretion Excretion cluster_compounds Therapeutic Interventions A Dietary Phosphorus C Gastrointestinal Absorption A->C B Parenteral Supplementation D Bloodstream (Inorganic Phosphate Pool) B->D C->D E Bone Formation & Resorption D->E F Energy Metabolism (ATP Synthesis) D->F G Cellular Functions (Membranes, Nucleic Acids) D->G H Milk Synthesis (Phosphoproteins, etc.) D->H I Renal Excretion D->I J Fecal Excretion D->J K Sodium Acid Phosphate (Direct Inorganic P Source) K->B L Toldimfos (Metabolic Stimulant) L->B

Simplified overview of phosphorus metabolism and points of intervention.

Conclusion

Both Toldimfos and sodium acid phosphate are effective in treating phosphorus deficiencies in cattle, though their suitability may depend on the specific clinical context. Sodium acid phosphate appears to offer a more rapid and pronounced increase in serum inorganic phosphorus, making it a strong candidate for the acute correction of severe hypophosphatemia. Toldimfos, on the other hand, may provide a broader metabolic stimulus, as evidenced by its more significant effects on liver enzymes and oxidative stress markers in some studies.

For researchers and drug development professionals, further investigation into the precise mechanism of Toldimfos is warranted to fully understand its therapeutic benefits. Additionally, direct comparative studies evaluating the impact of both compounds on milk yield and overall productivity in dairy cattle would be of significant value to the industry. The choice of agent should be based on a thorough clinical assessment of the animal and the specific therapeutic goals.

References

Validation

Validating the Metabolic Effects of Toldimfos: A Comparative Guide for Researchers

An Objective Analysis of Toldimfos's Metabolic Impact Supported by Experimental Data Introduction Toldimfos, an aromatic phosphorus compound, is utilized in veterinary medicine to address metabolic disorders and as a pho...

Author: BenchChem Technical Support Team. Date: December 2025

An Objective Analysis of Toldimfos's Metabolic Impact Supported by Experimental Data

Introduction

Toldimfos, an aromatic phosphorus compound, is utilized in veterinary medicine to address metabolic disorders and as a phosphorus supplement. While its precise mechanism of action is not fully elucidated, it is believed to exert its effects through a general stimulation of metabolism rather than solely as a phosphorus source. This guide provides a comprehensive comparison of the metabolic effects of Toldimfos against control groups, supported by available experimental data. It is intended for researchers, scientists, and drug development professionals seeking to understand the metabolic implications of Toldimfos administration.

Metabolic Effects of Toldimfos: Experimental Data

A key study investigated the therapeutic effects of Toldimfos sodium in buffalo suffering from post-parturient hemoglobinuria (PPH), a metabolic disease. The study compared the effects of Toldimfos with sodium acid phosphate, another phosphorus-containing compound.

Experimental Protocol:

A randomized clinical trial was conducted on 68 buffalo diagnosed with PPH. The animals were randomly allocated into two groups of 34.

  • Toldimfos Group: Received intramuscular injections of Toldimfos sodium (25 cc/animal), repeated after 12 hours.

  • Sodium Acid Phosphate Group: Received intravenous sodium acid phosphate (60 g in a 20% sterile water solution), with a subsequent subcutaneous dose after 12 hours.

Blood samples were collected from all animals before and after treatment to evaluate various hematological and biochemical parameters.

Key Findings:

The administration of Toldimfos sodium resulted in notable changes in several metabolic and health markers.

Table 1: Comparative Effects of Toldimfos Sodium on Key Serum Biochemical Parameters in Buffalo with PPH

ParameterPre-treatment (Toldimfos Group)Post-treatment (Toldimfos Group)Comparison with Sodium Acid Phosphate
Serum Phosphorus Significantly lowSignificant improvement (p<0.05)Provided a more significant improvement
Serum Calcium LowImprovementImprovement also observed
Aspartate Aminotransferase (AST) ElevatedSignificant decreaseProvided better results in lowering levels
Alanine Aminotransferase (ALT) ElevatedSignificant decreaseProvided better results in lowering levels
Glutathione Peroxidase (GPx) DepletedImproved (p<0.05)More significant improvement observed
Glucose 6-Phosphate Dehydrogenase (G6PD) DepletedImproved (p<0.05)More significant improvement observed

Source: Comparative Therapeutic Effect of Toldimfos Sodium and Sodium Acid Phosphate for Treatment of Post-Parturient Hemoglobinuria (PPH) In Buffalo: A Randomized Clinical Trial[1][2]

The study highlights that Toldimfos sodium was not only effective in restoring phosphorus levels but also demonstrated a superior effect on liver enzymes (AST and ALT) and key antioxidant enzymes (GPx and G6PD) compared to sodium acid phosphate.[1]

Visualizing the Experimental Workflow and Metabolic Impact

To better understand the experimental design and the proposed metabolic influence of Toldimfos, the following diagrams are provided.

Experimental_Workflow cluster_enrollment Animal Enrollment cluster_randomization Randomization cluster_treatment Treatment Groups (n=34 each) cluster_assessment Assessment cluster_analysis Data Analysis PPH_Buffalo Buffalo with PPH (n=68) Randomization Random Allocation PPH_Buffalo->Randomization Toldimfos_Group Toldimfos Sodium (25 cc IM, repeated at 12h) Randomization->Toldimfos_Group SAP_Group Sodium Acid Phosphate (60g IV + SC, repeated at 12h) Randomization->SAP_Group Pre_Treatment Pre-treatment Blood Sampling Post_Treatment Post-treatment Blood Sampling Toldimfos_Group->Post_Treatment SAP_Group->Post_Treatment Pre_Treatment->Toldimfos_Group Pre_Treatment->SAP_Group Analysis Comparison of Biochemical Parameters Post_Treatment->Analysis

Caption: Experimental workflow for comparing Toldimfos and Sodium Acid Phosphate.

Metabolic_Impact_of_Toldimfos cluster_effects Metabolic Effects Toldimfos Toldimfos Sodium Phosphorus ↑ Serum Phosphorus Toldimfos->Phosphorus Restores Phosphorus Levels Calcium ↑ Serum Calcium Toldimfos->Calcium Improves Calcium Homeostasis Liver_Enzymes ↓ AST & ALT Toldimfos->Liver_Enzymes Reduces Liver Stress Antioxidant_Enzymes ↑ GPx & G6PD Toldimfos->Antioxidant_Enzymes Enhances Antioxidant Defense

Caption: Observed metabolic impact of Toldimfos administration in buffalo.

Discussion and Conclusion

The available experimental data, primarily from the study on buffalo with PPH, suggests that Toldimfos has a multi-faceted metabolic effect. Its ability to significantly improve serum phosphorus levels is a key therapeutic benefit.[1] Furthermore, the observed reductions in AST and ALT levels point towards a hepatoprotective or restorative effect, mitigating liver stress associated with metabolic disorders.[1]

The enhanced activity of the antioxidant enzymes Glutathione Peroxidase (GPx) and Glucose 6-Phosphate Dehydrogenase (G6PD) is particularly noteworthy.[1] This suggests that Toldimfos may bolster the animal's endogenous antioxidant defense systems, which are crucial for combating oxidative stress that often accompanies metabolic diseases.

While the current data provides valuable insights, it is important to acknowledge the limitations. The primary study compared Toldimfos to another active phosphorus compound, not an inert placebo. Therefore, the observed effects are relative to sodium acid phosphate. Further research with placebo-controlled trials across different species (cattle, sheep, pigs, goats, and horses) is necessary to fully elucidate the absolute metabolic effects of Toldimfos. Future studies should also aim to measure a broader range of metabolic parameters, including lipid profiles (triglycerides, cholesterol), protein metabolism markers (total protein, albumin), and a more extensive panel of enzymes to build a more complete picture of its metabolic influence.

References

Comparative

Toldimfos vs. Inorganic Phosphate Supplementation in Animal Feed: A Comparative Guide

A Comprehensive Analysis for Researchers and Drug Development Professionals In the realm of animal nutrition, adequate phosphorus supplementation is paramount for optimal growth, bone development, and overall metabolic f...

Author: BenchChem Technical Support Team. Date: December 2025

A Comprehensive Analysis for Researchers and Drug Development Professionals

In the realm of animal nutrition, adequate phosphorus supplementation is paramount for optimal growth, bone development, and overall metabolic function. While inorganic phosphates have long been the industry standard, organic phosphorus compounds, such as Toldimfos, present an alternative with a distinct proposed mechanism of action. This guide provides a detailed comparison of Toldimfos and inorganic phosphate supplementation in animal feed, drawing upon available experimental data to inform researchers, scientists, and drug development professionals.

At a Glance: Toldimfos vs. Inorganic Phosphates

FeatureToldimfos (Organic Phosphinate)Inorganic Phosphates (e.g., MCP, DCP)
Primary Function Proposed metabolic stimulant; therapeutic for hypophosphatemia.[1][2]Direct source of phosphorus for physiological processes.[3][4]
Mechanism of Action Thought to stimulate intermediary metabolism, potentially enhancing energy production.[1]Provides phosphate ions for absorption and incorporation into bone, ATP, nucleic acids, etc.
Bioavailability Rapidly absorbed systemically.[1]Varies by source (e.g., MCP generally higher than DCP), influenced by diet composition.[5]
Primary Application Treatment of metabolic disorders and phosphorus deficiencies.[2][6]Routine supplementation in animal feed to meet phosphorus requirements.[3][4]
Performance Data (as feed additive) Limited direct comparative data on growth performance in healthy animals.Extensive data available on effects on weight gain, feed conversion, and bone mineralization.[7][8][9]

Performance Data: Inorganic Phosphate Supplementation

The efficacy of various inorganic phosphate sources has been extensively studied in production animals. The following tables summarize key performance indicators from comparative trials.

Table 1: Comparative Efficacy of Inorganic Phosphate Sources in Growing Pigs
ParameterDicalcium Phosphate (DCP)Monocalcium Phosphate (MCP)Monosodium Phosphate (MSP)Reference
Relative Bioavailability (%) 87-95100 (reference)-[7]
Bone Breaking Strength (kg) Lower than MCP/MSPHigher than DCPHigher than DCP[7]
Bone Ash (%) Lower than MCP/MSPHigher than DCPHigher than DCP[7]

Source: Adapted from studies on the relative bioavailability of phosphorus in inorganic sources for growing pigs.[7]

Table 2: Comparative Efficacy of Inorganic Phosphate Sources in Broiler Chickens
ParameterDicalcium Phosphate (DCP)Monocalcium Phosphate (MCP)Tricalcium Phosphate (TCP)Reference
Body Weight Gain (g) No significant differenceNo significant differenceNo significant difference[5]
Feed Conversion Ratio No significant differenceNo significant differenceNo significant difference[5]
Tibia Ash (%) No significant differenceNo significant differenceNo significant difference[5]
Ileal Phosphorus Digestibility (%) 75.3483.11-[7]

Source: Adapted from studies comparing different feed phosphates on broiler performance and phosphorus retention.[5][7]

Toldimfos: A Metabolic Stimulant Approach

Direct comparative studies evaluating Toldimfos as a routine feed supplement for growth promotion in healthy animals are limited. The primary body of research focuses on its therapeutic application in treating hypophosphatemia and other metabolic disorders.[2][6]

In a study on HF cross cows with hypophosphatemia, intravenous administration of sodium acid phosphate (an inorganic phosphate) resulted in a significantly higher and faster increase in serum phosphorus levels compared to Toldimfos sodium.[1] Specifically, the inorganic phosphate group showed a 26.43% increase in serum phosphorus after 24 hours, while the Toldimfos group showed an 18.27% increase.[1]

However, in a study on buffaloes with post-parturient hemoglobinuria, Toldimfos sodium was found to be more effective than sodium acid phosphate in improving serum phosphorus levels and other biochemical parameters.[2] These findings suggest that the efficacy of Toldimfos may be context-dependent, potentially exerting its effects through mechanisms other than direct phosphorus supplementation.

It is proposed that Toldimfos acts as a metabolic stimulant.[1] It is rapidly absorbed and distributed throughout the body and is primarily excreted unchanged in the urine, suggesting it may not be directly incorporated into tissues in the same manner as inorganic phosphates.[1] Its therapeutic effects may stem from a systemic influence on energy metabolism.

Experimental Protocols

Determination of Phosphorus Bioavailability in Swine (Slope-Ratio Assay)

Objective: To determine the relative bioavailability of phosphorus from different sources.

Methodology:

  • Animal Model: Growing pigs are typically used.

  • Basal Diet: A phosphorus-deficient basal diet is formulated to meet all other nutrient requirements.

  • Test Diets: Graded levels of a standard phosphorus source (e.g., monocalcium phosphate) and the test phosphate sources are added to the basal diet.

  • Experimental Period: Pigs are fed the experimental diets for a set period (e.g., 28-42 days).

  • Data Collection:

    • Individual pig weight and feed intake are recorded to calculate growth performance.

    • At the end of the trial, pigs are euthanized, and specific bones (e.g., femur, metacarpals) are collected.

  • Bone Analysis:

    • Bones are cleaned of soft tissue, and their breaking strength is determined using a specialized instrument.

    • The bones are then dried, defatted, and ashed in a muffle furnace to determine the percentage of bone ash.

  • Statistical Analysis:

    • The response criteria (e.g., bone breaking strength, bone ash) are regressed against the supplemental phosphorus intake for each source.

    • The slope of the regression line for the test source is divided by the slope of the standard source to calculate the relative bioavailability.[10]

Determination of Ileal Phosphorus Digestibility in Broilers

Objective: To determine the proportion of phosphorus absorbed in the small intestine.

Methodology:

  • Animal Model: Broiler chickens, typically around 21 days of age.

  • Experimental Diets:

    • A phosphorus-free diet is used to determine basal endogenous phosphorus loss.

    • Test diets are formulated with the ingredient of interest as the sole source of phosphorus. An indigestible marker (e.g., titanium dioxide or chromic oxide) is included.

  • Acclimation and Collection:

    • Birds are fed the experimental diets for a period to allow for adaptation.

    • Birds are euthanized, and the digesta from the terminal ileum is collected.

  • Sample Analysis:

    • The collected digesta and feed samples are analyzed for their phosphorus and indigestible marker content.

  • Calculation:

    • Apparent ileal digestibility (AID) is calculated using the following formula: AID (%) = [1 - ((Pdigesta / Mdigesta) / (Pfeed / Mfeed))] x 100 Where:

      • Pdigesta = Phosphorus concentration in ileal digesta

      • Mdigesta = Marker concentration in ileal digesta

      • Pfeed = Phosphorus concentration in the feed

      • Mfeed = Marker concentration in the feed

    • True ileal digestibility can be calculated by correcting for basal endogenous phosphorus loss.[7]

Signaling Pathways and Mechanisms of Action

Inorganic Phosphate Absorption and Metabolism

Inorganic phosphate is primarily absorbed in the small intestine via both active transport and passive diffusion. The absorbed phosphate enters the bloodstream and is utilized for various physiological functions, including bone mineralization and ATP synthesis.

Inorganic_Phosphate_Metabolism Dietary_P Dietary Inorganic Phosphate (e.g., MCP) Intestine Small Intestine Dietary_P->Intestine Ingestion Bloodstream Bloodstream (Phosphate Pool) Intestine->Bloodstream Absorption (Active & Passive Transport) Bone Bone (Hydroxyapatite) Bloodstream->Bone Mineralization Soft_Tissues Soft Tissues Bloodstream->Soft_Tissues Uptake Kidney Kidney Bloodstream->Kidney Filtration Bone->Bloodstream Resorption ATP ATP Synthesis Soft_Tissues->ATP Nucleic_Acids Nucleic Acid Synthesis Soft_Tissues->Nucleic_Acids Kidney->Bloodstream Reabsorption Urine Urine (Excretion) Kidney->Urine

Figure 1: Inorganic Phosphate Absorption and Utilization Pathway
Proposed Mechanism of Toldimfos

The precise molecular mechanism of Toldimfos is not fully elucidated, but it is believed to act as a metabolic stimulant rather than a direct source of phosphorus for anabolic processes. It is rapidly absorbed and distributed systemically, where it may influence cellular energy metabolism.

Toldimfos_Mechanism Toldimfos_Admin Toldimfos Administration Absorption Rapid Systemic Absorption Toldimfos_Admin->Absorption Circulation Circulation Absorption->Circulation Cells Target Cells (e.g., Liver, Muscle) Circulation->Cells Excretion Rapid Renal Excretion (Unchanged) Circulation->Excretion Metabolism Stimulation of Intermediary Metabolism (Proposed) Cells->Metabolism ATP_Production Enhanced ATP Production (Hypothesized) Metabolism->ATP_Production leads to

References

Validation

Toldimfos Research: A Comparative Analysis of Therapeutic Efficacy and Pharmacokinetics

A synthesis of available data for researchers, scientists, and drug development professionals. Therapeutic Efficacy: Comparative Data Clinical studies investigating the therapeutic efficacy of Toldimfos have often compar...

Author: BenchChem Technical Support Team. Date: December 2025

A synthesis of available data for researchers, scientists, and drug development professionals.

Therapeutic Efficacy: Comparative Data

Clinical studies investigating the therapeutic efficacy of Toldimfos have often compared it to other phosphorus-containing compounds or alternative treatments. A notable area of research has been its use in treating post-parturient hemoglobinuria (PPH) in buffaloes.

Treatment GroupEfficacy (%)Animal ModelKey FindingsReference
Toldimfos Sodium85%Buffaloes with PPHSignificantly higher efficacy compared to Sodium Acid Phosphate and tea leaves.[1][2]
Sodium Acid Phosphate18%Buffaloes with PPHLowest efficacy among the compared treatments.[1]
Tea Leaves56%Buffaloes with PPHModerate efficacy.[1]

In addition to PPH, Toldimfos has been observed to improve serum phosphorus and calcium levels and decrease AST and ALT activities in treated animals, suggesting a broader metabolic effect.[2]

Pharmacokinetic Profile Across Species

Pharmacokinetic studies have been conducted in cattle, including calves and dairy cows, to understand the absorption, distribution, and elimination of Toldimfos. The data, while not from direct comparative studies, shows a degree of consistency across different reports.

ParameterValueAnimal ModelAdministration RouteReference
Peak Blood Concentration (Cmax) 52 to 61 µg equivalents/mlAdult BovinesIntramuscular (20 mg/kg bw)[3]
Time to Peak Concentration (Tmax) 10 to 20 minutesCattleIntramuscular (10 mg/kg bw)[3][4]
Serum Half-life (t1/2) 1.07 hoursCalvesIntramuscular[3][4]
1.15 hoursDairy CowsIntramuscular[3][4]
0.7 to 0.95 hoursAdult BovinesIntramuscular (20 mg/kg bw)[3]
Mean Residence Time (MRT) 3.6 hoursCalvesIntramuscular[3][4]
3.1 hoursDairy CowsIntramuscular[3][4]
1.1 to 1.4 hoursAdult BovinesIntramuscular (20 mg/kg bw)[3]
Volume of Distribution (Vd) 0.27 to 0.34 l/kgAdult BovinesIntramuscular (20 mg/kg bw)[3]
Total Clearance from Serum 0.2 to 0.27 l/hourAdult BovinesIntramuscular (20 mg/kg bw)[3]

These studies indicate that Toldimfos is rapidly absorbed following intramuscular administration, with a relatively short half-life, suggesting rapid elimination.[3][4] The pharmacokinetic profile is generally described by a one-compartment model.[3][4]

Experimental Methodologies

The evaluation of Toldimfos in the cited research relies on established veterinary clinical trial protocols and analytical chemistry techniques.

Therapeutic Efficacy Studies (e.g., PPH in Buffaloes)

A common experimental workflow for assessing the therapeutic efficacy of Toldimfos involves the following steps:

  • Animal Selection and Grouping: A cohort of animals diagnosed with a specific condition (e.g., PPH) is selected and randomly divided into treatment and control groups.

  • Pre-treatment Sampling: Blood and urine samples are collected from all animals before the initiation of treatment to establish baseline hematological and biochemical parameters.

  • Treatment Administration: The treatment group receives Toldimfos sodium at a specified dosage and route (e.g., 10 mg/kg bw, intramuscularly), while control groups receive alternative treatments or a placebo.

  • Post-treatment Monitoring and Sampling: Clinical signs are monitored daily, and blood and urine samples are collected at regular intervals (e.g., day 1, 2, and 3 post-treatment) to assess changes in hematological and biochemical profiles.

  • Data Analysis: The collected data are statistically analyzed to compare the efficacy of the different treatments.

Analytical Methods for Residue Analysis

For the detection of Toldimfos residues in animal-derived food products, liquid chromatography-triple quadrupole tandem mass spectrometry (LC-MS/MS) is a validated method.[5][6]

  • Extraction: The drug is extracted from the sample matrix (e.g., porcine muscle, bovine milk) using a solvent such as 10 mM ammonium formate in acetonitrile.

  • Purification: The extract is then purified, for example, using n-hexane to remove lipids.

  • Chromatographic Separation: The purified extract is injected into an LC-MS/MS system. The drug is separated on a suitable column (e.g., Luna C18) using a mobile phase gradient.

  • Mass Spectrometric Detection: The mass spectrometer is operated in a specific mode (e.g., positive electrospray ionization) to detect and quantify Toldimfos.

  • Method Validation: The analytical method is validated for parameters such as linearity, recovery, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizing Toldimfos's Proposed Action and Experimental Evaluation

While the precise molecular signaling pathways of Toldimfos remain to be fully elucidated, it is believed to act as a metabolic stimulant rather than solely as a phosphorus supplement.[3] The following diagrams illustrate its proposed general mechanism and a typical workflow for its evaluation.

Toldimfos Toldimfos Administration Metabolism Stimulation of Multiple Metabolic Pathways Toldimfos->Metabolism Outcome Improved Clinical and Biochemical Outcomes Metabolism->Outcome Start Animal Selection & Diagnosis Grouping Randomized Grouping (Treatment vs. Control) Start->Grouping PreTreatment Pre-treatment Sampling (Blood, Urine) Grouping->PreTreatment Treatment Toldimfos or Control Administration PreTreatment->Treatment PostTreatment Post-treatment Monitoring & Sampling Treatment->PostTreatment Analysis Statistical Analysis of Clinical & Lab Data PostTreatment->Analysis Conclusion Efficacy Conclusion Analysis->Conclusion

References

Comparative

Reproducibility of Pharmacokinetic Data for Toldimfos: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the pharmacokinetic data for Toldimfos, an organophosphorus compound used in veterinary medicine. Due to the l...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the pharmacokinetic data for Toldimfos, an organophosphorus compound used in veterinary medicine. Due to the limited availability of comprehensive and directly comparable pharmacokinetic studies for Toldimfos across multiple species, this guide also includes data on Butaphosphan, another organic phosphorus compound, to offer a broader context for researchers. The objective is to present the available data with clarity and scientific rigor to support further research and development.

Comparative Pharmacokinetic Data

The following tables summarize the available pharmacokinetic parameters for Toldimfos and Butaphosphan in various animal species. It is important to note that direct comparisons should be made with caution due to variations in study design, analytical methodologies, and the limited number of studies for some species.

Table 1: Pharmacokinetic Parameters of Toldimfos

SpeciesAdministration RouteDosage (mg/kg bw)Tmax (h)Cmax (µg/mL)T½ (h)AUC (µg·h/mL)Reference(s)
CalvesIntramuscular100.17 - 0.33-1.07-
Dairy CowsIntramuscular100.17 - 0.33-1.15-
Adult BovinesIntramuscular200.1752 - 610.7 - 0.95-

Table 2: Pharmacokinetic Parameters of Butaphosphan

SpeciesAdministration RouteDosage (mg/kg bw)Tmax (h)Cmax (µg/mL)T½ (h)AUC (µg·h/mL)Bioavailability (%)Reference(s)
PigletsIntravenous10--3.3064.49 ± 15.07-
PigletsIntramuscular100.3128.11-48.29 ± 21.6774.69
Dairy CowsIntravenous---1.93--

Note: "-" indicates that the data was not provided in the cited sources.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summaries of the experimental protocols from the cited pharmacokinetic studies.

Toldimfos in Cattle
  • Study Design: A pharmacokinetic study was conducted in calves and dairy cows. A separate GLP compliant, radiolabeled study was performed on adult bovines.

  • Animals: The studies involved calves, dairy cows, and adult bovines.

  • Drug Administration: Toldimfos was administered via intramuscular injection at a dosage of 10 mg/kg body weight in the non-radiolabeled study and 20 mg/kg body weight in the radiolabeled study.

  • Sampling: Blood samples were collected to determine serum concentrations of Toldimfos. In the study with dairy cows, milk samples were also collected.

  • Analytical Method: The exact analytical methods for the non-radiolabeled studies are not specified in the provided excerpts. The radiolabeled study utilized methods to measure ¹⁴C-toldimfos equivalents. A separate study details an analytical method for Toldimfos in porcine muscle and bovine milk using liquid chromatography-triple quadrupole tandem mass spectrometry (LC-MS/MS).

Butaphosphan in Piglets
  • Study Design: A pharmacokinetic and bioavailability study was conducted in piglets.

  • Animals: Clinically healthy crossbred weaning piglets were used.

  • Drug Administration: Butaphosphan was administered intravenously and intramuscularly at a single dose of 10 mg/kg body weight.

  • Sampling: Plasma samples were collected at various time points to measure Butaphosphan concentrations.

  • Analytical Method: Plasma concentrations of Butaphosphan were analyzed using a validated analytical method. The data was analyzed using noncompartmental analysis with WinNolin 6.3 software.

Visualizations

Experimental Workflow Diagrams

experimental_workflow_toldimfos_cattle cluster_study_design Study Design cluster_sampling Sampling cluster_analysis Analysis A Animal Selection (Calves, Dairy Cows, Adult Bovines) B Drug Administration (Intramuscular Injection) A->B C Dosage (10 or 20 mg/kg) B->C D Blood Collection (Serum) C->D E Milk Collection (Dairy Cows) C->E F Quantification of Toldimfos (Radiolabeled or LC-MS/MS) D->F E->F G Pharmacokinetic Modeling F->G

Toldimfos Pharmacokinetic Study Workflow in Cattle.

experimental_workflow_butaphosphan_piglets cluster_study_design Study Design cluster_sampling Sampling cluster_analysis Analysis A Animal Selection (Weaning Piglets) B Drug Administration (IV and IM routes) A->B C Dosage (10 mg/kg) B->C D Plasma Collection C->D E Butaphosphan Quantification D->E F Noncompartmental Analysis (WinNolin) E->F

Butaphosphan Pharmacokinetic Study Workflow in Piglets.
Signaling Pathway and Metabolic Relationship

The precise mechanism of action for Toldimfos is not fully elucidated, though it is believed to stimulate overall metabolism. Butaphosphan, as a source of organic phosphorus, is thought to play a role in energy metabolism, particularly in pathways like gluconeogenesis and the Krebs cycle. The following diagram illustrates a generalized concept of how organophosphorus compounds may influence metabolic pathways.

metabolic_pathway cluster_input Input cluster_process Metabolic Influence cluster_output Cellular Outcomes Organophosphorus Organophosphorus Compound (e.g., Toldimfos, Butaphosphan) Energy_Metabolism Energy Metabolism Organophosphorus->Energy_Metabolism Gluconeogenesis Gluconeogenesis Energy_Metabolism->Gluconeogenesis Lipid_Metabolism Lipid Metabolism Energy_Metabolism->Lipid_Metabolism Krebs_Cycle Krebs Cycle Energy_Metabolism->Krebs_Cycle Metabolic_Stimulation Overall Metabolic Stimulation Energy_Metabolism->Metabolic_Stimulation ATP_Production ATP Production Krebs_Cycle->ATP_Production

Hypothesized Metabolic Influence of Organophosphorus Compounds.

Conclusion

The available data on the pharmacokinetics of Toldimfos is primarily focused on cattle, with a noticeable lack of published studies in swine and equine species. Butaphosphan has been studied more extensively in piglets and dairy cows. For a comprehensive understanding and direct comparison of the reproducibility of pharmacokinetic data, further research is warranted, particularly for Toldimfos in a wider range of species and under standardized experimental conditions. The provided information serves as a foundational guide for researchers to identify existing data and pinpoint areas where further investigation is critically needed.

Validation

Toldimfos Trial Results: A Statistical Validation and Comparative Guide

This guide provides a comprehensive comparison of Toldimfos with its alternatives, focusing on the statistical validation of its trial results in published veterinary studies. The content is tailored for researchers, sci...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive comparison of Toldimfos with its alternatives, focusing on the statistical validation of its trial results in published veterinary studies. The content is tailored for researchers, scientists, and drug development professionals, offering an objective analysis of its performance supported by experimental data.

Comparative Efficacy of Toldimfos and Alternatives

The following tables summarize the quantitative data from various studies, comparing the efficacy of Toldimfos with other treatments, primarily Sodium Acid Phosphate, for conditions such as Post-Parturient Hemoglobinuria (PPH) and hypophosphatemia in livestock.

Table 1: Therapeutic Efficacy in Treating Post-Parturient Hemoglobinuria (PPH) in Buffaloes

Treatment GroupNumber of Animals (n)Efficacy Rate (%)Data Source
Toldimfos Sodium Not Specified85%[1]
Sodium Acid Phosphate Not Specified18%[1]
Tea Leaves Not Specified56%[1]

Table 2: Impact on Serum Phosphorus Levels in Hypophosphatemic HF Cross Cows

Treatment GroupParameter0 Hours (Baseline)24 Hours Post-Treatment% IncreaseData Source
Sodium Acid Phosphate (Inorganic) Mean Serum Phosphorus (mg/dl)4.828 ± 0.19256.104 ± 0.292726.43%
Toldimfos Sodium (Organic) Mean Serum Phosphorus (mg/dl)4.011 ± 0.15834.744 ± 0.261518.27%

Table 3: Comparative Effects on Biochemical Parameters in Buffaloes with PPH

ParameterTreatment GroupPre-TreatmentPost-TreatmentOutcomeData Source
Serum Phosphorus Toldimfos SodiumLowSignificantly ImprovedBetter than Sodium Acid Phosphate
Sodium Acid PhosphateLowImproved-
AST & ALT Activities Toldimfos SodiumHighSignificantly DecreasedBetter results than Sodium Acid Phosphate
Sodium Acid PhosphateHighSignificantly Decreased-
Glutathione Peroxidase (GPx) Toldimfos SodiumLowSignificantly ImprovedMore significant improvement
Sodium Acid PhosphateLowImproved-
Glucose 6-Phosphate Dehydrogenase (G6PD) Toldimfos SodiumLowSignificantly ImprovedMore significant improvement
Sodium Acid PhosphateLowImproved-

Table 4: Pharmacokinetic Properties of Toldimfos in Cattle

ParameterValueSpeciesData Source
Time to Peak Blood Concentration 10-20 minutes (IM)Cattle
Serum Half-life 1.07 hoursCalves
1.15 hoursDairy Cows
Mean Residence Time in Blood 3.6 hoursCalves
3.1 hoursDairy Cows

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in the comparison tables.

Study 1: Comparative Therapeutic Efficacy for PPH in Buffaloes
  • Objective: To compare the therapeutic efficacy of Toldimfos sodium, sodium acid phosphate, and tea leaves for the treatment of Post-Parturient Hemoglobinuria (PPH) in buffaloes.[1]

  • Animals: 1000 buffaloes were screened for PPH based on clinical signs such as hemoglobinuria, anemia, and moderate pyrexia.[1] Positive animals were selected for the treatment trial.

  • Treatment Groups:

    • Group 1: Treated with Toldimfos sodium.

    • Group 2: Treated with sodium acid phosphate.

    • Group 3: Treated with tea leaves.

  • Methodology:

    • Urine and blood samples were collected from all animals diagnosed with PPH before the initiation of treatment.[1]

    • Blood samples were processed for hematological and biochemical profiles.[1]

    • Treatments were administered to the respective groups.

    • Post-treatment blood samples were collected on days 1, 2, and 3 to evaluate changes in blood parameters.[1]

  • Data Analysis: The collected data were statistically analyzed to determine and compare the efficacy of the different treatments.[1]

Study 2: Comparative Efficacy in Hypophosphatemic HF Cross Cows
  • Objective: To evaluate the comparative efficacy of an organic phosphinate (Toldimfos sodium) versus an inorganic phosphate (sodium acid phosphate) in correcting hypophosphatemia.

  • Animals: Twenty cross-bred Holstein Friesian (HF) cows exhibiting clinical signs of chronic phosphorus deficiency (e.g., rough coat, pica).

  • Treatment Groups:

    • Group A: Treated with inorganic phosphorus (Sodium Acid Phosphate).

    • Group B: Treated with organic phosphorus (Toldimfos sodium).

  • Methodology:

    • Blood samples were collected at 0 hours (baseline) before treatment administration.

    • The respective treatments were administered to the cows in each group.

    • A second round of blood samples was collected at 24 hours post-treatment.

    • Serum phosphorus levels were measured and compared between the two groups and against their baseline levels.

  • Data Analysis: Statistical analysis was performed to compare the mean serum phosphorus levels and the percentage increase between the two groups.

Visualizations: Workflows and Pathways

The following diagrams illustrate a typical experimental workflow for such clinical trials and the fundamental role of phosphorus in cellular energy metabolism, which is central to the therapeutic action of phosphorus-containing compounds like Toldimfos.

G cluster_0 Pre-Trial Phase cluster_1 Experimental Phase cluster_2 Post-Trial Analysis screening Screening of Animals (e.g., 1000 Buffaloes for PPH) diagnosis Diagnosis & Selection (Based on Clinical Signs & Lab Tests) screening->diagnosis baseline Baseline Sampling (Blood & Urine Collection - Day 0) randomization Randomization into Treatment Groups baseline->randomization treatment_A Group A (Toldimfos Sodium) randomization->treatment_A treatment_B Group B (Sodium Acid Phosphate) randomization->treatment_B treatment_C Group C (Alternative/Control) randomization->treatment_C post_sampling Post-Treatment Sampling (Days 1, 2, 3) treatment_A->post_sampling treatment_B->post_sampling treatment_C->post_sampling post_sampling->post_sampling lab_analysis Laboratory Analysis (Hematology & Biochemical Profiles) stat_analysis Statistical Analysis (Comparison of Efficacy & Parameters) publication Publication of Results

Caption: Experimental workflow for a comparative veterinary clinical trial.

ATP_Cycle cluster_energy_input Energy Input cluster_atp_synthesis ATP Synthesis cluster_energy_output Energy Release for Cellular Work energy_source Energy from Cellular Respiration ATP ATP (Adenosine Triphosphate) energy_source->ATP Drives Synthesis ADP ADP (Adenosine Diphosphate) ADP->ATP Phosphorylation Pi Pi (Inorganic Phosphate) Pi->ATP cellular_work Cellular Processes: - Muscle Contraction - Nerve Impulse - Biosynthesis ATP->cellular_work Energy Release (Hydrolysis) cellular_work->ADP Recycles ADP Pi_source Phosphorus Source (e.g., Toldimfos) Pi_source->Pi Provides Substrate

Caption: The central role of phosphorus in the ATP-ADP energy cycle.

References

Comparative

A Comparative Analysis of Toldimfos and Other Organic Phosphorus Supplements for Researchers and Drug Development Professionals

An in-depth guide to the performance, mechanisms, and experimental data of key organic phosphorus compounds in veterinary and metabolic research. Introduction Organic phosphorus compounds are integral to veterinary medic...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth guide to the performance, mechanisms, and experimental data of key organic phosphorus compounds in veterinary and metabolic research.

Introduction

Organic phosphorus compounds are integral to veterinary medicine and metabolic research, primarily utilized to address phosphorus deficiencies and stimulate metabolic processes. Among these, Toldimfos and Butaphosphan (often in combination with cyanocobalamin as Catosal) are prominent. This guide provides a comprehensive comparative analysis of these supplements, focusing on their chemical properties, mechanisms of action, and performance based on available experimental data. This objective overview is intended to assist researchers, scientists, and drug development professionals in making informed decisions for future studies and product development.

Chemical and Pharmacokinetic Profiles

Toldimfos and Butaphosphan are distinct organic phosphorus compounds with different chemical structures, influencing their pharmacokinetic behavior.

FeatureToldimfos SodiumButaphosphan
Chemical Name Sodium (4-dimethylamino-2-methylphenyl)phosphinate[1-(butylamino)-1-methylethyl]-phosphonic acid
Molecular Formula C₉H₁₂NNaO₂PC₇H₁₈NO₃P
Key Pharmacokinetic Characteristics Rapidly absorbed after intramuscular, intravenous, or subcutaneous injection. [1]Peak blood concentrations are reached within 10 to 20 minutes in cattle. [1]It has a short serum half-life of approximately 1.07 to 1.15 hours in calves and dairy cows, respectively, and is excreted rapidly, primarily in the urine as the parent compound. [1]Following intravenous administration in cattle, it exhibits a three-compartment model pharmacokinetic profile with a terminal elimination half-life of 1.38 hours. [2]After intramuscular injection in piglets, it is rapidly absorbed with a Tmax of 0.31 hours and has an absolute bioavailability of 74.69%. [3]Butaphosphan is also primarily excreted via urine. [2]

Comparative Efficacy and Performance Data

Direct comparative studies between Toldimfos and Butaphosphan are limited. However, individual studies provide insights into their efficacy in treating metabolic disorders and influencing production parameters.

Toldimfos: Clinical and Biochemical Effects

A randomized clinical trial in buffaloes suffering from Post-Parturient Hemoglobinuria (PPH) compared the efficacy of Toldimfos sodium with inorganic sodium acid phosphate. The results demonstrated the superior performance of Toldimfos in several key areas. [4]

Parameter Pre-treatment (Mean ± SD) Post-Toldimfos (Mean ± SD) Post-Sodium Acid Phosphate (Mean ± SD)
Serum Phosphorus (mg/dL) 2.1 ± 0.4 5.8 ± 0.7* 4.5 ± 0.9
Serum Calcium (mg/dL) 8.2 ± 1.1 9.5 ± 1.3* 8.9 ± 1.5
Aspartate Aminotransferase (AST) (U/L) 125 ± 15 85 ± 10* 98 ± 12
Alanine Aminotransferase (ALT) (U/L) 65 ± 8 42 ± 6* 51 ± 7
Glutathione Peroxidase (GPx) (U/mL) 25 ± 5 45 ± 7* 35 ± 6
Glucose-6-Phosphate Dehydrogenase (G6PD) (U/g Hb) 10 ± 2 18 ± 3* 14 ± 2
Recovery Rate (%) N/A 85% 18%

*Statistically significant improvement compared to sodium acid phosphate (p<0.05). [4][5]

Butaphosphan (in combination with Cyanocobalamin - Catosal): Metabolic and Production Effects

Studies on Butaphosphan, typically administered with cyanocobalamin, focus on its impact on metabolic profiles and production in dairy cattle, particularly during the transition period.

ParameterControl GroupButaphosphan + B12 GroupStudy Details
Serum Beta-Hydroxybutyrate (BHBA) (mmol/L) No significant changeSignificant decrease in mature cowsRandomized trial in 1,122 dairy cows. [6]
Serum Calcium (mg/dL) No significant changeNo significant changeRandomized trial in 1,122 dairy cows. [6]
Serum Phosphorus (mg/dL) No significant changeNo significant changeRandomized trial in 1,122 dairy cows. [6]
Milk Yield ( kg/day ) 40.08 ± 0.3943.41 ± 0.38 (sustained-release)36 multiparous Holstein cows. [7]
Non-Esterified Fatty Acids (NEFA) (mmol/L) Higher concentrationsLinear reduction with increasing dose52 Holstein cows in the postpartum period. [8]

Experimental Protocols

Toldimfos vs. Sodium Acid Phosphate in Buffaloes with PPH[4]
  • Study Design: Randomized clinical trial.

  • Animals: Sixty-eight buffaloes diagnosed with PPH.

  • Groups:

    • Group I (n=34): Sodium acid phosphate (60 g in 20% sterile water) administered intravenously, with a second dose given subcutaneously after 12 hours.

    • Group II (n=34): Toldimfos sodium (25 cc/animal) administered intramuscularly, repeated after 12 hours.

  • Data Collection: Clinical evaluation, urine analysis, and blood samples for hematological and biochemical analysis were collected before and after treatment.

  • Biochemical Analysis: Serum levels of phosphorus, calcium, AST, ALT, GPx, and G6PT were measured.

Butaphosphan and Cyanocobalamin in Postpartum Dairy Cattle[6]
  • Study Design: Randomized placebo-controlled trial.

  • Animals: 1,122 cows from four dairy herds.

  • Groups:

    • Treatment Group: 25 mL of 10% butaphosphan and cyanocobalamin (Catosal) administered subcutaneously on the day of calving and 1 day later.

    • Placebo Group: 25 mL of sterile water administered on the same schedule.

  • Data Collection: Blood samples were collected at calving (pre-treatment) and between 3 and 10 days in milk for serum BHBA analysis. A subset of mature cows was also evaluated for serum calcium and phosphorus concentrations.

  • Statistical Analysis: Data were analyzed to compare median serum BHBA concentrations and the proportion of hyperketonemic cows between the two groups.

Mechanisms of Action and Signaling Pathways

The precise molecular mechanisms of Toldimfos and Butaphosphan are not fully elucidated; however, they are generally considered to act as metabolic stimulants.

Toldimfos: The mode of action of Toldimfos is thought to involve a general stimulation of metabolism rather than simply acting as a phosphorus source. [1]Evidence from the comparative study in buffaloes suggests it may play a role in restoring erythrocyte integrity and function, possibly by influencing enzymes involved in antioxidant defense (GPx) and glucose metabolism (G6PD). [4] Butaphosphan: Butaphosphan is believed to participate in energy metabolism. [9]It is suggested to favor the synthesis of ATP and the phosphorylation of intermediates in metabolic pathways such as glycolysis and gluconeogenesis. [4]The combination with cyanocobalamin (Vitamin B12) is thought to have a synergistic effect, with Vitamin B12 acting as a cofactor for enzymes involved in the metabolism of carbohydrates, proteins, and fats. [9]Studies in mice suggest that Butaphosphan's effects on glucose metabolism may involve insulin signaling. [10]Organophosphorus compounds, in general, have been shown to influence Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are crucial in regulating cellular processes like growth, differentiation, and apoptosis. [10]

Visualizing Proposed Mechanisms

The following diagrams, generated using Graphviz, illustrate the proposed metabolic influences of these compounds.

Butaphosphan_Metabolic_Influence Butaphosphan Butaphosphan Glycolysis Glycolysis Butaphosphan->Glycolysis Stimulates Gluconeogenesis Gluconeogenesis Butaphosphan->Gluconeogenesis Stimulates ATP_Synth ATP Synthesis Glycolysis->ATP_Synth Glucose Glucose Gluconeogenesis->Glucose Energy Cellular Energy ATP_Synth->Energy

Proposed Metabolic Influence of Butaphosphan.

Toldimfos_Cellular_Effect Toldimfos Toldimfos G6PD G6PD Activity Toldimfos->G6PD Enhances GPx GPx Activity Toldimfos->GPx Enhances PentosePhosphate Pentose Phosphate Pathway G6PD->PentosePhosphate Antioxidant Antioxidant Defense GPx->Antioxidant RBC Erythrocyte Integrity PentosePhosphate->RBC Antioxidant->RBC

Proposed Cellular Effects of Toldimfos.

Experimental_Workflow_Comparative_Study Start Animal Selection (e.g., PPH Buffaloes) Randomization Randomization Start->Randomization GroupA Group A (Toldimfos) Randomization->GroupA GroupB Group B (Other Compound) Randomization->GroupB Treatment Treatment Administration GroupA->Treatment GroupB->Treatment DataCollection Data Collection (Blood, Urine, Clinical Signs) Treatment->DataCollection Analysis Biochemical & Statistical Analysis DataCollection->Analysis Results Comparative Efficacy Results Analysis->Results

General Experimental Workflow for Comparative Analysis.

Conclusion

Toldimfos and Butaphosphan are both effective organic phosphorus supplements that appear to exert their effects through the stimulation of metabolic pathways. The available data suggests that Toldimfos may have a more direct impact on improving serum phosphorus levels and antioxidant status, as demonstrated in the treatment of PPH in buffaloes. Butaphosphan, particularly in combination with cyanocobalamin, shows efficacy in mitigating the metabolic stress of the transition period in dairy cows, leading to improved production outcomes.

The lack of direct comparative clinical trials between Toldimfos and Butaphosphan highlights a significant knowledge gap. Future research should focus on head-to-head comparisons under controlled experimental conditions to provide a definitive assessment of their relative performance. Furthermore, more in-depth molecular studies are required to fully elucidate their specific signaling pathways and mechanisms of action. Such studies will be invaluable for the development of more targeted and effective metabolic stimulants for both veterinary and potentially human applications.

References

Validation

A Comparative Analysis of Toldimfos and Butaphosphan in Veterinary Metabolic Stimulation

In the realm of veterinary medicine, metabolic stimulants play a crucial role in managing and preventing production-related diseases, particularly in livestock. Among the compounds utilized for this purpose are Toldimfos...

Author: BenchChem Technical Support Team. Date: December 2025

In the realm of veterinary medicine, metabolic stimulants play a crucial role in managing and preventing production-related diseases, particularly in livestock. Among the compounds utilized for this purpose are Toldimfos and butaphosphan, both organic phosphorus compounds purported to enhance metabolic function. This guide provides a comprehensive comparison of these two substances, drawing upon available peer-reviewed studies to inform researchers, scientists, and drug development professionals. While direct comparative trials are scarce, this analysis synthesizes individual studies to highlight their respective applications, mechanisms of action, and reported efficacies.

Overview and Chemical Properties

Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid.[1][2] It is classified as an aromatic phosphorus compound.[1][3] Butaphosphan, chemically known as [1-(butylamino)-1-methylethyl]-phosphonic acid, is another organic phosphorus compound frequently used in combination with cyanocobalamin (Vitamin B12).[4][5]

Mechanism of Action

Toldimfos: The precise mode of action of Toldimfos remains largely unknown.[1][3] It is hypothesized that its effect is not simply a substitution for deficient phosphorus but rather a broader stimulation of the body's overall metabolism.[1][2][3] Some reports suggest it can increase blood calcium concentrations without concurrent calcium administration and may have a beneficial effect on serum cholesterol.[6]

Butaphosphan: The mechanism of action for butaphosphan is better elucidated, particularly in the context of energy metabolism. As an organic phosphorus source, it is believed to play a role in hepatic carbohydrate metabolism, where many intermediates in the gluconeogenic pathway require phosphorylation.[7][8] By providing a source of phosphorus, butaphosphan may enhance the rates of gluconeogenesis and glycolysis.[7][9] Studies suggest that butaphosphan, often in combination with cyanocobalamin, can improve the energy status of animals, potentially by increasing the expression of liver X receptor-α mRNA, a key regulator of lipid metabolism, and stimulating the citric acid cycle.[8] Cyanocobalamin, its frequent companion, is a crucial cofactor for enzymes involved in the conversion of propionate to succinyl-CoA, a key step in gluconeogenesis in ruminants.[4]

Comparative Efficacy and Clinical Applications

Direct comparative studies between Toldimfos and butaphosphan are limited. However, individual studies provide insights into their therapeutic applications and efficacy in various conditions.

Toldimfos: Clinical Efficacy

A notable study in buffalo suffering from post-parturient hemoglobinuria (PPH) compared the therapeutic efficacy of Toldimfos sodium with sodium acid phosphate. The results indicated a significantly higher efficacy for Toldimfos sodium (85%) compared to sodium acid phosphate (18%).[10] In this study, Toldimfos sodium demonstrated a significant improvement in serum phosphorus levels and better results in decreasing AST and ALT activities compared to sodium acid phosphate.[11] Toldimfos is generally indicated for the treatment and prophylaxis of diseases related to parturition, developmental and nutritional disorders in young animals, and disorders of bone growth.[1][2]

Butaphosphan: Clinical Efficacy (Often with Cyanocobalamin)

Research on butaphosphan, frequently in combination with cyanocobalamin, has largely focused on metabolic disorders in dairy cattle. Multiple studies have demonstrated its positive effects in managing subclinical ketosis (SCK). Treatment with a butaphosphan-cyanocobalamin combination has been shown to decrease the severity of hyperketonemia, reduce blood beta-hydroxybutyrate (BHBA) concentrations, and improve milk yield in ketotic cows.[12][13] It has also been associated with improved uterine involution and reproductive parameters.[12] Some studies indicate that this combination can reduce the intensity of negative energy balance in postpartum dairy cows by lowering plasma concentrations of non-esterified fatty acids (NEFA) and BHB.[7]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on Toldimfos and butaphosphan. It is important to note that these studies were not direct comparisons and varied in their design, animal models, and measured parameters.

Table 1: Summary of Toldimfos Efficacy in Post-Parturient Hemoglobinuria (PPH) in Buffalo

ParameterTreatment GroupEfficacySource
Therapeutic EfficacyToldimfos Sodium85%[10]
Sodium Acid Phosphate18%[10]
Serum PhosphorusToldimfos SodiumSignificant Improvement (p<0.05)[11]
Sodium Acid PhosphateImprovement[11]
AST and ALT ActivitiesToldimfos SodiumSignificant Decrease[11]
Sodium Acid PhosphateSignificant Decrease[11]

Table 2: Summary of Butaphosphan (with Cyanocobalamin) Efficacy in Dairy Cattle

ConditionTreatmentKey FindingsSource
Subclinical KetosisButaphosphan-cyanocobalaminDecreased severity of hyperketonemia, improved uterine involution, shortened time to first insemination.[12]
Negative Energy BalanceButaphosphan-cyanocobalaminLowered plasma concentrations of NEFA and BHB, increased milk yield.[7]
Subclinical KetosisButaphosphan-cyanocobalaminSignificantly lower median BHBA concentration and proportion of hyperketonemic cows in mature cows.[5]
Postpartum MetabolismButaphosphan (sustained-release)Greater milk production compared to aqueous solution and control.[14]

Experimental Protocols

Toldimfos in Post-Parturient Hemoglobinuria (PPH) in Buffalo
  • Study Design: A randomized clinical trial was conducted on sixty-eight buffalo diagnosed with PPH.

  • Treatment Groups:

    • Group I (n=34): Injected with sodium acid phosphate intravenously (60 g in sterile water, 20% concentration) and a similar dose subcutaneously, repeated after 12 hours.

    • Group II (n=34): Injected with Toldimfos sodium intramuscularly (25 cc/animal), repeated after 12 hours.

  • Data Collection: Clinical findings, urine characteristics, hematological indices, and biochemical parameters were evaluated before and after treatment.

  • Source: [11]

Butaphosphan and Cyanocobalamin in Dairy Cattle with Subclinical Ketosis
  • Study Design: Holstein-Friesen cows (n=53) with subclinical ketosis (BHBA ranging from 1.00 to 3.00 mmol/L) were randomly assigned to three treatment groups.

  • Treatment Groups:

    • C0 (n=18): Saline (control).

    • C5 (n=18): 5 mL/100 kg BW of butaphosphan-cyanocobalamin combination.

    • C10 (n=17): 10 mL/100 kg BW of butaphosphan-cyanocobalamin combination.

  • Data Collection: BHBA concentration was measured on days 0, 10, and 18 relative to treatment. Body condition score (BCS) was evaluated weekly until day 60 postpartum. Reproductive parameters were monitored until day 150 postpartum.

  • Source: [12]

Visualizing the Proposed Mechanisms

The following diagrams illustrate the proposed, though not fully elucidated, signaling pathways and experimental workflows for Toldimfos and butaphosphan.

Toldimfos_Mechanism Toldimfos Toldimfos (Aromatic Phosphorus Compound) Metabolism General Metabolic Stimulation Toldimfos->Metabolism Stimulates Unknown Precise Mechanism Unknown Toldimfos->Unknown Calcium Increased Blood Calcium Metabolism->Calcium Cholesterol Beneficial Effect on Serum Cholesterol Metabolism->Cholesterol

Caption: Proposed metabolic influence of Toldimfos.

Butaphosphan_Mechanism Butaphosphan Butaphosphan (Organic Phosphorus Source) Liver Liver Butaphosphan->Liver Provides Phosphorus Cyanocobalamin Cyanocobalamin (Vitamin B12) Cyanocobalamin->Liver Cofactor Gluconeogenesis Gluconeogenesis Liver->Gluconeogenesis Enhances TCA TCA Cycle Liver->TCA Stimulates Energy Improved Energy Status Gluconeogenesis->Energy TCA->Energy

Caption: Proposed mechanism of Butaphosphan and Cyanocobalamin.

Experimental_Workflow cluster_Toldimfos Toldimfos PPH Study cluster_Butaphosphan Butaphosphan SCK Study T_Selection Select Buffalo with PPH T_Grouping Randomly Assign to Groups (Toldimfos vs. Sodium Acid Phosphate) T_Selection->T_Grouping T_Treatment Administer Treatment T_Grouping->T_Treatment T_Analysis Analyze Blood and Urine Samples T_Treatment->T_Analysis T_Outcome Compare Efficacy T_Analysis->T_Outcome B_Selection Select Cows with SCK B_Grouping Randomly Assign to Groups (Butaphosphan Doses vs. Saline) B_Selection->B_Grouping B_Treatment Administer Treatment B_Grouping->B_Treatment B_Analysis Measure BHBA, BCS, and Reproductive Parameters B_Treatment->B_Analysis B_Outcome Compare Metabolic and Reproductive Outcomes B_Analysis->B_Outcome

Caption: Comparative experimental workflows.

Conclusion

Both Toldimfos and butaphosphan serve as metabolic stimulants in veterinary practice, primarily targeting production-related metabolic disorders. While Toldimfos has demonstrated high efficacy in specific conditions like post-parturient hemoglobinuria in buffalo, its precise mechanism of action requires further investigation. Butaphosphan, often used in conjunction with cyanocobalamin, has a more established, though not fully confirmed, role in enhancing energy metabolism, with a significant body of research supporting its use in managing ketosis and negative energy balance in dairy cattle. The choice between these compounds will likely depend on the specific clinical scenario, the target species, and the desired metabolic outcome. Further head-to-head comparative studies are warranted to provide a more definitive guide to their relative efficacies and optimal applications.

References

Safety & Regulatory Compliance

Safety

Essential Safety and Operational Guide for Handling Toldimfos

For researchers, scientists, and drug development professionals, the safe handling of Toldimfos is of paramount importance to ensure personal safety and maintain a secure laboratory environment. This guide provides immed...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe handling of Toldimfos is of paramount importance to ensure personal safety and maintain a secure laboratory environment. This guide provides immediate, essential safety and logistical information, including detailed personal protective equipment (PPE) protocols, operational procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

Toldimfos sodium may cause skin, eye, and respiratory irritation.[1] Adherence to proper PPE protocols is mandatory to minimize exposure risk. The following table summarizes the recommended PPE for handling Toldimfos.

Body PartPersonal Protective EquipmentSpecifications and Best Practices
Hands Chemical-resistant glovesNitrile or neoprene gloves are recommended.[2] Always inspect gloves for tears or punctures before use. Wash hands thoroughly after removing gloves.
Eyes Safety glasses with side shields or gogglesUse tightly fitting safety goggles to protect against splashes or dust.[3]
Respiratory NIOSH-approved respiratorA respirator may be necessary when handling powders, creating aerosols, or working in poorly ventilated areas.[2] The specific type of respirator should be chosen based on the potential for airborne exposure.
Body Laboratory coat or chemical-resistant coverallsWear a long-sleeved lab coat to protect skin and clothing. For larger quantities or tasks with a higher risk of splashing, chemical-resistant coveralls are advised.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Toldimfos, from preparation to disposal, is critical for safety. The following workflow outlines the key steps.

cluster_prep Preparation cluster_donning Donning PPE cluster_handling Handling Toldimfos cluster_doffing Doffing PPE cluster_disposal Disposal prep_area 1. Prepare a well-ventilated work area (e.g., fume hood). gather_ppe 2. Gather all necessary PPE. prep_area->gather_ppe inspect_ppe 3. Inspect PPE for any damage. gather_ppe->inspect_ppe don_gown 4. Don lab coat or coveralls. inspect_ppe->don_gown don_respirator 5. Don respirator (if required). don_gown->don_respirator don_goggles 6. Don safety glasses or goggles. don_respirator->don_goggles don_gloves 7. Don gloves, ensuring they overlap with the sleeves of the lab coat. don_goggles->don_gloves handle 8. Handle Toldimfos with care, avoiding dust generation or splashes. don_gloves->handle close_container 9. Securely close the container after use. handle->close_container doff_gloves 10. Remove gloves using a technique that avoids touching the outer surface. close_container->doff_gloves doff_gown 11. Remove lab coat or coveralls, turning it inside out. doff_gloves->doff_gown doff_goggles 12. Remove safety glasses or goggles. doff_gown->doff_goggles doff_respirator 13. Remove respirator (if used). doff_goggles->doff_respirator wash_hands 14. Wash hands thoroughly with soap and water. doff_respirator->wash_hands dispose_ppe 15. Dispose of used PPE in a designated waste container. wash_hands->dispose_ppe dispose_toldimfos 16. Dispose of Toldimfos waste according to regulations. dispose_ppe->dispose_toldimfos

Caption: Workflow for Safe Handling of Toldimfos.

Experimental Protocols: Donning and Doffing of PPE

Donning Procedure:

  • Hand Hygiene: Before starting, wash and dry your hands thoroughly.

  • Gown/Coveralls: Put on a clean lab coat or chemical-resistant coveralls.

  • Respirator (if needed): If the risk assessment indicates a need for respiratory protection, don the NIOSH-approved respirator. Ensure a proper fit and seal.

  • Eye Protection: Put on safety glasses with side shields or chemical splash goggles.

  • Gloves: Don chemical-resistant gloves, making sure the cuffs of the gloves go over the sleeves of the lab coat or coveralls to create a seal.

Doffing Procedure (to minimize cross-contamination):

  • Gloves: Remove gloves first. Grasp the outside of one glove at the wrist with the other gloved hand and peel it off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off from the inside, creating a "bag" for both gloves.

  • Gown/Coveralls: Remove the lab coat or coveralls by unfastening it and rolling it down from the shoulders, turning it inside out as you go. Avoid shaking the garment.

  • Eye Protection: Remove safety glasses or goggles by handling the earpieces or strap from behind.

  • Respirator (if used): Remove the respirator without touching the front of the mask.

  • Hand Hygiene: Immediately after removing all PPE, wash your hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Toldimfos and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste TypeDisposal Procedure
Unused Toldimfos Dispose of contents and container to an approved waste disposal plant.[3][4] Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and local regulations.[3]
Contaminated Materials (e.g., gloves, wipes) Place in a sealed and clearly labeled container for hazardous waste.
Empty Containers Do not reuse empty containers.[3] Dispose of as unused product in accordance with local, state, and federal regulations.[2][3]

Important Considerations:

  • Always work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid form to avoid dust generation.[3]

  • Wash hands thoroughly after handling the product and before eating, drinking, or smoking.[3]

  • In case of a spill, prevent further leakage if safe to do so.[3] Absorb the spill with an inert material and place it into a suitable disposal container.[3] Consult local regulations for disposal of the spilled material.[3]

  • Do not allow the product to enter drains, waterways, or soil.[3]

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Toldimfos
Reactant of Route 2
Reactant of Route 2
Toldimfos
© Copyright 2026 BenchChem. All Rights Reserved.